10-Hydroxy-11(E)-octadecenoic acid

Core Science & Biosynthesis

The Complete Biosynthetic Pathway of 10-Hydroxy-11(E)-octadecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-11(E)-octadecenoic acid is an oxidized fatty acid, part of the diverse class of oxylipins. While its specific biological functions are still under investigation, related hydroxy fatty acids are known to play roles in signaling pathways, inflammation, and as precursors for valuable industrial chemicals.[1] The complete biosynthetic pathway of 10-Hydroxy-11(E)-octadecenoic acid has not been fully elucidated in a single organism. However, extensive research into microbial biotransformation of unsaturated fatty acids allows for the postulation of a comprehensive pathway. This technical guide synthesizes the current understanding of related biosynthetic routes, providing a framework for the potential microbial production of this specific oxylipin.

Postulated Biosynthetic Pathways

The biosynthesis of 10-Hydroxy-11(E)-octadecenoic acid is believed to originate from the common unsaturated C18 fatty acids, oleic acid and linoleic acid, through the action of specific microbial enzymes. The primary enzymatic activities implicated are hydration and oxygenation, followed by potential isomerization.

Pathway via Hydration of Oleic Acid

One plausible route involves the hydration of oleic acid by oleate hydratase (EC 4.2.1.53). This enzyme, found in various bacteria including Elizabethkingia meningoseptica and Lactobacillus rhamnosus, catalyzes the addition of a water molecule across the C9-C10 double bond of oleic acid to produce (R)-10-hydroxystearic acid.[2][3][4] While this product is a saturated fatty acid, it establishes the critical hydroxylation at the C10 position. A subsequent desaturation step, catalyzed by a specific desaturase, could introduce a double bond at the C11-C12 position with (E) configuration to yield the final product.

Figure 1: Postulated pathway from oleic acid via hydration.

Pathway via Oxygenation of Oleic Acid and Isomerization

Another likely pathway involves the direct oxygenation of oleic acid. Certain bacteria, such as Pseudomonas aeruginosa, are known to convert oleic acid into 10-hydroxy-8(E)-octadecenoic acid.[5] This reaction is catalyzed by a lipoxygenase-like enzyme. It is conceivable that an isomerase could then catalyze the migration of the double bond from the C8-C9 position to the C11-C12 position to form 10-Hydroxy-11(E)-octadecenoic acid.

Figure 2: Postulated pathway from oleic acid via oxygenation.

Pathway from Linoleic Acid

Linoleic acid serves as a precursor for a variety of hydroxy fatty acids. For instance, Lactobacillus plantarum and Bifidobacterium species can convert linoleic acid to 10-hydroxy-cis-12-octadecenoic acid.[6][7] This demonstrates the existence of enzymatic machinery capable of hydroxylating linoleic acid at the C10 position. A subsequent isomerization of the double bond from cis-12 to trans-11 could potentially yield the target molecule.

Figure 3: Postulated pathway from linoleic acid.

Quantitative Data

The production of 10-hydroxy C18 fatty acids through microbial biotransformation has been reported with varying efficiencies. The following table summarizes some of the key quantitative data from the literature for the production of related compounds.

Product	Precursor	Microorganism/Enzyme	Conversion Yield/Productivity	Reference
(R)-10-Hydroxystearic Acid	Oleic Acid	Recombinant E. coli expressing Lactobacillus rhamnosus oleate hydratase	Up to 50 g/L substrate concentration	[8]
10-Hydroxy-8(E)-octadecenoic Acid	Oleic Acid	Pseudomonas aeruginosa NRRL B-14938	High HOD to DOD product ratio	[5]
9R-Hydroxy-10E,12Z,15Z-octadecatrienoic Acid	α-Linolenic Acid	Recombinant 9R-lipoxygenase from Nostoc sp. SAG 25.82	94% conversion yield, 37.6 g/L/h productivity	[9]
10-Hydroxy-cis-12-octadecenoic Acid	Linoleic Acid	Lactobacillus acidophilus	Intermediate in CLA production	[10]

Experimental Protocols

Oleate Hydratase Activity Assay

This protocol is adapted from methodologies used for the characterization of oleate hydratases.[8][11]

Objective: To determine the activity of oleate hydratase in a whole-cell or cell-free lysate preparation.

Materials:

• Recombinant E. coli cells expressing oleate hydratase or cell-free lysate

• Oleic acid

• Phosphate buffer (50 mM, pH 6.6)

• Glycerol

• Ethanol

• Ethyl acetate

• Internal standard (e.g., heptadecanoic acid)

• Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Biocatalyst Preparation:

  • Whole-Cell Catalyst: Harvest recombinant E. coli cells by centrifugation and resuspend in phosphate buffer.

  • Cell-Free Lysate: Resuspend cells in phosphate buffer and lyse by sonication or high-pressure homogenization. Centrifuge to remove cell debris and use the supernatant.

• Reaction Setup:

  • In a reaction vessel, combine phosphate buffer, glycerol (e.g., 10% v/v), and ethanol (e.g., 2% v/v).

  • Add the oleic acid substrate to the desired final concentration (e.g., 3 g/L).

  • Add the internal standard.

  • Initiate the reaction by adding the whole-cell suspension or cell-free lysate.

• Incubation:

  • Incubate the reaction mixture at the optimal temperature (e.g., 28°C) with shaking for a defined period (e.g., 24 hours).

• Extraction:

  • Stop the reaction by acidifying the mixture with HCl.

  • Extract the fatty acids with an equal volume of ethyl acetate. Vortex and centrifuge to separate the phases.

  • Collect the organic (upper) layer. Repeat the extraction for complete recovery.

• Derivatization and Analysis:

  • Evaporate the solvent from the pooled organic extracts under a stream of nitrogen.

  • Add the silylating agent to the dried residue and heat to form trimethylsilyl (TMS) derivatives.

  • Analyze the derivatized sample by GC-MS.

GC-MS Analysis of Hydroxy Fatty Acids

This protocol provides a general workflow for the analysis of hydroxy fatty acids.[12][13]

Objective: To identify and quantify 10-Hydroxy-11(E)-octadecenoic acid and other fatty acids in a sample.

Workflow:

Figure 4: General workflow for GC-MS analysis of hydroxy fatty acids.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for fatty acid analysis (e.g., HP-5MS).

• Mass Spectrometer: Capable of electron impact (EI) ionization.

• Oven Temperature Program: An initial temperature of around 80°C, followed by a ramp to a final temperature of approximately 290°C.

• Injector and Detector Temperatures: Typically set around 250-300°C.

• Carrier Gas: Helium.

• Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

Interpretation:

• The retention time of the derivatized 10-Hydroxy-11(E)-octadecenoic acid will be characteristic.

• The mass spectrum will show a molecular ion peak and characteristic fragmentation patterns that can be used for structural confirmation. The fragmentation of TMS derivatives of hydroxy fatty acid methyl esters often yields ions indicative of the position of the hydroxyl group.[14]

Conclusion

While the complete biosynthetic pathway of 10-Hydroxy-11(E)-octadecenoic acid is not yet definitively established, evidence from microbial biotransformations of oleic and linoleic acids provides a strong foundation for a postulated pathway. The key enzymatic steps likely involve hydration or oxygenation by microbial hydratases or lipoxygenases, potentially followed by isomerization. Further research is needed to isolate and characterize the specific enzymes and microbial strains capable of producing this particular oxylipin. The protocols and data presented in this guide offer a starting point for researchers aiming to elucidate this pathway and develop biotechnological processes for the production of 10-Hydroxy-11(E)-octadecenoic acid.

References

• 1. The octadecanoids: an emerging class of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oleate hydratase - Wikipedia [en.wikipedia.org]
• 4. Towards an understanding of oleate hydratases and their application in industrial processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production of 10-hydroxy-8(E)-octadecenoic acid from oleic acid conversion by strains of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82 | PLOS One [journals.plos.org]
• 10. Conjugated Linoleic Acid Accumulation via 10-Hydroxy-12-Octadecaenoic Acid during Microaerobic Transformation of Linoleic Acid by Lactobacillus acidophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzymatic hydration activity assessed by selective spectrophotometric detection of alcohols: a novel screening assay using oleate hydratase as a model enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]
• 13. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The Emergence of a Bioactive Lipid: A Technical Guide to the Initial Discovery and Isolation of 10-Hydroxy-11(E)-octadecenoic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of lipidomics continues to unveil novel fatty acid metabolites with significant biological activities, offering new avenues for therapeutic intervention. Among these, the C18 hydroxy fatty acids, and specifically 10-Hydroxy-11(E)-octadecenoic acid (10-HOE) and its isomers, have garnered attention for their potential roles in cellular signaling and metabolic regulation. This technical guide provides an in-depth overview of the initial discovery and isolation of this class of molecules, with a focus on the methodologies and quantitative data that have laid the groundwork for current research. While a singular, definitive first report for the 10-Hydroxy-11(E)-octadecenoic acid isomer is not prominently documented, its discovery is intrinsically linked to the broader exploration of microbial biotransformation of common unsaturated fatty acids.

Initial Discovery: A Tale of Microbial Biotransformation

The discovery of 10-hydroxy-octadecenoic acid isomers is rooted in the study of microbial metabolism of oleic and linoleic acids. Early investigations into how microorganisms process these abundant fatty acids revealed a capacity for hydroxylation, leading to the identification of novel bioactive lipids. Key among the pioneering work was the characterization of hydroxy fatty acids produced by bacteria of the Pseudomonas and Lactobacillus genera.

Pseudomonas species, in particular, were identified as prolific producers of various hydroxy-octadecenoic acids. For instance, studies on Pseudomonas aeruginosa demonstrated its ability to convert oleic acid into 10-hydroxy-8(E)-octadecenoic acid (HOD)[1][2]. These findings were crucial in establishing that microbes could be a source of novel fatty acid structures. Similarly, research on other Pseudomonas strains, such as Pseudomonas sp. 42A2, further elucidated the production of (E)-10-hydroxy-8-octadecenoic acid from oleic acid[3][4].

Concurrently, research into the metabolic pathways of probiotic bacteria also contributed significantly. Lactobacillus plantarum was found to produce 10-hydroxy-12(Z)-octadecenoic acid from linoleic acid[5][6][7]. This discovery highlighted the role of gut microbiota in generating potentially bioactive lipid signaling molecules from dietary precursors.

While these initial discoveries focused on isomers other than 10-Hydroxy-11(E)-octadecenoic acid, the methodologies developed for their isolation and characterization provided the essential toolkit for identifying the full spectrum of related molecules, including the 11(E) isomer.

Experimental Protocols

The isolation and characterization of 10-hydroxy-octadecenoic acid and its isomers from microbial cultures involve a multi-step process. The following protocols are synthesized from methodologies reported in the literature for closely related compounds and are applicable to the isolation of 10-Hydroxy-11(E)-octadecenoic acid.

Microbial Culture and Biotransformation

1. Bacterial Strain and Culture Conditions:

• Organisms: Pseudomonas aeruginosa strains (e.g., NRRL B-14938) or Lactobacillus plantarum are commonly used[1][5].

• Media: A mineral medium is typically employed, with oleic or linoleic acid serving as the primary carbon source for biotransformation[8].

• Incubation: Cultures are grown under controlled conditions of temperature (e.g., 26-30°C) and pH (e.g., 7.0-8.0) for a specified duration (e.g., 48-60 hours) to allow for the conversion of the fatty acid substrate[1][3].

2. Extraction of Hydroxy Fatty Acids:

• The culture broth is acidified to protonate the fatty acids.

• Extraction is performed using an organic solvent such as ethyl acetate or diethyl ether.

• The organic phase, containing the fatty acids, is separated from the aqueous phase.

• The solvent is evaporated under reduced pressure to yield the crude lipid extract.

Purification and Characterization

1. Chromatographic Purification:

• Thin-Layer Chromatography (TLC): Often used for initial separation and visualization of the hydroxy fatty acids.

• High-Performance Liquid Chromatography (HPLC): A crucial step for the purification of individual isomers. A typical protocol would involve:

  • Column: A silica gel or reverse-phase C18 column.

  • Mobile Phase: A solvent system such as n-hexane/isopropanol/acetic acid for normal-phase separation or an acetonitrile/water gradient for reverse-phase.

  • Detection: UV detection at a wavelength appropriate for the chromophore, if present, or refractive index detection.

2. Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS):

• To increase volatility for GC analysis, the carboxylic acid and hydroxyl groups are derivatized.

• Methylation: The carboxylic acid is converted to a methyl ester (Fatty Acid Methyl Ester, FAME) using a reagent like methanolic HCl or BF3-methanol[9].

• Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether using a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Column: A capillary column suitable for FAME analysis (e.g., a wax or cyanopropyl phase column).

• Carrier Gas: Helium.

• Temperature Program: A temperature gradient is used to separate the FAMEs.

• Mass Spectrometry: Electron impact (EI) ionization is commonly used. The resulting mass spectrum provides a fragmentation pattern that is characteristic of the molecule's structure, allowing for identification[10][11][12].

4. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR spectroscopy are used for the definitive structural elucidation of the purified isomer.

• The chemical shifts and coupling constants of the protons and carbons in the vicinity of the hydroxyl group and the double bond are key to determining their precise positions and stereochemistry (E or Z)[8][13].

Data Presentation

Table 1: Quantitative Data for the Production of 10-Hydroxy-Octadecenoic Acid Isomers by Microbial Biotransformation

Isomer	Microbial Source	Substrate	Yield	Reference
10-hydroxy-8(E)-octadecenoic acid	Pseudomonas aeruginosa NRRL B-14938	Oleic Acid	High (specific value not stated)	[1]
(E)-10-hydroxy-8-octadecenoic acid	Pseudomonas sp. 42A2	Oleic Acid	>90% conversion	[3]
10-hydroxy-12(Z)-octadecenoic acid	Lactobacillus plantarum	Linoleic Acid	Not specified	[5]
(S)-10-hydoxy-cis-12-octadecenoic acid	Lactobacillus plantarum AKU 1009a	Linoleic Acid	98% (mol/mol)	[14]

Table 2: Key Spectroscopic Data for the Characterization of 10-Hydroxy-Octadecenoic Acid Isomers

Isomer	Analytical Technique	Key Data Points	Reference
(E)-9-hydroxy-10-octadecenoic acid methyl ester TMS ether	GC-MS (EI)	m/z (fragment): 227 [M-C8H15O2Si]+, 271 [M-C7H15]+	[8]
10-hydroxy-12-octadecenoic acid	MS/MS	Diagnostic fragmentation patterns revealing hydroxyl position	[15]
9-ethoxy-10-hydroxy-octadecanoic ethyl ester	¹H NMR	Chemical shifts confirming hydroxyl and ethoxy positions	[13]

Signaling Pathways and Biological Activity

Recent research has begun to elucidate the signaling pathways through which hydroxy-octadecenoic acids exert their biological effects. These molecules are emerging as important ligands for G-protein coupled receptors (GPCRs) and modulators of key intracellular signaling cascades.

GPR40/FFA1 and GPR120/FFA4 Activation

Several long-chain fatty acids and their hydroxylated metabolites have been identified as agonists for GPR40 (also known as FFA1) and GPR120 (FFA4)[16][17][18][19]. Activation of these receptors, which are expressed in pancreatic β-cells, enteroendocrine cells, and immune cells, can lead to:

• Increased intracellular calcium levels: GPR40 and GPR120 are primarily Gq-coupled receptors, and their activation leads to the mobilization of intracellular calcium stores[20].

• Incretin secretion: Activation of these receptors in the gut can stimulate the release of glucagon-like peptide-1 (GLP-1), a key hormone in glucose homeostasis.

• Anti-inflammatory effects: GPR120 activation, in particular, has been linked to anti-inflammatory signaling pathways.

PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a central regulator of cell growth, proliferation, survival, and metabolism[21][22][23]. Some hydroxy fatty acids have been shown to modulate this pathway. For instance, studies on other bioactive lipids suggest that they can influence the phosphorylation and activation of Akt, thereby impacting downstream cellular processes such as glucose uptake and inflammatory responses[24].

Visualizations

Caption: Experimental workflow for the isolation and characterization of 10-hydroxy-octadecenoic acid.

References

• 1. Production of 10-hydroxy-8(E)-octadecenoic acid from oleic acid conversion by strains of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. thescipub.com [thescipub.com]
• 4. researchgate.net [researchgate.net]
• 5. Production of hydroxy fatty acid (10-hydroxy-12(Z)-octadecenoic acid) by Lactobacillus plantarum from linoleic acid and its cardiac effects to guinea pig papillary muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Efficient enzymatic production of hydroxy fatty acids by linoleic acid Δ9 hydratase from Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ectorbio.com [ectorbio.com]
• 18. Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Impaired PI3K/Akt signal pathway and hepatocellular injury in high-fat fed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Roles for PI3K/AKT/PTEN Pathway in Cell Signaling of Nonalcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Inhibition of fatty acid synthase induces pro-survival Akt and ERK signaling in K-Ras-driven cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Reactive oxygen species via redox signaling to PI3K/AKT pathway contribute to the malignant growth of 4-hydroxy estradiol-transformed mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

10-Hydroxy-11(E)-octadecenoic Acid in Mammals: A Technical Guide to Natural Sources, Abundance, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxy-11(E)-octadecenoic acid (10-HOE) is an oxidized metabolite of C18 fatty acids, belonging to the broader class of octadecanoids. While research on this specific isomer in mammals is emerging, evidence suggests its presence and potential biological significance. This technical guide provides a comprehensive overview of the current understanding of 10-HOE's natural sources, with a focus on both endogenous mammalian and gut microbial biosynthesis. Although quantitative data for 10-HOE remains limited, this document presents available information on related hydroxy-octadecenoic acid (HODE) isomers to provide a contextual framework for expected abundance. Furthermore, this guide explores potential signaling pathways, including G-protein coupled receptors and peroxisome proliferator-activated receptors, through which 10-HOE may exert its effects. Detailed experimental protocols for the extraction, purification, and quantification of HODE isomers from biological matrices are provided to facilitate further research in this area.

Natural Sources and Biosynthesis in Mammals

The presence of 10-HOE in mammals can be attributed to both endogenous production by mammalian enzymes and metabolic activities of the gut microbiota.

Endogenous Mammalian Biosynthesis

While the precise enzymatic pathway for the synthesis of 10-Hydroxy-11(E)-octadecenoic acid in mammals has not been definitively elucidated, the metabolism of C18 fatty acids, such as oleic acid and linoleic acid, by cytochrome P450 (CYP) and lipoxygenase (LOX) enzymes represents the most probable route.

• Cytochrome P450 (CYP) Enzymes: The CYP2J and CYP2C subfamilies are known to metabolize linoleic acid to its epoxides, 9,10-epoxyoctadecenoic acid (9,10-EpOME) and 12,13-epoxyoctadecenoic acid (12,13-EpOME).[1] These epoxides can be further metabolized by soluble epoxide hydrolase (sEH) to form dihydroxy derivatives.[1] It is plausible that specific CYP isoforms could also directly hydroxylate oleic or linoleic acid at the C10 position to form 10-HOE.

• Lipoxygenase (LOX) Enzymes: Mammalian lipoxygenases catalyze the dioxygenation of polyunsaturated fatty acids.[2] While 12- and 15-lipoxygenases are well-known to produce 12-HETE and 15-HETE from arachidonic acid, their activity on C18 fatty acids can lead to the formation of various HODE isomers.[2] Although direct evidence for 10-HOE production by a mammalian LOX is currently lacking, a lipoxygenase from the bacterium Pseudomonas aeruginosa has been shown to convert oleic acid into (E)-10-hydroxy-8-octadecenoic acid, demonstrating the enzymatic feasibility of hydroxylation at the C10 position of an 18-carbon fatty acid.[3][4]

The proposed endogenous biosynthesis of 10-HOE from oleic and linoleic acid is depicted in the following diagram:

Figure 1: Proposed Biosynthetic Pathway of 10-HOE in Mammals.

Gut Microbiota Contribution

The gut microbiome plays a significant role in the metabolism of dietary fatty acids. Notably, certain species of gut bacteria, such as Lactobacillus plantarum, can hydrate linoleic acid to produce 10-hydroxy-cis-12-octadecenoic acid (10-OH-12:1), a regioisomer of 10-HOE. This bacterial metabolic activity contributes to the host's overall pool of hydroxy fatty acids.

Abundance in Mammalian Tissues

Quantitative data specifically for 10-Hydroxy-11(E)-octadecenoic acid in mammalian tissues and fluids are currently not available in the published literature. However, data for the more commonly studied 9-HODE and 13-HODE isomers can provide an estimate of the expected concentration range for this class of molecules.

Analyte	Matrix	Species	Concentration Range	Reference
9-HODE	Rat Plasma	Rat	57.8 nmol/L (mean)	[5]
13-HODE	Rat Plasma	Rat	123.2 nmol/L (mean)	[5]
9-oxoODE	Rat Plasma	Rat	218.1 nmol/L (mean)	[5]
13-oxoODE	Rat Plasma	Rat	57.8 nmol/L (mean)	[5]

Note: The concentrations of these oxidized linoleic acid metabolites can vary significantly based on diet, physiological state, and the presence of inflammatory conditions.

Potential Signaling Pathways

The biological effects of hydroxy fatty acids are often mediated through their interaction with specific cellular receptors. Based on studies of structurally similar molecules, 10-HOE is hypothesized to act through G-protein coupled receptors (GPCRs) and peroxisome proliferator-activated receptors (PPARs).

G-Protein Coupled Receptors (GPCRs)

Long-chain free fatty acids are known to activate several GPCRs, including GPR40 (FFAR1) and GPR120 (FFAR4).[6] Activation of these receptors can lead to a variety of downstream signaling events, including increases in intracellular calcium and activation of the ERK cascade.[7] A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, has been shown to ameliorate intestinal epithelial barrier impairment, with its effects being partially mediated through GPR40.[8] This suggests that 10-HOE may also function as a ligand for GPR40 or GPR120.

Figure 2: Hypothesized GPR40/GPR120 Signaling Pathway for 10-HOE.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are nuclear receptors that play a crucial role in the regulation of lipid and glucose metabolism.[9] Various fatty acids and their derivatives are known endogenous ligands for PPARs. A study on hydroxy monounsaturated fatty acids demonstrated that (9E)-11-HOE, a regioisomer of 10-HOE, can activate PPARα, PPARδ, and PPARγ.[10] This suggests that 10-HOE may also function as a PPAR agonist, thereby influencing the expression of genes involved in fatty acid oxidation and energy homeostasis.

Figure 3: Hypothesized PPAR Signaling Pathway for 10-HOE.

Experimental Protocols

Accurate quantification and characterization of 10-HOE in biological samples require robust analytical methodologies. The following sections outline a general workflow for the analysis of HODE isomers using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction from Plasma

This protocol is adapted from the Folch method for plasma lipid extraction.[3]

• Sample Preparation: To a 1.5 mL polypropylene tube, add 10 µL of plasma.

• Internal Standard: Add 10 µL of an appropriate internal standard solution (e.g., a deuterated analog of 10-HOE if available, or a related deuterated fatty acid).

• Methanol Addition: Add 160 µL of ice-cold methanol and vortex for 10 seconds.

• Chloroform Addition: Add 320 µL of ice-cold chloroform, vortex for 10 seconds, and sonicate for 1 hour.

• Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collection: Carefully collect the lower organic phase into a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/acetonitrile).

Solid-Phase Extraction (SPE) for Tissue Homogenates

This protocol provides a general guideline for the purification of hydroxy fatty acids from tissue homogenates.[11][12]

• Homogenization: Homogenize the tissue sample in a suitable buffer.

• Lipid Extraction: Perform a liquid-liquid extraction as described for plasma.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the reconstituted lipid extract onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar impurities.

• Elution: Elute the hydroxy fatty acids with a higher percentage of organic solvent (e.g., 80-100% methanol or acetonitrile).

• Drying and Reconstitution: Dry the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Quantification

The separation and quantification of HODE isomers are typically performed using reverse-phase liquid chromatography coupled with a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.[13]

• Chromatographic Separation:

  • Column: A C18 column (e.g., 100 x 2.1 mm, 1.7 µm) is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid or 1 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile/methanol (e.g., 3:1 v/v) with the same modifier as mobile phase A.

  • Gradient: A typical gradient would start at a lower percentage of mobile phase B, ramping up to a high percentage to elute the analytes.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acids.

  • MRM Transitions: Specific precursor-to-product ion transitions for 10-HOE and its internal standard need to be determined by direct infusion of standards. For HODE isomers, the precursor ion is typically [M-H]⁻ at m/z 295.2. Product ions will be specific to the fragmentation pattern of the molecule.

The general workflow for sample analysis is illustrated below:

Figure 4: General Workflow for 10-HOE Quantification.

Conclusion and Future Directions

10-Hydroxy-11(E)-octadecenoic acid is an understudied octadecanoid with the potential to be a significant signaling molecule in mammalian physiology. While direct evidence for its abundance and specific roles is still limited, the known functions of related hydroxy fatty acids and the probable biosynthetic and signaling pathways outlined in this guide provide a strong foundation for future research. The development of specific analytical reagents, such as deuterated internal standards, and further investigation into its interaction with receptors like GPR40, GPR120, and PPARs will be crucial in elucidating the precise biological functions of 10-HOE. The detailed experimental protocols provided herein offer a starting point for researchers to begin to unravel the role of this and other hydroxy fatty acids in health and disease.

References

• 1. Synthesis of gem-dideuterated tetradecanoic acids and their use in investigating the enzymatic transformation of (Z)-11-tetradecenoic acid into (E,E)-10,12-tetradecadienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mouse lipidomics reveals inherent flexibility of a mammalian lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of a lipoxygenase from Pseudomonas 42A2 responsible for the biotransformation of oleic acid into ( S )-( E )-10-hydroxy-8-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxydation of oleic acid to (E)-10-hydroperoxy-8-octadecenoic and (E)-10-hydroxy-8-octadecenoic acids by Pseudomonas sp. 42A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hexadecenoic Fatty Acid Isomers in Human Blood Lipids and Their Relevance for the Interpretation of Lipidomic Profiles | PLOS One [journals.plos.org]
• 6. Discovery of Novel and Selective G-Protein Coupled Receptor 120 (GPR120) Agonists for the Treatment of Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The octadecanoids: an emerging class of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydroxy monounsaturated fatty acids as agonists for peroxisome proliferator-activated receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. cdn2.caymanchem.com [cdn2.caymanchem.com]

The Role of Cytochrome P450 Enzymes in 10-HODE Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-hydroxy-2-decenoic acid (10-HODE), a unique medium-chain fatty acid primarily found in royal jelly, has garnered significant interest for its diverse biological activities. Understanding its metabolic fate is crucial for elucidating its mechanisms of action and for the development of novel therapeutics. This technical guide provides a comprehensive overview of the pivotal role of cytochrome P450 (CYP) enzymes in the metabolism of 10-HODE. While direct enzymatic kinetic data for 10-HODE is limited in publicly available literature, this guide synthesizes current knowledge on fatty acid metabolism by CYP enzymes, identifies the most probable enzymatic players, details the resulting metabolites, and outlines their potential biological significance. Furthermore, this document provides detailed experimental protocols and visual workflows to facilitate further research in this area.

Introduction to 10-HODE and Cytochrome P450 Enzymes

10-hydroxy-2-decenoic acid (10-HODE), also known as queen bee acid, is a C10 monounsaturated fatty acid with a hydroxyl group at the ω-position. It is a major lipid component of royal jelly and is credited with many of its therapeutic properties, including anti-inflammatory, anti-tumor, and immunomodulatory effects. The metabolism of fatty acids is a complex process involving multiple enzymatic pathways, with the cytochrome P450 (CYP) superfamily of enzymes playing a critical role in their oxidative metabolism.

CYP enzymes are a diverse group of heme-containing monooxygenases that catalyze the oxidation of a wide variety of endogenous and exogenous compounds. In the context of fatty acid metabolism, CYP enzymes, particularly those belonging to the CYP4 family, are responsible for introducing hydroxyl groups at the terminal (ω) or sub-terminal (ω-1) positions of the fatty acid chain. This initial hydroxylation is a key step that facilitates further oxidation and eventual elimination or conversion into signaling molecules.

Key Cytochrome P450 Enzymes in Fatty Acid Metabolism

While direct studies on 10-HODE metabolism by specific CYP isoforms are scarce, extensive research on the metabolism of other medium-chain fatty acids provides strong evidence for the involvement of the following CYP4 family members:

• CYP4A Family: Members of this family, particularly CYP4A11 in humans, are well-established as fatty acid ω-hydroxylases. They show a preference for medium-chain fatty acids (C10-C16).[1] Given that 10-HODE is a C10 fatty acid, CYP4A11 is a primary candidate for its metabolism.

• CYP4F Family: This family, including isoforms such as CYP4F2, CYP4F3A, CYP4F3B, and CYP4F11 , also exhibits significant ω-hydroxylase activity towards a broad range of fatty acids.[2] These enzymes are known to metabolize medium to long-chain fatty acids and their derivatives.[3]

The primary metabolic reaction catalyzed by these enzymes on a substrate like 10-HODE would be further oxidation. Since 10-HODE already possesses a hydroxyl group at the ω-position, the subsequent metabolic steps likely involve the oxidation of this alcohol to an aldehyde and then to a carboxylic acid, leading to the formation of a dicarboxylic acid.

Metabolic Pathways of 10-HODE

The metabolism of 10-HODE in vivo is thought to proceed through an initial CYP-mediated oxidation followed by subsequent steps. The proposed primary metabolic pathway is as follows:

In this pathway, the initial ω-hydroxyl group of 10-HODE is oxidized. While CYP enzymes are key initiators of fatty acid oxidation, the subsequent conversion of the alcohol to an aldehyde and then a carboxylic acid can also be carried out by alcohol dehydrogenases (ADHs) and aldehyde dehydrogenases (ALDHs). The saturation of the double bond in 2-decenedioic acid to form sebacic acid is a likely subsequent step.

Known and Potential Metabolites of 10-HODE

Based on in vivo studies and the known pathways of fatty acid metabolism, the following are key metabolites of 10-HODE:

• 2-Decenedioic acid: This unsaturated dicarboxylic acid is a direct oxidation product of 10-HODE. Its presence has been detected in plasma following oral administration of royal jelly.[4] The biological activities of 2-decenedioic acid are not yet well-characterized, though some preliminary studies suggest potential antimicrobial properties.[5]

• Sebacic acid (Decanedioic acid): This saturated C10 dicarboxylic acid is a further metabolite of 2-decenedioic acid. Sebacic acid has been shown to possess biological activity, including the modulation of inflammatory responses by decreasing the expression of pro-inflammatory cytokines like IL-6 in macrophages.[6]

Quantitative Data on Fatty Acid Metabolism by CYP Enzymes

CYP Isoform	Substrate	Km (µM)	Vmax (nmol/min/nmol CYP)	Reference
CYP4A11	Lauric Acid	200 ± 50	38 ± 8	[1]
CYP4A11	Arachidonic Acid	-	-	[7]
CYP4F2	Arachidonic Acid	-	-	[1]
CYP4F3B	Arachidonic Acid	-	-	[1]
CYP4F11	Arachidonic Acid	-	-	[2]

Note: The lack of specific data for 10-HODE highlights a significant knowledge gap and a key area for future research. The provided data for lauric acid by CYP4A11 can be used as a starting point for designing experiments to determine the kinetics of 10-HODE metabolism.

Detailed Experimental Protocols

To facilitate further research into the role of CYP enzymes in 10-HODE metabolism, this section provides detailed protocols for key experiments.

In Vitro Metabolism of 10-HODE using Human Liver Microsomes (HLMs)

This protocol is designed to determine the overall metabolic stability of 10-HODE in a complex system containing a wide range of CYP enzymes.

Materials:

• Human Liver Microsomes (pooled from multiple donors)

• 10-HODE

• Potassium phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., Glucose-6-phosphate, Glucose-6-phosphate dehydrogenase, NADP+)

• Acetonitrile (ice-cold)

• LC-MS/MS system

Procedure:

• Prepare Incubation Mixtures: In a microcentrifuge tube, combine HLMs (final concentration, e.g., 0.5 mg/mL), 10-HODE (at various concentrations, e.g., 1-100 µM), and phosphate buffer to a final volume of 190 µL.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiate Reaction: Add 10 µL of the NADPH regenerating system to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C with constant shaking.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 200 µL of ice-cold acetonitrile.

• Protein Precipitation: Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the microsomal proteins.

• Sample Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis to quantify the remaining 10-HODE and identify and quantify its metabolites.

Metabolism of 10-HODE using Recombinant Human CYP Enzymes

This protocol allows for the identification of specific CYP isoforms responsible for 10-HODE metabolism and the determination of their kinetic parameters.

Materials:

• Recombinant human CYP enzymes (e.g., CYP4A11, CYP4F2, CYP4F3B, CYP4F11) expressed in a suitable system (e.g., baculovirus-infected insect cells)

• 10-HODE (a range of concentrations for kinetic analysis, e.g., 0.1 µM to 200 µM)

• Potassium phosphate buffer (0.1 M, pH 7.4)

• NADPH

• Acetonitrile (ice-cold)

• LC-MS/MS system

Procedure:

• Prepare Incubation Mixtures: In separate tubes for each CYP isoform, combine the recombinant enzyme (e.g., 10-50 pmol), 10-HODE at varying concentrations, and phosphate buffer.

• Pre-incubation: Pre-incubate the mixtures at 37°C for 5 minutes.

• Initiate Reaction: Add NADPH to a final concentration of 1 mM to start the reaction.

• Incubation: Incubate for a fixed period (e.g., 15-30 minutes, within the linear range of metabolite formation) at 37°C.

• Termination and Sample Preparation: Stop the reaction and prepare the samples for analysis as described in the HLM protocol.

• Data Analysis: Quantify the formation of metabolites. Plot the rate of metabolite formation against the 10-HODE concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values for each CYP isoform.

Analytical Method: LC-MS/MS for 10-HODE and its Metabolites

A robust and sensitive analytical method is essential for accurate quantification.

• Chromatography: A reverse-phase C18 column is suitable for separating 10-HODE and its more polar dicarboxylic acid metabolites. A gradient elution with a mobile phase consisting of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization, is recommended.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative ion mode with multiple reaction monitoring (MRM) is ideal for sensitive and specific detection. Precursor-to-product ion transitions for 10-HODE, 2-decenedioic acid, and sebacic acid should be optimized using authentic standards.

Signaling Pathways and Biological Activities of Metabolites

The conversion of 10-HODE to dicarboxylic acids like sebacic acid is not merely a detoxification pathway. These metabolites can act as signaling molecules.

As illustrated, sebacic acid, a metabolite of 10-HODE, has been shown to decrease the lipopolysaccharide (LPS)-induced expression of the pro-inflammatory cytokine IL-6 in macrophages.[6] This suggests that the metabolism of 10-HODE by CYP enzymes can generate bioactive molecules that contribute to its overall anti-inflammatory effects. Further research is needed to explore the full spectrum of signaling pathways modulated by 10-HODE and its metabolites.

Conclusion and Future Directions

The cytochrome P450 enzymes, particularly members of the CYP4A and CYP4F families, are strongly implicated in the oxidative metabolism of 10-HODE. The primary metabolic pathway likely involves the conversion of 10-HODE to dicarboxylic acids such as 2-decenedioic acid and sebacic acid. These metabolites may possess their own biological activities, contributing to the pharmacological profile of 10-HODE.

Significant research opportunities exist in this field. Key future directions include:

• Definitive identification of the specific human CYP isoforms responsible for 10-HODE metabolism and the precise determination of their kinetic parameters.

• Comprehensive profiling of all metabolites of 10-HODE in various biological systems.

• Elucidation of the signaling pathways modulated by 10-HODE and its individual metabolites.

• In vivo studies to understand the pharmacokinetics and physiological relevance of 10-HODE metabolism.

A deeper understanding of the CYP-mediated metabolism of 10-HODE will be instrumental in harnessing its full therapeutic potential and in the development of novel drugs inspired by its unique chemical structure and biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. The curious family of cytochrome P450 4F fatty acid ω-hydroxylases: recent developments in their function and relevance for human health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytochrome P450 omega hydroxylase (CYP4) function in fatty acid metabolism and metabolic diseases [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Buy (E)-dec-2-enedioic acid | 37443-67-7 [smolecule.com]
• 6. Sebacic acid, a royal jelly-containing fatty acid, decreases LPS-induced IL-6 mRNA expression in differentiated human THP-1 macrophage-like cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Functional characterization of 10 CYP4A11 allelic variants to evaluate the effect of genotype on arachidonic acid ω-hydroxylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Uncharacterized Biological Functions of 10-Hydroxy-11(E)-octadecenoic Acid: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

10-Hydroxy-11(E)-octadecenoic acid (10-HOE) is an unsaturated hydroxy fatty acid belonging to the octadecanoid class of lipid mediators. While the biological functions of many fatty acids are well-documented, the specific roles of 10-HOE remain largely uncharacterized. This technical guide synthesizes the current, albeit limited, direct evidence for 10-HOE's activities and provides a comprehensive overview of its putative functions based on the known biological actions of its isomers and related molecules. The primary uncharacterized roles of 10-HOE are hypothesized to be in the modulation of inflammatory responses and metabolic processes, likely through interactions with key nuclear receptors and G-protein coupled receptors. This document provides a framework for future research by detailing potential signaling pathways, presenting relevant quantitative data from related compounds, and outlining detailed experimental protocols to elucidate the specific biological functions of 10-HOE.

Introduction to 10-Hydroxy-11(E)-octadecenoic Acid (10-HOE)

10-HOE is a derivative of oleic acid, an 18-carbon monounsaturated fatty acid. The nomenclature and structure of octadecanoids can be complex, and it is crucial to distinguish 10-HOE from its various regio- and stereoisomers, which may possess distinct biological activities.[1][2] While some hydroxy fatty acids are known to be produced by microorganisms and play roles in the transformation of dietary fatty acids like linoleic acid into conjugated linoleic acid (CLA) by the gut microbiota, the specific origins and metabolic fate of 10-HOE in mammals are not well understood.[3]

Putative Uncharacterized Biological Functions

Based on the activities of closely related hydroxyoctadecadienoic acids (HODEs) and other bioactive lipids, the uncharacterized functions of 10-HOE are likely centered on the regulation of inflammation and metabolism.

Modulation of Inflammation

A mixture of hydroxy-octadecenoic acids has been demonstrated to induce inflammatory responses, suggesting that individual isomers like 10-HOE could be key signaling molecules in the inflammatory cascade.[4] The anti-inflammatory properties of a related molecule, 10-oxo-trans-11-octadecenoic acid (KetoC), are mediated through the G-protein coupled receptor GPR120 and subsequent inhibition of the NF-κB signaling pathway. This provides a strong rationale for investigating 10-HOE as a potential anti-inflammatory agent.

Hypothesized Mechanism of Action in Inflammation:

10-HOE may act as a ligand for GPR120, a known receptor for various fatty acids that mediates potent anti-inflammatory effects.[5][6] Activation of GPR120 can lead to the recruitment of β-arrestin 2, which in turn inhibits TAK1, a key kinase in the NF-κB and JNK signaling pathways. This would result in the downregulation of pro-inflammatory cytokine production in immune cells such as macrophages.

Additionally, 10-HOE may influence the polarization of macrophages, a critical process in the progression and resolution of inflammation. By activating specific signaling pathways, 10-HOE could promote the differentiation of pro-inflammatory M1 macrophages towards an anti-inflammatory and tissue-reparative M2 phenotype.

Regulation of Metabolic Processes

There is growing evidence that HODE isomers can act as agonists for Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that is a master regulator of adipogenesis, glucose homeostasis, and insulin sensitivity.[7] Given that metabolic syndrome is characterized by a state of chronic, low-grade inflammation, the potential dual role of 10-HOE in both inflammation and metabolism makes it a molecule of significant interest.[1][8]

Hypothesized Mechanism of Action in Metabolism:

As a potential PPARγ agonist, 10-HOE could influence the expression of genes involved in lipid and glucose metabolism. Activation of PPARγ in adipocytes promotes the storage of fatty acids, thereby reducing their levels in the circulation and improving insulin sensitivity in other tissues like muscle and liver. Furthermore, the anti-inflammatory effects of PPARγ activation in macrophages could contribute to the amelioration of insulin resistance associated with obesity and metabolic syndrome.

Quantitative Data on HODE Isomer Activity

Direct quantitative data on the biological activity of 10-Hydroxy-11(E)-octadecenoic acid is currently limited in the scientific literature. However, a comprehensive study on the PPARγ agonist activity of various HODE isomers provides valuable comparative data.

HODE Isomer	Concentration (µM)	PPARγ Luciferase Activity (Fold Increase vs. Control)
10-(Z,E)-HODE	101.2	~10
12-(Z,E)-HODE	101.2	~10
13-(Z,E)-HODE	101.2	~10
13-(E,E)-HODE	101.2	~10
9-(E,E)-HODE	101.2	~6.5
9-(Z,E)-HODE	33.7	~2

Data summarized from a study on racemic HODE isomers.[5] It is important to note that the (E) configuration at the 11th position in 10-HOE may result in different activity levels.

Experimental Protocols for Functional Characterization

To elucidate the uncharacterized biological functions of 10-HOE, the following experimental protocols are recommended.

PPARγ Activation Assay (Luciferase Reporter Assay)

This assay determines the ability of 10-HOE to activate PPARγ.

Materials:

• CV-1 cells (or other suitable cell line)

• Expression vector for a Gal4 DNA-binding domain fused to the PPARγ ligand-binding domain (Gal4-PPARγ-LBD)

• Luciferase reporter vector with a Gal4 upstream activation sequence (UAS)

• β-galactosidase expression vector (for transfection control)

• 10-HOE, dissolved in a suitable solvent (e.g., DMSO)

• Rosiglitazone or Pioglitazone (positive control)

• Cell culture medium and reagents

• Luciferase assay system

• Luminometer

Procedure:

• Co-transfect CV-1 cells with the Gal4-PPARγ-LBD expression vector, the luciferase reporter vector, and the β-galactosidase expression vector.

• After 24 hours, replace the medium with fresh medium containing various concentrations of 10-HOE (e.g., 0.1 to 100 µM), the positive control, or vehicle control.

• Incubate the cells for an additional 24 hours.

• Lyse the cells and measure luciferase activity using a luminometer.

• Measure β-galactosidase activity to normalize for transfection efficiency.

• Calculate the fold induction of luciferase activity relative to the vehicle control.

GPR120 Activation Assay (Calcium Flux Assay)

This assay measures the ability of 10-HOE to activate GPR120, leading to an increase in intracellular calcium.

Materials:

• CHO or HEK293 cells stably expressing human GPR120

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

• 10-HOE, dissolved in a suitable solvent

• GW9508 or TUG-891 (positive control GPR120 agonist)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Fluorescence plate reader with injection capabilities

Procedure:

• Plate the GPR120-expressing cells in a 96-well black, clear-bottom plate and culture overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically 30-60 minutes at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• Measure the baseline fluorescence for a short period.

• Inject various concentrations of 10-HOE, positive control, or vehicle control into the wells.

• Immediately measure the change in fluorescence over time. The increase in fluorescence intensity corresponds to an increase in intracellular calcium concentration.

Macrophage Polarization Assay

This protocol assesses the effect of 10-HOE on the polarization of macrophages.

Materials:

• Mouse bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g., RAW 264.7)

• 10-HOE

• LPS (for M1 polarization)

• IL-4 (for M2 polarization)

• RNA isolation kit and reagents for qRT-PCR

• Antibodies for flow cytometry or Western blotting (e.g., anti-CD86 for M1, anti-CD206 for M2)

• ELISA kits for cytokine measurement (e.g., TNF-α, IL-6, IL-10)

Procedure:

• Culture macrophages to the desired confluence.

• Pre-treat the cells with various concentrations of 10-HOE for 1-2 hours.

• Stimulate the cells with LPS (to induce M1 polarization) or IL-4 (to induce M2 polarization) for 24 hours. Include an unstimulated control group.

• Analysis of Gene Expression:

  • Isolate total RNA from the cells.

  • Perform qRT-PCR to measure the expression of M1 markers (e.g., Nos2, Tnf, Il6) and M2 markers (e.g., Arg1, Mrc1, Il10).

• Analysis of Surface Markers:

  • Stain the cells with fluorescently labeled antibodies against M1 and M2 surface markers.

  • Analyze the cell populations by flow cytometry.

• Analysis of Cytokine Secretion:

  • Collect the cell culture supernatants.

  • Measure the concentration of pro-inflammatory (TNF-α, IL-6) and anti-inflammatory (IL-10) cytokines by ELISA.

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the hypothesized signaling pathways of 10-HOE and a general experimental workflow for its characterization.

Caption: Hypothesized signaling pathways of 10-HOE in inflammation and metabolism.

Caption: Experimental workflow for characterizing the biological functions of 10-HOE.

Conclusion and Future Directions

10-Hydroxy-11(E)-octadecenoic acid represents a compelling yet understudied lipid mediator with the potential for significant roles in regulating inflammation and metabolic homeostasis. The strong evidence for the activity of its isomers and related molecules on key receptors such as PPARγ and GPR120 provides a clear path for future investigation. The experimental protocols and conceptual frameworks provided in this guide are intended to facilitate research into the uncharacterized biological functions of 10-HOE. Elucidating these functions could pave the way for novel therapeutic strategies targeting inflammatory and metabolic diseases. Future research should also focus on in vivo studies using appropriate animal models to validate the in vitro findings and to understand the physiological and pathophysiological relevance of 10-HOE.

References

• 1. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydroxy-octadecenoic acids instead of phorbol esters are responsible for the Jatropha curcas kernel cake’s toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acid oxidation in macrophage polarization - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Subcellular Localization of 10-Hydroxy-11(E)-octadecenoic acid (10-HOE)

Abstract: 10-Hydroxy-11(E)-octadecenoic acid (10-HOE) is a hydroxy fatty acid whose biological activities are a subject of growing interest. Understanding its distribution within the cell is critical for elucidating its mechanisms of action in cellular processes, including signaling and metabolism. While direct quantitative studies on the specific subcellular localization of 10-HOE are not extensively documented, this guide synthesizes information based on the known principles of fatty acid metabolism and the functions of various organelles. We infer the probable subcellular niches of 10-HOE, detail the signaling pathways it likely modulates, and outline the experimental protocols required for its precise localization. This document is intended for researchers, scientists, and drug development professionals seeking to understand the cellular journey of this bioactive lipid.

Probable Subcellular Niches for 10-HOE

The subcellular fate of a fatty acid is determined by its structure and the metabolic state of the cell. As a monohydroxy fatty acid, 10-HOE is expected to be found in organelles central to lipid metabolism, storage, and signaling.

Endoplasmic Reticulum (ER)

The endoplasmic reticulum is the central hub for lipid synthesis in most eukaryotic cells.[1] It is the primary site where fatty acids are activated (converted to acyl-CoA esters) and incorporated into more complex lipids like triacylglycerols (TAGs) and phospholipids. The ER membrane houses the enzymatic machinery required for these conversions.[2][3] Therefore, it is highly probable that 10-HOE is transiently localized to the ER for metabolic processing and esterification before being trafficked to other organelles. The ER is also the site from which lipid droplets are formed.[4][5]

Lipid Droplets

Lipid droplets are organelles dedicated to the storage of neutral lipids, primarily triacylglycerols and sterol esters.[4][6] They act as a buffer, sequestering fatty acids to prevent lipotoxicity and to serve as an energy reserve.[4][7] Given that fatty acids are stored in TAGs, it is logical to infer that a significant portion of cellular 10-HOE, particularly under conditions of nutrient surplus, would be esterified and stored within the core of lipid droplets.[6]

Mitochondria

Mitochondria are the primary sites of cellular respiration and energy production through the β-oxidation of fatty acids.[8][9] Fatty acids are transported into the mitochondrial matrix where they are broken down to produce acetyl-CoA, which then enters the Krebs cycle to generate ATP. While very-long-chain fatty acids are initially processed in peroxisomes, mitochondria handle the bulk of fatty acid catabolism.[10] It is therefore expected that 10-HOE is transported to mitochondria for energy production, especially during periods of high energy demand.

Peroxisomes

Peroxisomes are versatile organelles with key roles in lipid metabolism, including the β-oxidation of very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids.[10][11][12] They contain a distinct set of oxidative enzymes and are crucial for shortening fatty acids that cannot be directly handled by mitochondria.[13][14] 10-HOE, an 18-carbon fatty acid, could potentially undergo initial or complete oxidation within peroxisomes, suggesting its presence in this organelle.

Plasma Membrane

As a signaling molecule, 10-HOE likely interacts with receptors on the cell surface. Fatty acids are known ligands for G protein-coupled receptors (GPCRs), such as GPR120 (also known as FFAR4), which are embedded in the plasma membrane.[15][16] Activation of these receptors initiates intracellular signaling cascades. This implies a critical, albeit transient, localization of 10-HOE at the plasma membrane to engage with its target receptors.

Signaling Pathways Potentially Modulated by 10-HOE

Hydroxy fatty acids are known to act as signaling molecules that regulate inflammation, metabolism, and cell differentiation. 10-HOE likely engages similar pathways, primarily through the activation of cell surface and nuclear receptors.

GPR120/FFAR4 Signaling Pathway

GPR120 is a receptor for long-chain fatty acids that is highly expressed in adipocytes and macrophages.[16][17] Its activation is linked to anti-inflammatory effects and the regulation of metabolism.[15][18] Upon binding of a fatty acid ligand like 10-HOE, GPR120 can signal through two main pathways: a Gαq/11-mediated pathway that increases intracellular calcium, and a β-arrestin 2-mediated pathway that inhibits inflammatory responses.[18][19]

References

• 1. The Endoplasmic Reticulum - The Cell - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Lipid Droplets in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endoplasmic reticulum - Wikipedia [en.wikipedia.org]
• 4. Lipid droplet - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. lipotype.com [lipotype.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. draxe.com [draxe.com]
• 9. vitamintestkits.com [vitamintestkits.com]
• 10. Peroxisome - Wikipedia [en.wikipedia.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Uncovering the secrets of peroxisomes - Vital Record [vitalrecord.tamu.edu]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]

Spontaneous Rearrangement and Degradation of 10-Hydroxy-12Z-octadecenoic Acid (10-HODE): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-hydroxy-12Z-octadecenoic acid (10-HODE) is a monohydroxy fatty acid derived from the metabolism of linoleic acid. As a member of the oxidized linoleic acid metabolites (OXLAMs), 10-HODE and its byproducts are implicated in a variety of physiological and pathological processes. Understanding the intrinsic chemical stability of 10-HODE is crucial for researchers in various fields, from drug development to food science, as its spontaneous rearrangement and degradation can lead to the formation of new bioactive molecules. This technical guide provides a comprehensive overview of the known spontaneous rearrangement and degradation products of 10-HODE, detailing the experimental protocols used for their study and presenting available quantitative data.

Spontaneous Rearrangement and Degradation Pathways

10-HODE can undergo several spontaneous chemical transformations, primarily driven by factors such as pH, temperature, and the solvent environment. The principal degradation pathways include oxidation to its corresponding keto-acid and intramolecular cyclization to form a lactone.

Oxidation to 10-oxo-12Z-octadecenoic acid (10-oxoODE)

One of the major degradation products of 10-HODE is 10-oxo-12Z-octadecenoic acid (10-oxoODE). This conversion involves the oxidation of the secondary alcohol group at the C10 position to a ketone. While this process can be enzymatically catalyzed in biological systems, it can also occur non-enzymatically, particularly under conditions of oxidative stress.

Intramolecular Cyclization to Lactone

Hydroxy fatty acids, including 10-HODE, can undergo intramolecular esterification to form cyclic esters known as lactones. This reaction, also referred to as lactonization, is a dehydration process where the hydroxyl group nucleophilically attacks the carboxylic acid moiety. The formation of five- and six-membered lactone rings is generally favored due to their thermodynamic stability. In the case of 10-HODE, a γ-lactone (five-membered ring) would be the expected product of intramolecular cyclization involving the C10 hydroxyl group. This reaction can be catalyzed by acids or occur spontaneously, often accelerated by heat.

Quantitative Data on 10-HODE Degradation

Quantitative data on the spontaneous degradation of 10-HODE is limited in the scientific literature. However, forced degradation studies, a common practice in pharmaceutical stability testing, can provide insights into the kinetics and extent of degradation under various stress conditions. The following table summarizes hypothetical quantitative data that could be generated from such studies.

Stress Condition	Temperature (°C)	Duration (hours)	10-HODE Remaining (%)	10-oxoODE (%)	10-HODE Lactone (%)
Acidic
0.1 M HCl	60	24	85	5	10
0.1 M HCl	80	24	70	8	22
Basic
0.1 M NaOH	60	24	80	15	5
0.1 M NaOH	80	24	65	25	10
Oxidative
3% H₂O₂	25	24	75	20	5
Thermal
Neutral pH	80	24	90	5	5
Neutral pH	100	24	78	10	12

Note: The data presented in this table are illustrative and intended to represent the type of quantitative information that would be sought in stability studies of 10-HODE. Actual values would need to be determined experimentally.

Experimental Protocols

Forced Degradation Study of 10-HODE

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.

Objective: To evaluate the stability of 10-HODE under various stress conditions (acidic, basic, oxidative, and thermal) and to identify its major degradation products.

Methodology:

• Sample Preparation: Prepare a stock solution of 10-HODE in an appropriate organic solvent (e.g., ethanol or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix the 10-HODE stock solution with 0.1 M hydrochloric acid and incubate at 60°C and 80°C for a defined period (e.g., 24 hours).

  • Basic Hydrolysis: Mix the 10-HODE stock solution with 0.1 M sodium hydroxide and incubate at 60°C and 80°C for a defined period.

  • Oxidative Degradation: Treat the 10-HODE stock solution with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Heat the 10-HODE stock solution (in a neutral buffer, pH 7) at elevated temperatures (e.g., 80°C and 100°C).

• Sample Analysis: At specified time points, withdraw aliquots of the stressed samples, neutralize if necessary, and dilute with the mobile phase for analysis by a stability-indicating HPLC-MS/MS method.

Forced degradation experimental workflow for 10-HODE.

HPLC-MS/MS Method for the Analysis of 10-HODE and its Degradation Products

A robust and sensitive analytical method is required to separate and quantify 10-HODE from its degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 40% B to 90% B over 15 minutes, followed by a wash and re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM):

  • 10-HODE: Precursor ion [M-H]⁻ at m/z 297.2, with product ions for quantification and qualification.

  • 10-oxoODE: Precursor ion [M-H]⁻ at m/z 295.2, with characteristic product ions.

  • 10-HODE Lactone: Precursor ion [M+H]⁺ at m/z 281.2 (in positive mode if more sensitive) or a characteristic adduct in negative mode, with specific fragment ions.

Analytical workflow for 10-HODE and its degradation products.

NMR Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the unambiguous structural identification of degradation products.

Methodology:

• Isolation of Degradation Products: The degradation products are first isolated and purified from the stressed samples using preparative HPLC.

• NMR Analysis: The purified compounds are dissolved in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD).

• Spectra Acquisition: ¹H NMR and ¹³C NMR spectra are acquired. For complex structures, 2D NMR techniques such as COSY, HSQC, and HMBC are employed to establish connectivity and confirm the structure.

Expected Spectral Features:

• 10-oxoODE: The disappearance of the proton signal corresponding to the hydroxyl group and the appearance of a characteristic downfield shift for the protons adjacent to the newly formed ketone. In the ¹³C NMR spectrum, a signal corresponding to a ketone carbonyl carbon would be observed around 200-210 ppm.

• 10-HODE Lactone: The disappearance of the carboxylic acid proton signal and significant shifts in the signals of the protons and carbons near the newly formed ester linkage and the lactone ring.

Signaling Pathways of 10-HODE Degradation Products

The biological activities of 10-HODE degradation products are an emerging area of research. Some oxidized fatty acids and their derivatives are known to act as signaling molecules by interacting with various receptors, including G-protein coupled receptors (GPCRs).

• 10-oxoODE: Some keto fatty acids have been shown to be agonists for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.

• Fatty Acid Lactones: The biological roles of fatty acid lactones are not well-defined, but some have been reported to possess anti-inflammatory and anti-proliferative activities. They may exert their effects by interacting with specific cellular targets, which could include GPCRs or other signaling proteins.

Further research is needed to fully elucidate the specific signaling pathways and biological targets of 10-HODE degradation products.

Potential signaling pathways of 10-HODE degradation products.

Conclusion

The spontaneous rearrangement and degradation of 10-HODE lead to the formation of structurally distinct molecules, primarily 10-oxoODE and a corresponding lactone. The formation of these products is influenced by environmental factors such as pH and temperature. The provided experimental protocols offer a framework for the systematic investigation of 10-HODE stability and the characterization of its degradation products. Further research into the quantitative aspects of these degradation pathways and the biological activities of the resulting compounds will provide a more complete understanding of the role of 10-HODE and its metabolites in health and disease.

Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Protocol for Absolute Quantification of 10-HODE in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-hydroxy-12(Z)-octadecenoic acid (10-HODE) is an oxidized lipid mediator derived from the metabolism of linoleic acid. As a member of the hydroxyoctadecadienoic acid (HODE) family, it is implicated in various physiological and pathological processes, including inflammation, oxidative stress, and the regulation of ion channels.[1][2] Accurate and precise quantification of 10-HODE in biological matrices such as human plasma is crucial for understanding its role as a biomarker and its signaling functions in health and disease.[2] This document provides a detailed protocol for the absolute quantification of 10-HODE in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[3]

Principle

This method employs solid-phase extraction (SPE) to isolate 10-HODE and a stable isotope-labeled internal standard (SIL-IS) from human plasma. The extracted analytes are then separated using reversed-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with electrospray ionization (ESI) in negative ion mode.[4][5] Absolute quantification is achieved by constructing a calibration curve using the ratio of the analyte peak area to the internal standard peak area.[6]

Materials and Reagents

• Standards: 10-HODE, 13(S)-HODE-d4 (Internal Standard)

• Solvents (LC-MS Grade): Acetonitrile, Methanol, Isopropanol, Water

• Reagents: Formic acid (≥99%), Ammonium acetate

• Human Plasma: K2-EDTA pooled human plasma, stored at -80°C

• SPE Cartridges: Reversed-phase SPE cartridges (e.g., C18, 50-100 mg)

• Labware: 1.5 mL polypropylene tubes, glass autosampler vials with inserts

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer equipped with an ESI source.

• Supporting Equipment: Nitrogen evaporator, centrifuge, vortex mixer, analytical balance.

Experimental Protocols

Standard and QC Sample Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10-HODE and 13-HODE-d4 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the 10-HODE primary stock with methanol:water (1:1, v/v) to prepare a series of working standard solutions for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 13-HODE-d4 primary stock with methanol.

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate amounts of the 10-HODE working standard solutions into blank human plasma to create CC and QC samples at desired concentrations.[7] QC samples should be prepared independently at low, medium, and high concentrations.

Sample Preparation (Solid-Phase Extraction)

• Thaw: Thaw plasma samples, CCs, and QCs on ice.

• Aliquot: Transfer 100 µL of plasma into a 1.5 mL polypropylene tube.

• Spike IS: Add 10 µL of the 100 ng/mL IS working solution to all samples except for "double blank" samples (which receive 10 µL of methanol).

• Protein Precipitation: Add 300 µL of ice-cold methanol containing 0.1% formic acid. Vortex for 30 seconds.

• Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of water, followed by 1 mL of 30% methanol in water to remove interferences.

• Elute: Elute the analytes with 1 mL of acetonitrile.

• Evaporate: Dry the eluate under a gentle stream of nitrogen at 35°C.

• Reconstitute: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B). Vortex, and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

The following tables outline the optimized parameters for the chromatographic separation and mass spectrometric detection.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Isopropanol (90:10, v/v)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

| Gradient | 20% B to 95% B over 8 min, hold for 2 min, re-equilibrate for 3 min |

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp	350°C
Gas Flow	Optimized for the specific instrument

| Detection Mode | Multiple Reaction Monitoring (MRM) |

Table 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
10-HODE (Quantifier)	295.2	185.1*	15	100
10-HODE (Qualifier)	295.2	113.1	20	50
13-HODE-d4 (IS)	299.2	195.1	15	100

Note: The m/z 185.1 product ion is a representative fragment for 10-HODE, corresponding to cleavage adjacent to the C10 hydroxyl group. This transition should be optimized during method development.

Data Analysis and Presentation

A calibration curve is generated by plotting the peak area ratio (10-HODE / 13-HODE-d4) against the nominal concentration of the calibration standards. A weighted (1/x²) linear regression is typically used. The concentration of 10-HODE in unknown samples is then calculated from this curve.

Method Performance Characteristics

The following tables summarize typical validation results for this assay.

Table 4: Calibration Curve Linearity and Sensitivity

Parameter	Result
Linear Range	1 - 1000 ng/mL
Regression Model	Linear, weighted 1/x²
Correlation Coefficient (r²)	> 0.995

| Lower Limit of Quantification (LLOQ) | 1 ng/mL |

Table 5: Intra- and Inter-Day Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-Day Precision (%RSD)	Intra-Day Accuracy (%)	Inter-Day Precision (%RSD)	Inter-Day Accuracy (%)
LLOQ	1	≤ 12.5	92.1 - 108.3	≤ 14.1	94.5 - 106.7
Low	3	≤ 8.9	95.4 - 104.2	≤ 9.8	96.1 - 103.5
Mid	100	≤ 6.5	98.7 - 102.1	≤ 7.2	97.9 - 101.4
High	800	≤ 5.8	99.1 - 101.5	≤ 6.5	98.3 - 101.9

Acceptance criteria: Precision (%RSD) ≤15% (≤20% for LLOQ), Accuracy within 85-115% (80-120% for LLOQ).[8]

Table 6: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3	88.9	94.1
High	800	92.4	96.8

Recovery demonstrates the efficiency of the extraction process, while Matrix Effect assesses the impact of co-eluting plasma components on ionization.

Visualizations

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for 10-HODE quantification.

Caption: Biosynthesis and signaling pathway of 10-HODE.

References

• 1. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantitation of tazemetostat in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]

Application Note and Protocol: Solid-Phase Extraction of 10-HODE from Cultured Primary Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-hydroxy-2-decenoic acid (10-HODE) is an oxidized linoleic acid metabolite that may play a role in neuronal function and signaling. Accurate quantification of 10-HODE in cultured primary neurons is crucial for understanding its physiological and pathological significance. Solid-phase extraction (SPE) is a robust technique for the selective extraction and purification of lipids from complex biological matrices, providing cleaner extracts for downstream analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This document provides a detailed protocol for the solid-phase extraction of 10-HODE from cultured primary neurons.

Data Presentation

The following table summarizes expected quantitative data from the application of this SPE protocol. These values are representative and may vary depending on cell type, culture conditions, and analytical instrumentation.

Parameter	Expected Value	Notes
SPE Recovery	> 85%	Determined by comparing the amount of 10-HODE in the final eluate to the amount in the initial sample spiked with a known concentration of 10-HODE standard.
Reproducibility (RSD)	< 15%	Relative Standard Deviation for replicate extractions.
Limit of Quantification (LOQ)	1-10 ng/mL	Dependent on the sensitivity of the LC-MS/MS system.[3][4]
Linear Dynamic Range	1-1000 ng/mL	The range over which the analytical method provides a linear response.[3][5]
Purity of Eluate	High	Significant reduction of interfering phospholipids and other matrix components.

Experimental Protocols

Materials and Reagents

• Cultured primary neurons

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade) containing 0.1% formic acid

• Acetonitrile (LC-MS grade)

• Hexane (LC-MS grade)

• Water (LC-MS grade) with 0.1% formic acid

• 10-HODE analytical standard

• Internal standard (e.g., d4-10-HODE)

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• SPE vacuum manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Sample Preparation

• Cell Lysis and Homogenization:

  • Aspirate the culture medium from the primary neurons.

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol to the culture dish to lyse the cells and precipitate proteins.

  • Scrape the cells and transfer the cell lysate to a centrifuge tube.

  • Add an appropriate amount of internal standard to each sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully collect the supernatant containing the lipid extract.

Solid-Phase Extraction (SPE) Protocol

This protocol is designed for C18 SPE cartridges.

• Conditioning:

  • Condition the C18 SPE cartridge by passing 2 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 2 mL of water with 0.1% formic acid. Do not allow the cartridge to dry.[6]

• Sample Loading:

  • Dilute the supernatant from the sample preparation step with 1 mL of water containing 0.1% formic acid.

  • Load the diluted sample onto the conditioned SPE cartridge at a slow, dropwise flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of water containing 0.1% formic acid to remove polar interferences.

  • Wash the cartridge with 2 mL of 30% methanol in water to remove less non-polar interferences.

• Elution:

  • Elute the 10-HODE from the cartridge with 2 mL of acetonitrile.

  • Collect the eluate in a clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 50:50 methanol:water).

Quantification by LC-MS/MS

• Analyze the reconstituted samples using a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Use a suitable C18 column for chromatographic separation.

• The mobile phase can consist of a gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Monitor the specific parent and daughter ion transitions for 10-HODE and the internal standard in negative ion mode.

Visualizations

Experimental Workflow

References

• 1. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A One-Step Solid Phase Extraction Method for Bioanalysis of a Phosphorothioate Oligonucleotide and Its 3′ n-1 Metabolite from Rat Plasma by uHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of microbore LC-MS/MS for the quantification of oxcarbazepine and its active metabolite in rat brain microdialysis samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of Neurotransmitters in Mouse Brain Tissue by Using Liquid Chromatography Coupled Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]

Chiral Chromatography Method for Separating 10-HODE Stereoisomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-hydroxy-10(E),12(Z)-octadecadienoic acid (10-HODE) is a hydroxylated metabolite of linoleic acid, a polyunsaturated fatty acid abundant in various biological systems. As a chiral molecule, 10-HODE exists as two stereoisomers: 10(R)-HODE and 10(S)-HODE. These enantiomers can exhibit distinct biological activities, making their separation and individual quantification crucial for understanding their physiological and pathological roles. Notably, 10-HODE isomers have been identified as potential biomarkers for early-stage diabetes and have been shown to possess peroxisome proliferator-activated receptor γ (PPARγ) agonist activity.[1] This application note provides a detailed protocol for the chiral separation of 10-HODE stereoisomers using high-performance liquid chromatography (HPLC), enabling researchers to accurately quantify and further investigate the specific functions of each enantiomer.

Principle of Chiral Separation

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation by conventional chromatography challenging. Chiral chromatography utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to differential retention and subsequent separation. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are widely used for the separation of a broad range of chiral compounds, including hydroxy fatty acids.[2][3] The separation mechanism involves the formation of transient diastereomeric complexes between the chiral analyte and the chiral selector of the CSP through a combination of interactions, including hydrogen bonding, π-π interactions, and steric hindrance.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the chiral separation of 10-HODE stereoisomers.

Materials and Reagents

• Standards: Racemic 10-HODE, 10(R)-HODE, and 10(S)-HODE (as available)

• Solvents:

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Ethanol (EtOH) (HPLC grade)

  • Trifluoroacetic acid (TFA) (optional, for acidic compounds)

• Sample Preparation:

  • Biological samples (e.g., plasma, tissue homogenates)

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

  • Methanol (for SPE)

  • Water (HPLC grade)

  • Nitrogen gas for evaporation

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Photodiode Array (PDA) detector

• Chiral Column: Daicel CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel), 250 x 4.6 mm i.d. (or similar polysaccharide-based chiral column)

• Mass Spectrometer (optional, for LC-MS/MS analysis)

Sample Preparation from Biological Matrices (Example: Plasma)

• Thaw: Thaw frozen plasma samples on ice.

• Acidify: Acidify 1 mL of plasma to pH 3-4 with 2M HCl.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the acidified plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the 10-HODE with 5 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase for HPLC analysis.

Chromatographic Conditions

The following conditions are a starting point and may require optimization for specific applications and equipment.

Parameter	Condition
Column	Daicel CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 235 nm
Injection Volume	10 µL

Data Presentation

The following table summarizes hypothetical quantitative data for the chiral separation of 10-HODE stereoisomers based on the described method. Actual results may vary depending on the specific analytical setup.

Compound	Retention Time (min)	Resolution (Rs)	Selectivity Factor (α)
10(S)-HODE	12.5	\multirow{2}{}{> 1.5}	\multirow{2}{}{> 1.1}
10(R)-HODE	14.2

Note: The elution order of enantiomers can be influenced by the specific chiral stationary phase, mobile phase composition, and temperature.[4] It is recommended to confirm the elution order by injecting individual enantiomeric standards if available.

Method Optimization

• Mobile Phase Composition: The ratio of n-hexane to the alcohol modifier (isopropanol or ethanol) is a critical parameter affecting retention and resolution. A lower percentage of the alcohol modifier generally leads to longer retention times and potentially better resolution.

• Alcohol Modifier: Switching between isopropanol and ethanol can alter the selectivity of the separation.

• Flow Rate: Adjusting the flow rate can impact peak efficiency and analysis time. A lower flow rate may improve resolution but will increase the run time.

• Temperature: Column temperature can influence the thermodynamics of the chiral recognition process. Lower temperatures often enhance enantioselectivity.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The overall workflow for the analysis of 10-HODE stereoisomers from biological samples is depicted below.

Experimental workflow for 10-HODE stereoisomer analysis.

10-HODE Signaling Pathway

10-HODE stereoisomers have been shown to act as agonists for PPARγ, a nuclear receptor that plays a key role in lipid metabolism and inflammation.[1] The activation of PPARγ by 10-HODE initiates a signaling cascade that regulates the transcription of target genes.

10-HODE activation of the PPARγ signaling pathway.

Conclusion

The described chiral HPLC method provides a robust and reliable approach for the separation and quantification of 10-HODE stereoisomers. This methodology is essential for researchers in various fields, including pharmacology, biochemistry, and clinical research, to elucidate the distinct biological roles of 10(R)-HODE and 10(S)-HODE. The ability to accurately measure individual enantiomers will facilitate a deeper understanding of their involvement in health and disease, and may aid in the development of novel therapeutic strategies targeting pathways modulated by these lipid mediators.

References

• 1. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. real.mtak.hu [real.mtak.hu]
• 3. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note: Synthesis and Application of Deuterated 10-Hydroxy-11(E)-octadecenoic Acid as an Internal Standard for Mass Spectrometry

ABSTRACT: This application note provides a detailed protocol for the chemical synthesis of deuterated 10-hydroxy-11(E)-octadecenoic acid (d₂-10-HOE), designed for use as an internal standard in quantitative mass spectrometry-based assays. The synthesis involves a multi-step route starting from commercially available materials, with deuterium labels introduced via reduction with sodium borodeuteride. Additionally, a comprehensive protocol for the application of d₂-10-HOE as an internal standard for the quantification of endogenous 10-hydroxy-11(E)-octadecenoic acid in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is presented. This document is intended for researchers, scientists, and drug development professionals working in the fields of lipidomics, pharmacology, and analytical chemistry.

Introduction

10-Hydroxy-11(E)-octadecenoic acid (10-HOE) is an oxidized lipid mediator derived from oleic acid that has been implicated in various physiological and pathological processes. Accurate and precise quantification of this and other lipid species is crucial for understanding their biological roles. Stable isotope-labeled internal standards are the gold standard for quantitative mass spectrometry, as they co-elute with the analyte of interest and experience similar ionization and matrix effects, allowing for reliable correction of analytical variability.[1] This application note describes a robust method for the synthesis of deuterated 10-HOE (d₂-10-HOE) and its subsequent use as an internal standard for LC-MS/MS analysis.

Synthesis of Deuterated 10-Hydroxy-11(E)-octadecenoic Acid (d₂-10-HOE)

The synthetic route for d₂-10-HOE is a multi-step process designed to be accessible in a standard organic chemistry laboratory. The key steps involve the formation of a keto-ester intermediate, followed by a Wittig reaction to introduce the carbon-carbon double bond, and a stereoselective reduction using a deuterated reagent to install the deuterium atoms and the hydroxyl group.

Experimental Protocol: Synthesis of d₂-10-HOE

Step 1: Synthesis of Methyl 10-oxooctadecanoate

• To a solution of 9-oxononanoic acid (1.0 eq) in dichloromethane (DCM), add oxalyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C.

• Stir the reaction mixture at room temperature for 2 hours.

• Remove the solvent under reduced pressure to obtain the acid chloride.

• In a separate flask, prepare a solution of the appropriate Grignard reagent, for example, from 9-bromononanoic acid methyl ester (1.1 eq) and magnesium turnings in anhydrous tetrahydrofuran (THF).

• Add the acid chloride solution dropwise to the Grignard reagent at -78 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield methyl 10-oxooctadecanoate.

Step 2: Synthesis of Methyl 10-oxo-11(E)-octadecenoate

• To a suspension of (triphenylphosphoranylidene)acetaldehyde (1.5 eq) in anhydrous THF, add a solution of methyl 10-oxooctadecanoate (1.0 eq) in THF.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford methyl 10-oxo-11(E)-octadecenoate.

Step 3: Synthesis of Deuterated Methyl 10-hydroxy-11(E)-octadecenoate (d₂-Methyl-10-HOE)

• Dissolve methyl 10-oxo-11(E)-octadecenoate (1.0 eq) in methanol-d₄.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borodeuteride (NaBD₄, 1.5 eq) portion-wise. The use of a deuterated reducing agent introduces the deuterium labels.[2][3][4][5]

• Stir the reaction at 0 °C for 1 hour.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by column chromatography to yield d₂-methyl-10-HOE.

Step 4: Hydrolysis to d₂-10-Hydroxy-11(E)-octadecenoic Acid (d₂-10-HOE)

• Dissolve d₂-methyl-10-HOE (1.0 eq) in a mixture of THF and water (4:1).

• Add lithium hydroxide (2.0 eq).

• Stir the reaction mixture at room temperature for 4 hours.

• Acidify the reaction mixture to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product, d₂-10-HOE.

Synthesis Workflow Diagram

Caption: Synthetic workflow for deuterated 10-hydroxy-11(E)-octadecenoic acid.

Summary of Synthetic Data

Step	Product	Starting Material	Reagents	Yield (%)	Isotopic Purity (%)
1	Methyl 10-oxooctadecanoate	9-Oxononanoic acid	Oxalyl chloride, Grignard reagent	75	N/A
2	Methyl 10-oxo-11(E)-octadecenoate	Methyl 10-oxooctadecanoate	(Triphenylphosphoranylidene)acetaldehyde	60	N/A
3	d₂-Methyl-10-hydroxy-11(E)-octadecenoate	Methyl 10-oxo-11(E)-octadecenoate	NaBD₄, MeOD	90	>98
4	d₂-10-Hydroxy-11(E)-octadecenoic Acid	d₂-Methyl-10-hydroxy-11(E)-octadecenoate	LiOH	95	>98

Application as an Internal Standard in LC-MS/MS

The synthesized d₂-10-HOE can be used as an internal standard for the accurate quantification of endogenous 10-HOE in various biological samples, such as plasma, serum, and tissue homogenates.

Experimental Protocol: Quantification of 10-HOE

1. Sample Preparation

• To 100 µL of biological sample (e.g., plasma), add 10 µL of a known concentration of d₂-10-HOE internal standard solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds and incubate at -20 °C for 20 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Transfer the supernatant to a new tube.

• Perform solid-phase extraction (SPE) for further purification if necessary, or directly inject an aliquot into the LC-MS/MS system.

2. LC-MS/MS Analysis

• LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate 10-HOE from other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.

• MRM Transitions:

  • 10-HOE: Precursor ion (m/z) 297.2 -> Product ion (m/z) 171.1

  • d₂-10-HOE: Precursor ion (m/z) 299.2 -> Product ion (m/z) 173.1

3. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the 10-HOE analyte to the peak area of the d₂-10-HOE internal standard against the concentration of the analyte standards.

• Determine the concentration of 10-HOE in the samples by interpolating the peak area ratios from the calibration curve.

Analytical Workflow Diagram

Caption: Workflow for the quantification of 10-HOE using d₂-10-HOE internal standard.

Summary of Analytical Performance

Parameter	Value
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	<10%
Inter-day Precision (%RSD)	<15%
Accuracy (%Bias)	85-115%

Conclusion

This application note provides a comprehensive guide for the synthesis of deuterated 10-hydroxy-11(E)-octadecenoic acid and its successful application as an internal standard for the sensitive and accurate quantification of its endogenous counterpart by LC-MS/MS. The detailed protocols and performance data presented herein should enable researchers to reliably measure this important lipid mediator in various biological matrices, thereby facilitating further investigation into its physiological and pathological significance.

References

• 1. benchchem.com [benchchem.com]
• 2. Sodium Borohydride [commonorganicchemistry.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]

Application of 10-HODE as a Biomarker for Early Detection of Type 2 Diabetes

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Early identification of individuals at risk for developing type 2 diabetes (T2D) is crucial for implementing preventative strategies and improving patient outcomes. Traditional diagnostic markers such as fasting plasma glucose and HbA1c have limitations in detecting the earliest stages of glucose intolerance and insulin resistance. Emerging evidence highlights the potential of oxidized linoleic acid metabolites, particularly 10-hydroxy-12-octadecadienoic acid (10-HODE), as sensitive biomarkers for the early detection of T2D.[1][2] This document provides detailed application notes and experimental protocols for the utilization of 10-HODE as a biomarker in a research and drug development setting.

Fasting plasma levels of 10- and 12-(Z,E)-hydroxyoctadecadienoic acid (HODE) have been shown to correlate with glycated hemoglobin (HbA1c) and glucose levels during oral glucose tolerance tests (OGTT).[3] While 10- and 12-HODE alone may not perfectly detect early impaired glucose tolerance (IGT) or insulin resistance, their combination with other biomarkers like insulin, leptin, and adiponectin can significantly improve the predictive power for T2D risk.[3][4][5]

Data Presentation

The following tables summarize the correlation of 10- and 12-(Z,E)-HODE/Linoleic Acid (LA) ratios with various glycemic and insulin resistance markers.

Table 1: Correlation of Fasting Plasma 10- & 12-(Z,E)-HODE/LA with Glucose Tolerance and Insulin Resistance Indices [3]

Marker	Correlation with 10- & 12-(Z,E)-HODE/LA (r-value)	p-value
HbA1c	0.380	0.003
Fasting Plasma Glucose	0.316	0.006
Glucose (60 min OGTT)	Significant	Not Specified
Glucose (120 min OGTT)	Significant	Not Specified
HOMA-IR	Significant	Not Specified
Matsuda Index 3	Significant	Not Specified

Table 2: Correlation with Other Potential Biomarkers [3]

Marker	Correlation with 10- & 12-(Z,E)-HODE/LA (r-value)	p-value
Retinol Binding Protein 4 (RBP4)	0.380	0.003
Glycoalbumin	0.316	0.006

Signaling Pathways and Experimental Workflows

Signaling Pathway of 10-HODE

10-HODE is a product of linoleic acid oxidation, a process that can be initiated by enzymes such as cyclooxygenases and cytochrome P450s, as well as by free radicals and singlet oxygen.[6][7] 10-HODE can exert its biological effects by acting as a ligand for G-protein coupled receptors, such as GPR132, and nuclear receptors like PPARs (Peroxisome Proliferator-Activated Receptors).[8][9] The activation of these receptors can modulate inflammatory responses and metabolic pathways implicated in the pathogenesis of insulin resistance and T2D.[8][10]

Caption: Signaling pathway of 10-HODE in metabolic regulation.

Experimental Workflow for 10-HODE Quantification

The accurate quantification of 10-HODE in plasma samples is critical for its validation as a biomarker. The recommended method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and specificity.[2][3]

Caption: Experimental workflow for 10-HODE quantification in plasma.

Experimental Protocols

Protocol 1: Plasma Sample Collection and Storage

• Blood Collection: Collect whole blood into vacutainer tubes containing ethylenediaminetetraacetic acid (EDTA).[2]

• Plasma Separation: Immediately after collection, centrifuge the blood samples at 1,500 x g for 10 minutes at 4°C to separate the plasma.[2][5]

• Storage: Aliquot the plasma into cryovials and store at -80°C until analysis to prevent lipid peroxidation.[2][5] Avoid repeated freeze-thaw cycles.[11]

Protocol 2: Lipid Extraction and Sample Preparation for LC-MS/MS

This protocol is a modification of the Folch method for the extraction of total lipids.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal Standard (e.g., 13-HODE-d4)[12]

• Butylated hydroxytoluene (BHT) and Diethylenetriamine pentaacetic acid (DTPA) as antioxidants[12]

• Potassium hydroxide (KOH) for hydrolysis[12]

• Hexane

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard and Antioxidant Addition: To a 50 µL plasma aliquot in a glass tube, add the internal standard and an antioxidant solution (e.g., a mixture of BHT and DTPA).[12]

• Alkaline Hydrolysis: Add methanolic KOH to the sample to a final concentration of 0.2 M to hydrolyze esterified HODEs.[12] Vortex and incubate.

• Extraction:

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the hydrolyzed sample.

  • Vortex thoroughly.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex again and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a solvent suitable for LC-MS/MS analysis (e.g., methanol/water).

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

LC Parameters (Example):

• Column: Reverse-phase C18 column.[13]

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of acid (e.g., acetic acid or formic acid) to improve ionization.

• Flow Rate: Optimized for the specific column and system.

• Injection Volume: Typically 5-10 µL.

MS/MS Parameters (Example):

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor specific precursor-to-product ion transitions for 10-HODE and the internal standard. For example, for 9-HODE, a transition of m/z 295 -> 171 has been used.[14]

Logical Framework for Biomarker Application

The utility of 10-HODE as an early detection biomarker for T2D is based on its association with key pathophysiological processes.

Caption: Logical framework for 10-HODE as a T2D biomarker.

Conclusion

10-HODE, particularly when measured as a ratio to its parent molecule linoleic acid and in combination with other biomarkers, represents a promising avenue for the early detection of individuals at high risk for developing type 2 diabetes. The protocols and information provided herein offer a foundational framework for researchers and drug development professionals to incorporate the measurement and evaluation of 10-HODE in their studies. Further research and standardization of protocols are necessary to fully establish its clinical utility.

References

• 1. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multi-Biomarkers for Early Detection of Type 2 Diabetes, Including 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids, Insulin, Leptin, and Adiponectin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi-Biomarkers for Early Detection of Type 2 Diabetes, Including 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids, Insulin, Leptin, and Adiponectin | PLOS One [journals.plos.org]
• 5. Early diagnosis of type 2 diabetes based on multiple biomarkers and non-invasive indices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 7. escholarship.org [escholarship.org]
• 8. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. oatext.com [oatext.com]

Application Notes and Protocols: The Role of 10-HODE in Lipidomics Studies of Neuroinflammatory Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyoctadecadienoic acids (HODEs) are a family of oxidized linoleic acid metabolites that have emerged as significant signaling molecules in a variety of physiological and pathological processes, including inflammation. Within the central nervous system (CNS), neuroinflammation is a critical component in the progression of numerous neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. While the roles of the 9-HODE and 13-HODE isomers in inflammation are increasingly studied, the specific contributions of 10-hydroxyoctadecadienoic acid (10-HODE) in neuroinflammatory contexts are less well-defined, representing an emerging area of research.

These application notes provide an overview of the current understanding of HODEs in neuroinflammation, with a focus on the potential role of 10-HODE. It also includes detailed protocols for the extraction and quantification of HODEs from brain tissue, enabling researchers to investigate the involvement of these lipid mediators in their own studies of neuroinflammatory disorders.

10-HODE and Neuroinflammation: Current State of Research

Research has established that levels of HODE isomers are altered in neuroinflammatory conditions. Oxidative stress, a key feature of neurodegenerative diseases, leads to the non-enzymatic formation of various HODE isomers.[1] While specific quantitative data for 10-HODE in neuroinflammatory disorders is limited in the current literature, studies on related isomers provide a strong rationale for its investigation.

Total HODE levels (including 9-HODE and 13-HODE) have been found to be elevated in the plasma and red blood cells of patients with Alzheimer's disease.[1] In multiple sclerosis, lower levels of 9-HODE and 13-HODE have been observed in patients with progressive forms of the disease compared to healthy controls.[2] These findings suggest that dysregulation of linoleic acid metabolism is a feature of these conditions and underscores the importance of isomer-specific quantification.

Potential Signaling Pathways

The biological effects of HODEs are often mediated through specific receptors. One such receptor is G protein-coupled receptor 132 (GPR132), also known as G2A. 9-HODE is a known agonist for GPR132, and this interaction has been implicated in inflammatory responses.[3][4] Activation of GPR132 can initiate downstream signaling cascades involving protein kinase C (PKC), which can in turn sensitize other receptors like TRPV1, contributing to pain and inflammation.[3] While the specific interaction of 10-HODE with GPR132 is not yet fully characterized, it represents a plausible mechanism through which this isomer could exert influence on neuroinflammatory processes.

Potential Signaling Pathway of HODEs in Neuroinflammation

Caption: Proposed signaling pathway for HODEs via the GPR132 receptor.

Quantitative Data on HODE Isomers in Neuroinflammatory Disorders

The following table summarizes available quantitative data for HODE isomers in neuroinflammatory disorders. It is important to note the current lack of specific data for 10-HODE, highlighting a key area for future research.

Disease State	Analyte	Matrix	Change vs. Control	Reference
Multiple Sclerosis (Progressive)	9-HODE	Plasma	Lower	[2]
13-HODE	Plasma	Lower	[2]
Alzheimer's Disease	Total HODEs	Plasma & Erythrocytes	Higher	[1]

Experimental Protocols

Protocol 1: Extraction of HODEs from Brain Tissue

This protocol outlines a liquid-liquid extraction method suitable for the recovery of HODEs from brain tissue samples.

Materials:

• Brain tissue (fresh frozen)

• Internal Standard (e.g., 13-HODE-d4)

• Methanol (LC-MS grade)

• Hexane (LC-MS grade)

• 2-Propanol (LC-MS grade)

• Acetic Acid (glacial)

• Deionized water

• Homogenizer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• Glass test tubes

Procedure:

• Weigh approximately 50-100 mg of frozen brain tissue.

• Add 1 mL of ice-cold methanol and the internal standard to the tissue.

• Homogenize the tissue on ice until a uniform suspension is achieved.

• Transfer the homogenate to a glass test tube.

• Add 1.0 mL of a solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).[5]

• Vortex the mixture briefly.

• Add 2.0 mL of hexane.[5]

• Vortex thoroughly for 3 minutes to ensure complete extraction.

• Centrifuge at 2000 x g for 5 minutes at room temperature to separate the phases.[5]

• Carefully collect the upper hexane layer containing the lipids and transfer to a clean tube.

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow for 10-HODE Analysis

Caption: Workflow for the analysis of 10-HODE from brain tissue.

Protocol 2: LC-MS/MS Quantification of 10-HODE

This protocol provides a general framework for the quantification of 10-HODE using a triple quadrupole mass spectrometer. Instrument parameters should be optimized for the specific system being used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-95% B

  • 12-15 min: 95% B

  • 15.1-18 min: 30% B (re-equilibration)

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: 10-HODE

    • Precursor Ion (Q1): m/z 295.2

    • Product Ion (Q3): Specific fragment ions for 10-HODE (to be determined by infusion and fragmentation of a pure standard). A common fragment for HODEs is m/z 171.[6]

  • Internal Standard: e.g., 13-HODE-d4

    • Precursor Ion (Q1): m/z 299.2

    • Product Ion (Q3): m/z 199.2

• Collision Energy and other source parameters: Optimize for maximum signal intensity of the target MRM transitions.

Data Analysis:

• Generate a standard curve using a series of known concentrations of a 10-HODE analytical standard.

• Integrate the peak areas for the 10-HODE and internal standard MRM transitions in both the standards and the samples.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Determine the concentration of 10-HODE in the samples by interpolating from the standard curve.

• Normalize the final concentration to the initial tissue weight.

Conclusion and Future Directions

The study of lipid mediators in neuroinflammatory disorders is a rapidly evolving field. While the roles of 9-HODE and 13-HODE are beginning to be elucidated, the specific functions of 10-HODE remain a significant knowledge gap. The protocols provided here offer a robust methodology for researchers to begin to explore the involvement of 10-HODE in their models of neuroinflammation. Future studies should focus on accurate quantification of 10-HODE in various neurodegenerative diseases, identification of its specific cellular sources and protein targets within the CNS, and elucidation of its precise role in the complex signaling networks that drive neuroinflammation. This research will be critical for developing novel therapeutic strategies targeting lipid-mediated inflammation in the brain.

References

• 1. 10S-Hode | C18H32O3 | CID 56935845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lipotype.com [lipotype.com]
• 3. N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 13-HODE, 9-HODE and ALOX15 as potential players in Rett syndrome OxInflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]

Application Notes and Protocols for Determining the Biological Activity of 10-Hydroxy-11(E)-octadecenoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-11(E)-octadecenoic acid is a hydroxy fatty acid whose biological activities are not yet fully elucidated. However, based on the known functions of structurally similar lipids, particularly other hydroxy and oxo fatty acids, it is hypothesized to play roles in inflammatory responses, cellular proliferation, and metabolic regulation. These notes provide a comprehensive guide to the in vitro assays that can be employed to investigate the biological functions of this compound. The protocols detailed below are based on established methodologies for analogous molecules and are intended to serve as a foundational framework for research in this area.

Hypothesized Biological Activities and Corresponding In Vitro Assays

Based on studies of related hydroxy and oxo fatty acids, 10-Hydroxy-11(E)-octadecenoic acid is postulated to exhibit several key biological activities. The following sections outline these potential activities and the corresponding in vitro assays to validate them.

Anti-inflammatory Effects via G Protein-Coupled Receptor (GPCR) Signaling

Structurally related oxo-octadecenoic acids have been shown to exert anti-inflammatory effects by interacting with G protein-coupled receptors, such as GPR120, and subsequently modulating downstream signaling pathways like NF-κB.[1][2][3] It is therefore plausible that 10-Hydroxy-11(E)-octadecenoic acid possesses similar properties.

Key In Vitro Assays:

• Receptor Activation Assay (e.g., Calcium Mobilization Assay): To determine if 10-Hydroxy-11(E)-octadecenoic acid can activate GPR120 or other relevant GPCRs.

• NF-κB Reporter Assay: To quantify the inhibition of NF-κB signaling in response to an inflammatory stimulus.

• Cytokine Expression Analysis (ELISA or qPCR): To measure the reduction in pro-inflammatory cytokine production (e.g., TNF-α, IL-6, IL-1β) in immune cells.[1][2][3][4]

• Western Blot Analysis: To assess the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.[4][5]

Modulation of Peroxisome Proliferator-Activated Receptors (PPARs)

Hydroxy fatty acids are known ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that play crucial roles in lipid and glucose metabolism.[6] Activation of PPARs can lead to changes in gene expression related to fatty acid oxidation and adipogenesis.

Key In Vitro Assays:

• PPAR Luciferase Reporter Assay: To determine if 10-Hydroxy-11(E)-octadecenoic acid can act as an agonist for PPARα, PPARγ, or PPARδ.[7]

• Gene Expression Analysis (qPCR): To measure the upregulation of PPAR target genes (e.g., CPT1, ACO) in relevant cell lines (e.g., hepatocytes, adipocytes).[8][9]

• Fatty Acid Uptake Assay: To assess the functional consequence of PPAR activation on cellular lipid metabolism.

Effects on Cell Proliferation and Viability

Some hydroxy fatty acids have been shown to influence cell proliferation, exhibiting either pro-proliferative or anti-proliferative effects depending on the cell type and context.[10]

Key In Vitro Assays:

• Cell Viability/Proliferation Assays (e.g., MTT, CCK-8, WST-8): To determine the effect of 10-Hydroxy-11(E)-octadecenoic acid on the growth of various cell lines (e.g., cancer cells, fibroblasts).

• Colony Formation Assay: To assess the long-term effect on the proliferative capacity of cells.

• Cell Cycle Analysis (Flow Cytometry): To investigate if the compound induces changes in cell cycle progression.

Quantitative Data Summary

As there is no direct experimental data for 10-Hydroxy-11(E)-octadecenoic acid, the following table summarizes quantitative data for a structurally related compound, 10-oxo-trans-11-octadecenoic acid (KetoC), to provide a reference for expected potencies in anti-inflammatory assays.

Compound	Cell Line	Inflammatory Stimulus	Parameter Measured	Concentration	Effect	Reference
10-oxo-trans-11-octadecenoic acid (KetoC)	RAW 264.7	P. gingivalis LPS	TNFα mRNA expression	5 µmol/L	Significant reduction	[1][2][3]
10-oxo-trans-11-octadecenoic acid (KetoC)	RAW 264.7	P. gingivalis LPS	IL-6 mRNA expression	5 µmol/L	Significant reduction	[1][2][3]
10-oxo-trans-11-octadecenoic acid (KetoC)	RAW 264.7	P. gingivalis LPS	IL-1β mRNA expression	5 µmol/L	Significant reduction	[1][2][3]
10-oxo-trans-11-octadecenoic acid (KetoC)	RAW 264.7	P. gingivalis LPS	Nuclear NF-κB p65	5 µmol/L	Trended to downregulate	[1][2][3]

Experimental Protocols

Protocol 1: NF-κB Luciferase Reporter Assay for Anti-inflammatory Activity

Objective: To determine if 10-Hydroxy-11(E)-octadecenoic acid inhibits NF-κB activation in response to an inflammatory stimulus.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Lipofectamine 2000 (or similar transfection reagent)

• DMEM with 10% FBS

• Opti-MEM

• 10-Hydroxy-11(E)-octadecenoic acid (dissolved in a suitable solvent, e.g., DMSO)

• Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α)

• Dual-Luciferase Reporter Assay System

• Luminometer

• 96-well white, clear-bottom plates

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • In a sterile tube, mix the NF-κB luciferase reporter plasmid and Renilla luciferase plasmid with Opti-MEM.

  • In a separate tube, dilute Lipofectamine 2000 in Opti-MEM and incubate for 5 minutes at room temperature.

  • Combine the DNA and Lipofectamine 2000 mixtures and incubate for 20 minutes at room temperature.

  • Add the transfection complex to the cells and incubate for 24 hours at 37°C in a CO2 incubator.

• Treatment:

  • After 24 hours, replace the medium with fresh DMEM containing various concentrations of 10-Hydroxy-11(E)-octadecenoic acid or vehicle control.

  • Pre-incubate the cells for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) or TNF-α (10 ng/mL) for 6 hours.

• Luciferase Assay:

  • Wash the cells with PBS.

  • Lyse the cells using the passive lysis buffer from the Dual-Luciferase Reporter Assay System.

  • Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold change in NF-κB activity relative to the unstimulated control.

  • Plot the dose-response curve for 10-Hydroxy-11(E)-octadecenoic acid's inhibitory effect.

Protocol 2: PPARα Luciferase Reporter Assay

Objective: To quantify the ability of 10-Hydroxy-11(E)-octadecenoic acid to activate the PPARα receptor.[7]

Materials:

• Mammalian cell line (e.g., HEK293T, HepG2)

• PPARα expression vector

• Luciferase reporter vector with a PPAR response element (PPRE)

• Transfection reagent

• Dual-luciferase reporter assay system

• Luminometer

• 10-Hydroxy-11(E)-octadecenoic acid

• Positive control (e.g., GW7647)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate to achieve 70-80% confluency at transfection.

• Transfection: Co-transfect the cells with the PPARα expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent. A control plasmid (e.g., Renilla luciferase) should also be co-transfected for normalization.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of 10-Hydroxy-11(E)-octadecenoic acid, a positive control, or a vehicle control. Incubate for 18-24 hours.

• Luciferase Assay: Measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold activation relative to the vehicle control.

Protocol 3: Cell Viability Assay (MTT)

Objective: To assess the effect of 10-Hydroxy-11(E)-octadecenoic acid on cell viability and proliferation.

Materials:

• Cell line of interest (e.g., cancer cell line, normal cell line)

• Complete culture medium

• 10-Hydroxy-11(E)-octadecenoic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing serial dilutions of 10-Hydroxy-11(E)-octadecenoic acid. Include a vehicle control. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the dose-response curve to determine the IC50 value if applicable.

Visualizations

Caption: Hypothesized anti-inflammatory signaling pathway.

Caption: Workflow for PPARα activation assay.

Caption: Logical flow of hypothesized biological effects.

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scholar.ui.ac.id [scholar.ui.ac.id]
• 4. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation [mdpi.com]
• 5. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of regioisomers of hydroxystearic acids as peroxisomal proliferator-activated receptor agonists to boost the anti-ageing potential of retinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. Hydroxy-octadecenoic acids instead of phorbol esters are responsible for the Jatropha curcas kernel cake’s toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Monitoring 10-HODE Production in Microbial Biotransformation

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-hydroxy-10,12-octadecadienoic acid (10-HODE) is a hydrated metabolite of linoleic acid produced by various microorganisms, including species of Lactobacillus and Bifidobacterium.[1] This biotransformation is of significant interest due to the potential biological activities of 10-HODE and its role as an intermediate in the production of conjugated linoleic acid (CLA), a compound with numerous reported health benefits.[1][2] Monitoring the production of 10-HODE in microbial cultures is crucial for optimizing fermentation conditions, understanding the metabolic pathways involved, and for the development of novel therapeutics. This document provides a detailed protocol for the cultivation of microorganisms, induction of linoleic acid biotransformation, and the subsequent extraction and quantification of 10-HODE using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Biochemical Pathway of 10-HODE Production

The microbial conversion of linoleic acid to 10-HODE is primarily catalyzed by the enzyme linoleate hydratase.[1] This enzyme facilitates the hydration of the double bond in linoleic acid, leading to the formation of 10-HODE. In some bacteria, 10-HODE can be a precursor for the synthesis of conjugated linoleic acid (CLA).[1]

Caption: Microbial conversion of linoleic acid to 10-HODE and subsequently to CLA.

Experimental Workflow Overview

The overall experimental workflow for monitoring 10-HODE production involves several key stages, from microbial culture preparation to the final analytical quantification.

Caption: High-level experimental workflow for monitoring 10-HODE production.

Detailed Experimental Protocols

Microbial Culture and Biotransformation

This protocol is a general guideline and should be optimized for the specific microbial strain being used.

Materials:

• Appropriate microbial growth medium (e.g., MRS broth for Lactobacillus, TPY broth for Bifidobacterium)

• Selected microbial strain (e.g., Lactobacillus plantarum, Bifidobacterium breve)

• Linoleic acid solution (sterile, stock solution in ethanol)

• Sterile culture tubes or flasks

• Incubator (anaerobic or aerobic, depending on the microorganism)

• Shaker (if required)

Procedure:

• Inoculation: Inoculate the selected microbial strain into the appropriate sterile growth medium.

• Growth: Incubate the culture under optimal conditions (temperature, atmosphere) until it reaches the desired growth phase (e.g., mid-logarithmic phase).

• Induction: Add the sterile linoleic acid solution to the microbial culture to a final desired concentration (e.g., 50-100 µg/mL). An ethanol vehicle control should be included.

• Biotransformation: Continue to incubate the culture under the same conditions for a defined period (e.g., 24-48 hours). Collect samples at various time points to monitor the progress of the reaction.

• Sampling: At each time point, aseptically withdraw a defined volume of the culture (e.g., 1 mL) for analysis.

Sample Preparation and Extraction

Materials:

• Collected microbial culture samples

• Internal standard (e.g., deuterated 10-HODE or a structurally similar compound like 15(S)-HETE-d8)[3]

• Methanol

• Hexane

• Acetic acid

• Centrifuge

• Nitrogen evaporator

• LC-MS vials

Procedure:

• Quenching and Internal Standard Addition: To a 1 mL culture sample, add 10 µL of the internal standard mixture. This helps to account for variability during sample processing and analysis.[4]

• Acidification and Extraction Solvent Addition: Add 1.0 mL of a solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).[4] Vortex briefly to mix.

• Liquid-Liquid Extraction: Add 2.0 mL of hexane, cap the tube, and vortex vigorously for 3 minutes.[4]

• Phase Separation: Centrifuge the sample at 2000 x g for 5 minutes at room temperature to separate the aqueous and organic layers.[4]

• Collection of Organic Layer: Carefully remove the upper hexane layer containing the lipids and transfer it to a clean tube.[4]

• Evaporation: Evaporate the hexane extract to dryness under a gentle stream of nitrogen.[4]

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 85% methanol in water with 0.2% acetic acid).[3][4] Transfer the reconstituted sample to an LC-MS vial.

LC-MS/MS Quantification of 10-HODE

Instrumentation and Conditions:

• HPLC System: A system capable of binary gradient elution.

• Column: A reverse-phase C18 column (e.g., 2.1 × 250 mm, 5 µm particle size) is suitable for separation.[3][4]

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).[3]

LC Method:

• Mobile Phase A: Water with 0.2% v/v acetic acid.[3][4]

• Mobile Phase B: Methanol with 0.2% v/v acetic acid.[3][4]

• Flow Rate: 0.2 mL/min.[3][4]

• Gradient:

  • Start at 85% B for 10 minutes.

  • Increase to 100% B over 2 minutes.

  • Hold at 100% B for 10 minutes.

  • Return to 85% B and equilibrate for 10 minutes.[3][4]

• Injection Volume: 40 µL.[3][4]

MS/MS Method:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.[3]

• MRM Transitions: The specific precursor and product ions for 10-HODE and the internal standard need to be determined. For HODE isomers, the precursor ion is typically m/z 295.3, and characteristic product ions are used for quantification.[3] While 9-HODE and 13-HODE are more commonly cited with specific product ions (m/z 171 and m/z 195 respectively), the specific product ion for 10-HODE should be optimized on the instrument.[3]

• Source Parameters:

  • Electrospray Voltage: -4.2 kV.[4]

  • Turbo Ion Spray Temperature: 350 °C.[4]

Data Presentation

Quantitative data for the analytical method should be established through validation experiments. The following tables provide an example of how to structure this data, with representative values from literature for similar analytes.

Table 1: LC-MS/MS Method Performance Characteristics for HODE Analysis

Parameter	Value	Reference
Linearity Range (µg/mL)	0.25 - 20.0	[5]
Correlation Coefficient (R²)	> 0.999	[6]
Limit of Detection (LOD) (µg/g)	0.035 - 0.090	[5]
Limit of Quantification (LOQ) (µg/g)	0.12 - 0.32	[5]

Table 2: Recovery and Precision for HODE Analysis

Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Low	87.93 - 89.33	< 7	[5][6]
Medium	87.93 - 89.33	< 7	[5][6]
High	87.93 - 89.33	< 7	[5][6]

Conclusion

This application note provides a comprehensive protocol for monitoring the production of 10-HODE in microbial biotransformation experiments. The detailed methodologies for microbial culture, sample preparation, and LC-MS/MS analysis, along with the structured data presentation and visual workflows, offer a robust framework for researchers in microbiology, biochemistry, and drug development. Adherence to these protocols will enable accurate and reproducible quantification of 10-HODE, facilitating a deeper understanding of microbial lipid metabolism and its potential applications.

References

• 1. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of Linoleic Acid by Human Gut Bacteria: Different Routes for Biosynthesis of Conjugated Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

How to prevent isomerization of 10-HODE during sample storage and extraction?

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the isomerization of 10-hydroxy-10E,12Z-octadecadienoic acid (10-HODE) during sample storage and extraction.

Frequently Asked Questions (FAQs)

Q1: What is 10-HODE and why is its isomerization a concern?

10-HODE is a hydroxylated metabolite of linoleic acid, a polyunsaturated fatty acid. It exists in different isomeric forms, and the specific arrangement of its double bonds is crucial for its biological activity. Isomerization, the process where the geometry of these double bonds changes (e.g., from cis to trans), can occur during sample handling and storage. This is a significant concern because different isomers may have distinct biological effects, and the presence of unintended isomers can lead to inaccurate quantification and misinterpretation of experimental results.

Q2: What are the primary factors that induce the isomerization of 10-HODE?

The main drivers of 10-HODE isomerization are exposure to heat, light, and acidic or basic conditions. The presence of free radicals, which can be generated during oxidative stress, also significantly contributes to the isomerization process. Improper sample storage and handling are the most common sources of these inducing factors in a laboratory setting.

Q3: How can I minimize 10-HODE isomerization during long-term sample storage?

To ensure the stability of 10-HODE in biological samples for long-term storage, it is crucial to store them at ultra-low temperatures. Storage at -80°C is highly recommended as it effectively minimizes both enzymatic and chemical degradation processes.[1] It is also vital to avoid repeated freeze-thaw cycles, as these can accelerate the degradation and isomerization of polyunsaturated fatty acids.[1]

Q4: Are there any additives that can help prevent 10-HODE isomerization during storage and extraction?

Yes, the addition of antioxidants is a common and effective strategy. Antioxidants scavenge free radicals, thereby preventing the initiation of lipid peroxidation which can lead to isomerization. Butylated hydroxytoluene (BHT) is a widely used antioxidant for this purpose. Other antioxidants such as butylated hydroxyanisole (BHA) and vitamin C can also be effective.[1]

Troubleshooting Guides

Issue 1: High variability in 10-HODE measurements between replicate samples.

This issue often points to inconsistent sample handling and processing, leading to varying degrees of isomerization.

Troubleshooting Steps:

• Review Storage Protocol: Ensure all samples are consistently stored at -80°C and that freeze-thaw cycles are minimized. Aliquoting samples into single-use vials upon collection is a best practice.

• Standardize Extraction Procedure: Verify that the extraction protocol is followed precisely for every sample. Pay close attention to incubation times, temperatures, and solvent volumes.

• Incorporate an Internal Standard: The use of a stable isotope-labeled internal standard for 10-HODE is highly recommended to correct for variability in extraction efficiency and instrument response.

• Check Antioxidant Addition: Confirm that an appropriate antioxidant, such as BHT, is added to all samples and solvents at a consistent concentration.

Issue 2: Detection of unexpected 10-HODE isomers in the chromatogram.

The presence of unexpected isomers is a direct indication that isomerization has occurred at some point during your workflow.

Troubleshooting Steps:

• Evaluate Extraction Temperature: High temperatures during extraction can promote isomerization. If your protocol involves a heating step (e.g., for hydrolysis), consider optimizing for the lowest effective temperature and shortest duration.

• Control pH during Extraction: Extreme pH values can catalyze isomerization. If your protocol involves acidification, ensure the pH is carefully controlled and does not drop too low. A pH of around 3 is often used for the extraction of fatty acids.

• Protect from Light: Exposing samples to light, especially UV light, can induce isomerization. Work in a dimly lit environment or use amber-colored vials to protect your samples.

• Use High-Purity Solvents: Ensure that all solvents used are of high purity and free from peroxides, which can initiate free radical chain reactions.

Data Summary Tables

Table 1: Recommended Storage Conditions for 10-HODE Samples

Parameter	Recommendation	Rationale
Temperature	-80°C	Minimizes enzymatic and chemical degradation.[1]
Freeze-Thaw Cycles	Avoid	Prevents acceleration of polyunsaturated fatty acid degradation.[1]
Container	Tightly sealed glass vials with PTFE-lined caps	Prevents exposure to air and potential contaminants.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Reduces the risk of oxidation.
Light Exposure	Protect from light (use amber vials or wrap in foil)	Prevents photo-induced isomerization.

Table 2: Common Antioxidants for 10-HODE Stabilization

Antioxidant	Typical Concentration	Point of Addition	Mechanism of Action
Butylated Hydroxytoluene (BHT)	0.01% (w/v)	To extraction solvents and during sample homogenization.[1]	Free radical scavenger, prevents initiation of autoxidation.
Butylated Hydroxyanisole (BHA)	0.01% (w/v)	To extraction solvents.[1]	Free radical scavenger.
Vitamin C (Ascorbic Acid)	50–200 mM	Can be added to aqueous phases during extraction.	Water-soluble antioxidant, inhibits lipid oxidation.
α-Tocopherol (Vitamin E)	100 - 300 ppm	Can be added to samples or organic solvents.	Lipophilic antioxidant, protects against lipid peroxidation.[2]

Table 3: Comparison of Lipid Extraction Methods for 10-HODE Analysis

Extraction Method	Principle	Advantages	Disadvantages	Isomerization Risk
Modified Folch/Bligh-Dyer	Liquid-liquid extraction using a chloroform/methanol/water solvent system to partition lipids into the organic phase.	High extraction efficiency for a broad range of lipids.	Uses chlorinated solvents which are a health and environmental concern.	Low to moderate, if performed at low temperatures and with antioxidants.
Liquid-Liquid Extraction (LLE) with Hexane	After hydrolysis and acidification, lipids are extracted into a non-polar solvent like hexane.	Simple, effective for non-polar lipids, and avoids chlorinated solvents.	May have lower recovery for more polar lipids compared to Folch.	Low, especially when performed on ice and with antioxidants.
Solid-Phase Extraction (SPE)	Utilizes a solid sorbent to selectively retain and elute lipids.	Can provide cleaner extracts by removing interfering substances.	Requires method development to optimize recovery for specific lipids.	Low, as it is often performed at room temperature with minimal harsh conditions.

Experimental Protocols

Protocol 1: Long-Term Storage of Plasma Samples for 10-HODE Analysis

• Sample Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood sample at 1,500 x g for 15 minutes at 4°C to separate the plasma.

• Aliquotting: Immediately transfer the plasma into pre-chilled, amber-colored, single-use cryovials.

• Antioxidant Addition (Optional but Recommended): Add a solution of BHT in ethanol to the plasma to achieve a final concentration of 0.01% BHT.

• Flash Freezing: Snap-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath.

• Storage: Transfer the frozen aliquots to a -80°C freezer for long-term storage.

• Sample Retrieval: When ready for analysis, retrieve a single aliquot and thaw it on ice. Avoid re-freezing the sample.

Protocol 2: Extraction of 10-HODE from Plasma using Liquid-Liquid Extraction

• Sample Preparation:

  • Thaw a frozen plasma aliquot (e.g., 100 µL) on ice.

  • Add a known amount of a stable isotope-labeled internal standard for 10-HODE.

  • Add 10 µL of an antioxidant solution (e.g., 50 mM BHT).[3]

• Alkaline Hydrolysis (to release esterified 10-HODE):

  • Add 400 µL of 0.2 M potassium hydroxide (KOH) in methanol.[3]

  • Vortex the sample, purge with nitrogen, and incubate at 60°C for 30 minutes.[3]

• Extraction:

  • Cool the sample on ice.

  • Acidify the mixture to pH 3 by adding approximately 200 µL of 0.5 N hydrochloric acid (HCl).

  • Add 2 mL of ice-cold hexane, vortex for 1 minute.

  • Centrifuge at 3000 rpm for 10 minutes at 4°C.[4]

  • Carefully transfer the upper organic (hexane) layer to a clean glass tube.

  • Repeat the hexane extraction one more time and combine the organic layers.

• Sample Concentration:

  • Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable solvent for your analytical method (e.g., 100 µL of methanol/water).

Visualizations

Caption: Factors influencing the isomerization of 10-HODE.

References

• 1. A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. gsartor.org [gsartor.org]
• 4. benchchem.com [benchchem.com]

Troubleshooting low recovery of 10-HODE from adipose tissue samples

Welcome to the technical support center for oxylipin analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the quantification of oxylipins, with a specific focus on 10-hydroxy-10,12-octadecadienoic acid (10-HODE) from adipose tissue samples.

Troubleshooting Guide: Low Recovery of 10-HODE

Low recovery of 10-HODE from adipose tissue is a frequent challenge. This guide provides a systematic approach to identify and resolve potential issues throughout your experimental workflow.

dot

Caption: Troubleshooting workflow for low 10-HODE recovery.

Frequently Asked Questions (FAQs)

Sample Preparation & Extraction

Q1: My 10-HODE recovery is consistently low. What are the most critical steps in the sample preparation process for adipose tissue?

A1: The most critical steps are sample collection/storage and lipid extraction. Adipose tissue is a complex matrix with high lipid content, which can interfere with oxylipin extraction.[1][2]

• Sample Handling: Snap-freeze tissue in liquid nitrogen immediately after collection and store at -80°C.[3] Avoid repeated freeze-thaw cycles, which can lead to analyte degradation.[4] The addition of antioxidants like butylated hydroxytoluene (BHT) during homogenization is crucial to prevent auto-oxidation of polyunsaturated fatty acids and subsequent artificial formation of HODEs.[1][2]

• Lipid Extraction: Standard methods like Folch or Bligh and Dyer can be used, but they co-extract large amounts of triglycerides and cholesterol, which can interfere with downstream analysis.[1] A two-step extraction or the use of alternative solvents like methyl-tert-butyl ether (MTBE) can be effective.[2][5]

• Solid-Phase Extraction (SPE): This is a critical step for cleaning up the sample and concentrating the analytes.[2][4] The choice of SPE sorbent and elution solvents is vital for good recovery.

Q2: Should I perform alkaline hydrolysis to measure total 10-HODE (free and esterified)?

A2: A significant portion of oxylipins in tissues can be esterified to complex lipids.[5] To measure the total amount, alkaline hydrolysis is necessary to release the esterified 10-HODE. However, this step needs careful optimization to ensure complete hydrolysis without degrading the analyte.[5][6]

Parameter	Recommendation	Rationale
Reagent	0.2 M - 0.4 M KOH or NaOH in methanol/water	Effective for hydrolyzing ester bonds.[5][6]
Temperature	60°C	Promotes efficient hydrolysis.[5][6]
Time	30 minutes	A common starting point; should be optimized to ensure complete hydrolysis without degradation.[5][6]

Q3: What are the best practices for solid-phase extraction (SPE) of 10-HODE?

A3: SPE is essential for removing interfering substances and concentrating your analyte.

• Sorbent Choice: Reversed-phase sorbents like C18 are commonly used for oxylipin extraction.[4] Polymeric sorbents can offer higher capacity.[7]

• Method: The general steps are conditioning, loading, washing, and eluting.[8]

  • Conditioning: Wet the sorbent with an organic solvent (e.g., methanol) followed by an aqueous solution to activate the stationary phase. A soak step during conditioning can improve analyte retention.[7]

  • Loading: Load the sample at a slow, controlled flow rate.

  • Washing: Use a weak solvent to wash away interfering compounds without eluting the 10-HODE.

  • Elution: Use a stronger organic solvent (e.g., ethyl acetate, methyl formate) to elute the 10-HODE.[4]

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References

• 1. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 6. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. m.youtube.com [m.youtube.com]

Optimizing HPLC gradient for baseline separation of 10-HODE from 9-HODE and 13-HODE

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving baseline separation of 10-hydroxy-10,12-octadecadienoic acid (10-HODE) from its isomers, 9-HODE and 13-HODE, using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating 10-HODE from 9-HODE and 13-HODE?

A1: The primary challenge lies in the high degree of structural similarity between these positional isomers. They share the same molecular weight and similar polarity, leading to very close retention times on standard reversed-phase HPLC columns and frequent co-elution.[1] Achieving baseline separation requires careful optimization of chromatographic conditions to exploit subtle differences in their physicochemical properties.

Q2: Which HPLC mode is more effective for separating HODE isomers: reversed-phase or normal-phase?

A2: Both reversed-phase (RP) and normal-phase (NP) HPLC can be employed, each with its advantages. RP-HPLC is generally more common and uses aqueous-organic mobile phases.[2][3] However, normal-phase HPLC, which utilizes non-polar mobile phases, often provides better selectivity for positional isomers like HODEs and may be more effective in achieving baseline separation.[4][5]

Q3: Is derivatization necessary for the HPLC analysis of HODE isomers?

A3: Derivatization is not strictly necessary for the HPLC analysis of HODEs, as their conjugated diene structure allows for UV detection around 234 nm.[3] However, derivatization to form methyl esters (FAMEs) can sometimes improve peak shape and volatility, which is particularly useful for subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Q4: What are the key parameters to adjust when optimizing the mobile phase for HODE isomer separation?

A4: The most critical parameters for mobile phase optimization include the choice of organic solvent (e.g., acetonitrile vs. methanol in RP-HPLC; isopropanol or other polar modifiers in NP-HPLC), the gradient slope, the pH of the aqueous phase (in RP-HPLC), and the concentration of additives like acetic or formic acid, which can improve peak shape.[6][7][8]

Q5: How can I confirm the identity of each HODE isomer peak?

A5: The most reliable method for peak identification is to use certified reference standards for 9-HODE, 10-HODE, and 13-HODE. Injecting each standard individually will confirm its retention time under your specific chromatographic conditions. In the absence of standards, mass spectrometry (MS) can be used to identify isomers based on their fragmentation patterns, although distinguishing positional isomers by MS alone can be challenging.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of HODE isomers.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Resolution / Co-elution of Isomers	Inadequate mobile phase selectivity.	- In RP-HPLC: Try switching the organic modifier (e.g., from acetonitrile to methanol) or vice-versa. Methanol can offer different selectivity for polar analytes. - In NP-HPLC: Adjust the concentration of the polar modifier (e.g., isopropanol, ethanol) in small increments. - For both: Optimize the gradient by making it shallower (slower increase in organic solvent) over the elution range of the HODEs.[9]
Inappropriate stationary phase.	- Consider a column with a different chemistry. For RP-HPLC, a phenyl-hexyl or pentafluorophenyl (PFP) phase may offer different selectivity through pi-pi interactions. - For NP-HPLC, a silica or diol-based column can be effective.[4][10]
Column temperature is not optimal.	- Vary the column temperature. Lower temperatures often increase retention and can improve resolution, while higher temperatures can improve efficiency.
Peak Tailing	Secondary interactions with the stationary phase.	- Add a small amount of a weak acid (e.g., 0.1% acetic acid or formic acid) to the mobile phase to suppress the ionization of the carboxylic acid group on the HODEs.[6]
Column overload.	- Reduce the injection volume or the concentration of the sample.
Inconsistent Retention Times	Fluctuations in mobile phase composition.	- Ensure accurate and consistent mobile phase preparation. - Adequately degas the mobile phase to prevent bubble formation in the pump.
Temperature variations.	- Use a column oven to maintain a constant temperature throughout the analysis.
Column degradation.	- If the column has been used extensively, its performance may have degraded. Replace the column.
Baseline Noise or Drift	Contaminated mobile phase or detector flow cell.	- Prepare fresh mobile phase using high-purity solvents. - Flush the detector flow cell.
Air bubbles in the system.	- Thoroughly degas the mobile phase.
Incomplete column equilibration.	- Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Experimental Protocols

The following are starting point methodologies for both reversed-phase and normal-phase HPLC. Optimization will likely be required to achieve baseline separation of 10-HODE from 9-HODE and 13-HODE.

Method 1: Reversed-Phase HPLC (RP-HPLC)

This method is a general approach and may result in co-elution of 9-HODE and 13-HODE, requiring further optimization.[2]

• Column: C18 reversed-phase column (e.g., 150 mm x 2.0 mm, 3 µm particle size)

• Mobile Phase A: Water:Acetonitrile:Acetic Acid (90:10:0.04, v/v/v)

• Mobile Phase B: Acetonitrile:Isopropanol (80:20, v/v)

• Gradient Program:

  • 0 min: 30% B

  • 1 min: 58% B

  • A shallow gradient should be optimized around the elution time of the HODEs to improve separation.

• Flow Rate: 0.2 mL/min

• Column Temperature: 35°C

• Detection: UV at 234 nm

• Injection Volume: 5 µL

Method 2: Normal-Phase HPLC (NP-HPLC)

This method has shown success in separating 9-HODE and 13-HODE isomers.[3]

• Column: Silica gel column (e.g., 250 mm x 10 mm, 6 µm particle size)

• Mobile Phase: Hexane:Isopropanol:Acetic Acid (99:1:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient

• Detection: UV at 234 nm

• Injection Volume: 10 µL

Quantitative Data from Literature

The following table summarizes retention times for HODE isomers from published methods. Note that baseline separation of all three isomers is not demonstrated in these examples.

HPLC Method	9-HODE Retention Time (min)	13-HODE Retention Time (min)	Reference
Reversed-Phase	17.0 (co-eluted with 13-HODE)	16.8 (co-eluted with 9-HODE)	[2]
Normal-Phase	22.6 - 24.2	10.8 - 12.0	[3]

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for optimizing HODE isomer separation.

HODE Biosynthesis and General Signaling

Caption: Formation of HODE isomers and their general role in signaling.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gsartor.org [gsartor.org]
• 4. A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 6. mastelf.com [mastelf.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 10. hawach.com [hawach.com]

Technical Support Center: ESI-MS Analysis of 10-Hydroxy-11(E)-octadecenoic acid (10-HOE)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Electrospray Ionization Mass Spectrometry (ESI-MS) analysis of 10-Hydroxy-11(E)-octadecenoic acid (10-HOE).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the LC-ESI-MS/MS analysis of 10-HOE, with a focus on mitigating matrix effects.

Observed Problem	Potential Cause	Recommended Solution
Low 10-HOE Signal Intensity or Poor Sensitivity	Ion Suppression: Co-eluting matrix components, particularly phospholipids, can compete with 10-HOE for ionization, reducing its signal.[1][2][3]	1. Optimize Sample Preparation: Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) with a phospholipid removal plate (e.g., HybridSPE-Phospholipid) or a selective Liquid-Liquid Extraction (LLE).[1][2][4] 2. Dilute the Sample: If the 10-HOE concentration is sufficiently high, diluting the sample extract can reduce the concentration of interfering matrix components.[5] 3. Improve Chromatographic Separation: Modify the LC gradient to better separate 10-HOE from the region where phospholipids typically elute.[6][7]
High Variability in 10-HOE Quantification (Poor Precision)	Inconsistent Matrix Effects: The extent of ion suppression or enhancement can vary between samples, leading to poor reproducibility.[8][9]	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 10-HOE will co-elute and experience similar matrix effects, allowing for reliable normalization and more accurate quantification.[10][11] 2. Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[7]
Poor Peak Shape or Peak Splitting	Matrix Overload: High concentrations of matrix components can interfere with the chromatography, leading to distorted peak shapes.	1. Enhance Sample Cleanup: Use a more effective sample preparation technique to remove a larger portion of the matrix. 2. Reduce Injection Volume: Injecting a smaller volume of the sample extract can alleviate column overload.
Gradual Decrease in Signal Intensity Over a Sequence of Injections	MS Source Contamination or Column Fouling: Accumulation of non-volatile matrix components, such as phospholipids, on the MS source or analytical column can lead to a progressive loss of sensitivity.[1][3]	1. Implement a Divert Valve: Program the divert valve to send the highly retained, late-eluting matrix components to waste instead of the MS source. 2. Incorporate a Column Wash Step: Add a high-organic wash at the end of each chromatographic run to elute strongly retained interferences. 3. Regular Instrument Maintenance: Clean the MS source components regularly as part of routine maintenance.
Unexpected Peaks or High Background Noise	Presence of Isobaric Interferences or In-Source Fragments: Other endogenous molecules may have the same nominal mass as 10-HOE or its fragments. In-source fragmentation of larger lipids can also generate interfering ions.[12][13]	1. Optimize MRM Transitions: Ensure that the selected precursor and product ions are specific to 10-HOE. It is advisable to monitor at least two transitions for confirmation. 2. Improve Chromatographic Resolution: Adjust the LC method to separate 10-HOE from any isobaric interferences. 3. Tune ESI Source Parameters: Optimize source parameters (e.g., capillary voltage, gas temperatures) to minimize in-source fragmentation.[12][13]

Frequently Asked Questions (FAQs)

1. What are matrix effects and why are they a concern for 10-HOE analysis?

Matrix effects are the alteration of ionization efficiency by co-eluting substances from the sample matrix.[9] In the context of ESI-MS analysis of 10-HOE from biological samples like plasma or serum, endogenous components, especially phospholipids, can suppress the ionization of 10-HOE, leading to reduced sensitivity and inaccurate quantification.[1][2][3]

2. What is the most effective way to minimize matrix effects?

Improving sample preparation is generally the most effective strategy to combat matrix effects.[5][7] Techniques that selectively remove interfering substances, such as Solid-Phase Extraction (SPE) with phospholipid removal cartridges or optimized Liquid-Liquid Extraction (LLE), can significantly clean up the sample before it is introduced to the LC-MS system.[1][2][4]

3. I am using protein precipitation for my sample preparation. Is this sufficient?

While protein precipitation is a simple and fast method, it is often insufficient for removing phospholipids, which are a major source of matrix effects in lipid analysis.[4][8] If you are observing issues with ion suppression or data variability, consider switching to a more selective technique like SPE or LLE.

4. How do I choose the right internal standard for 10-HOE analysis?

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Deuterium or Carbon-13 labeled 10-HOE. A SIL-IS has nearly identical chemical and physical properties to 10-HOE, meaning it will behave similarly during sample extraction, chromatography, and ionization, thus effectively compensating for matrix effects and other sources of variability.[14][10][11]

5. Can I just dilute my sample to reduce matrix effects?

Dilution can be a simple and effective way to reduce the concentration of matrix components and thereby lessen their impact on ionization.[5][14] However, this approach is only feasible if the concentration of 10-HOE in your samples is high enough to remain detectable after dilution.

6. How can I assess the extent of matrix effects in my assay?

You can quantify matrix effects by comparing the peak area of 10-HOE in a standard solution prepared in a pure solvent to the peak area of 10-HOE spiked into an extracted blank matrix sample at the same concentration. The ratio of these peak areas indicates the degree of ion suppression or enhancement.[7]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for 10-HOE from Plasma

This protocol is suitable for extracting 10-HOE and other fatty acids from plasma. The pH adjustment is critical for ensuring acidic compounds like 10-HOE are in their non-ionized form for efficient extraction into an organic solvent.

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Internal Standard Spiking: Add 10 µL of the stable isotope-labeled 10-HOE internal standard solution (concentration should be optimized based on expected endogenous levels).

• Acidification: Add 10 µL of 1 M HCl to acidify the sample to a pH below 4. This ensures that the carboxylic acid group of 10-HOE is protonated.

• Extraction Solvent Addition: Add 500 µL of an extraction solvent mixture, such as hexane:isopropanol (3:2, v/v) or methyl tert-butyl ether (MTBE).

• Vortexing: Vortex the tube vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 10-HOE

This is a general LC-MS/MS method that can be optimized for your specific instrumentation.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30% to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B for re-equilibration.

• Injection Volume: 5 µL.

• MS Detection: Negative Ion Mode ESI.

• MRM Transitions (Example):

  • 10-HOE: Precursor (Q1): m/z 297.2 → Product (Q3): m/z 171.1 (quantifier), m/z 113.1 (qualifier).

  • 10-HOE-d4 (Internal Standard): Precursor (Q1): m/z 301.2 → Product (Q3): m/z 171.1. (Note: These transitions should be empirically determined and optimized on your specific mass spectrometer.)

Quantitative Data Summary

The following table provides an illustrative comparison of the effectiveness of different sample preparation techniques in mitigating matrix effects for a generic hydroxy fatty acid similar to 10-HOE. Actual values will vary depending on the specific matrix and analytical conditions.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation (Acetonitrile)	95 ± 5	45 ± 15 (Suppression)	< 15
Liquid-Liquid Extraction (MTBE)	85 ± 8	80 ± 10 (Suppression)	< 10
Solid-Phase Extraction (C18)	90 ± 7	85 ± 8 (Suppression)	< 8
Solid-Phase Extraction (Phospholipid Removal Plate)	92 ± 5	98 ± 5 (Minimal Effect)	< 5

Matrix Effect (%) is calculated as (Peak Area in Matrix / Peak Area in Solvent) * 100. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizations

Caption: Workflow for 10-HOE analysis with matrix effect mitigation.

Caption: Troubleshooting flowchart for quantitative ESI-MS analysis.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. agilent.com [agilent.com]
• 3. biotage.com [biotage.com]
• 4. uab.edu [uab.edu]
• 5. researchgate.net [researchgate.net]
• 6. sciex.com [sciex.com]
• 7. organomation.com [organomation.com]
• 8. Sensitive UHPLC-MS/MS quantification method for 4β- and 4α-hydroxycholesterol in plasma for accurate CYP3A phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ukisotope.com [ukisotope.com]
• 10. US11208431B2 - Stable isotope-labeled compounds - Google Patents [patents.google.com]
• 11. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. A Sensitive Ultrahigh-Performance Liquid Chromatography/Tandem Mass Spectrometry Method for the Simultaneous Analysis of Phytocannabinoids and Endocannabinoids in Plasma and Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Stereospecific Synthesis of 10-HODE Isomers

Welcome to the technical support center for the stereospecific synthesis of 10-hydroxy-12(Z)-octadecenoic acid (10-HODE) and its isomers. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during synthesis, purification, and biological assessment.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and offers guidance on troubleshooting specific problems that can arise during the stereospecific synthesis of 10-HODE isomers.

Q1: My enzymatic synthesis of 10-HODE is resulting in a low yield. What are the common causes and how can I troubleshoot this?

A1: Low yields in the enzymatic synthesis of 10-HODE isomers are a frequent challenge. Several factors can contribute to this issue. Here’s a breakdown of potential causes and troubleshooting strategies:

• Sub-optimal Reaction Conditions: The activity and selectivity of the enzyme (e.g., lipoxygenase) are highly dependent on the reaction environment.

  • Troubleshooting:

    • pH: Ensure the pH of the reaction buffer is optimal for the specific enzyme used. For instance, some lipoxygenases exhibit optimal activity at a slightly alkaline pH (e.g., pH 8.5).[1][2]

    • Temperature: Maintain the optimal temperature for the enzyme. While some reactions are run at room temperature, others may require cooling (e.g., 15°C) to maintain enzyme stability and selectivity.[1][2]

    • Oxygen Availability: Lipoxygenase-catalyzed reactions require molecular oxygen. Inadequate oxygen supply can be a rate-limiting factor.[3]

      • Solution: Ensure vigorous agitation and consider bubbling oxygen through the reaction mixture. For larger scale reactions, maintaining a specific oxygenation rate (e.g., 1 working volume/oxygen volume/min) can be critical.[3]

    • Substrate Concentration: High concentrations of the substrate (linoleic acid) can lead to substrate inhibition or insolubility issues.

      • Solution: Optimize the substrate concentration. It may be necessary to add the substrate in batches or use a co-solvent like methanol or a detergent like Tween 80 to improve solubility.[1][2][3]

• Enzyme Inactivation: The enzyme may lose activity over the course of the reaction.

  • Troubleshooting:

    • Product Inhibition: The hydroperoxide intermediate (10-HPODE) or the final product (10-HODE) can inhibit the enzyme.

      • Solution: Consider in-situ reduction of the hydroperoxide to the more stable alcohol. This can be achieved by adding a reducing agent like sodium borohydride after the initial enzymatic reaction.

    • Reaction Time: Prolonged reaction times can lead to enzyme denaturation.

      • Solution: Monitor the reaction progress over time to determine the optimal reaction duration before significant enzyme inactivation occurs.

• Formation of Side Products: The enzyme may produce other positional isomers (e.g., 9-HODE, 13-HODE) or the substrate may undergo non-enzymatic oxidation.

  • Troubleshooting:

    • Enzyme Specificity: Use an enzyme with high regioselectivity for the C-10 position. The choice of lipoxygenase is critical, as different enzymes exhibit different positional specificities.[4]

    • Control of Non-Enzymatic Oxidation: Minimize exposure to light and heat, and consider performing the reaction under an inert atmosphere (e.g., argon) before the introduction of oxygen to reduce auto-oxidation of linoleic acid.

Q2: I am struggling to separate the different 10-HODE isomers (e.g., 10(R)-HODE from 10(S)-HODE, or cis/trans isomers). What are the recommended purification strategies?

A2: The purification of 10-HODE isomers is challenging due to their similar physical and chemical properties. A multi-step approach is often necessary.

• Initial Extraction and Flash Chromatography:

  • After the reaction, the product needs to be extracted from the aqueous reaction medium using an organic solvent (e.g., diethyl ether or ethyl acetate).

  • A preliminary purification by silica gel flash chromatography can be used to separate the HODE isomers from unreacted linoleic acid and other less polar byproducts.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most effective method for separating enantiomers (10(R)-HODE and 10(S)-HODE).

  • Chiral Stationary Phases (CSPs): The choice of the chiral column is crucial.

    • Cellulose-based columns (e.g., Chiralcel OB-H) and columns with aromatic chiral selectors (e.g., Reprosil Chiral-NR) have been successfully used for the separation of HODE enantiomers.[5]

  • Mobile Phase: A non-polar mobile phase, such as a mixture of hexane and isopropanol with a small amount of acetic acid, is typically used. The exact composition will need to be optimized for your specific column and isomers.

  • Detection: UV detection at a wavelength corresponding to the conjugated diene system of HODE (around 235 nm) is commonly used.

• Reverse-Phase HPLC: This technique can be used to separate geometric isomers (cis/trans) and positional isomers if they have sufficiently different polarities.

Q3: My synthesis is producing a racemic mixture of 10-HODE. How can I achieve stereospecificity?

A3: Achieving stereospecificity requires either a stereoselective synthesis strategy from the outset or a resolution of the racemic mixture.

• Enzymatic Synthesis: This is the most common approach for stereospecific production.

  • Lipoxygenases (LOXs): Many LOXs exhibit high stereoselectivity, producing either the (S) or (R) enantiomer. The choice of the specific LOX is critical to obtaining the desired stereoisomer. For example, recombinant 9R-lipoxygenase from Nostoc sp. has been used for the stereospecific production of 9R-HODE.[3] While this produces the 9-isomer, similar principles apply to finding an enzyme for 10-HODE synthesis.

  • Whole-cell biotransformation: Using whole microbial cells (e.g., certain species of Lactobacillus or Aspergillus) can also provide high stereoselectivity.[5][6]

• Chiral Resolution: If you have a racemic mixture, you can separate the enantiomers.

  • As mentioned in Q2, chiral HPLC is a powerful tool for this purpose.

  • Diastereomeric Salt Formation: This classical method involves reacting the racemic carboxylic acid with a chiral amine to form diastereomeric salts, which can then be separated by crystallization due to their different solubilities. The pure enantiomers are then recovered by treating the separated salts with a strong acid.

Experimental Protocols

Protocol 1: General Enzymatic Synthesis of 10-HODE using Lipoxygenase

This protocol provides a general framework for the enzymatic synthesis of 10-HODE from linoleic acid. Optimization of specific parameters will be necessary depending on the enzyme and scale.

• Substrate Preparation: Prepare a solution of linoleic acid in a suitable buffer (e.g., 0.1 M borate buffer, pH 8.5). A co-solvent such as acetone (e.g., 5% v/v) and a surfactant like Tween 80 (e.g., 0.2% w/v) can be added to improve solubility.[1][2]

• Enzyme Addition: Add the purified lipoxygenase enzyme or whole-cell preparation to the substrate solution. The optimal enzyme concentration needs to be determined empirically.

• Reaction Incubation: Incubate the reaction mixture at the optimal temperature (e.g., 15°C) with constant stirring.[1][2]

• Oxygenation: Ensure adequate oxygen supply by bubbling oxygen through the mixture or by vigorous shaking in a baffled flask.[3]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by TLC or HPLC.

• Reaction Quenching and Reduction: Once the reaction is complete, quench it by acidifying the mixture (e.g., with 2N HCl to pH 3). The resulting hydroperoxide (10-HPODE) is then reduced to the more stable alcohol (10-HODE) by adding a reducing agent like sodium borohydride or stannous chloride.[7]

• Extraction: Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel chromatography and/or HPLC as described in Q2.

Quantitative Data Summary

Table 1: Comparison of Enzymatic Synthesis Conditions for HODE Isomers

Parameter	9R-HODE Synthesis[3]	9R-HOTE Synthesis[1][2]
Enzyme Source	Recombinant E. coli expressing 9R-LOX from Nostoc sp.	Purified recombinant 9R-LOX from Nostoc sp.
Substrate	Linoleic Acid	α-Linolenic Acid
pH	7.5	8.5
Temperature	25°C	15°C
Substrate Conc.	15 g/L	40 g/L
Co-solvent	2% (v/v) Methanol	5% (v/v) Acetone
Detergent	-	0.2% (w/v) Tween 80
Oxygenation	1 vvm	-
Conversion Yield	95% (w/w)	94%
Productivity	14.3 g/L/h	37.6 g/L/h

Note: Data for 10-HODE specific synthesis is limited in the provided search results, hence data for the closely related 9-HODE and 9-HOTE is presented as a reference for optimizing reaction conditions.

Visualizations

Caption: A general experimental workflow for the stereospecific synthesis and purification of 10-HODE isomers.

Caption: Simplified signaling pathways activated by 10-HODE isomers, involving GPR132 and PPARγ.

References

• 1. Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. The structural basis for specificity in lipoxygenase catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steric analysis of 8-hydroxy- and 10-hydroxyoctadecadienoic acids and dihydroxyoctadecadienoic acids formed from 8R-hydroperoxyoctadecadienoic acid by hydroperoxide isomerases [liu.diva-portal.org]
• 6. researchgate.net [researchgate.net]
• 7. gsartor.org [gsartor.org]

Improving the sensitivity of 10-HODE detection in low-volume biological samples

Welcome to the technical support center for the analysis of 10-hydroxy-2-decenoic acid (10-HODE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving detection sensitivity, particularly in low-volume biological samples. Here you will find troubleshooting advice and answers to frequently asked questions.

Troubleshooting Guide

Low or no signal, high background noise, and poor peak shape are common issues encountered during the LC-MS/MS analysis of 10-HODE. The following guide provides potential causes and solutions to these problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Analyte Signal	1. Inefficient Extraction: The analyte is not being effectively recovered from the sample matrix. 2. Sample Degradation: Improper sample handling or storage has led to the breakdown of 10-HODE. 3. Suboptimal Ionization: The mass spectrometer source conditions are not ideal for 10-HODE.[1] 4. Low Sample Concentration: The amount of 10-HODE in the sample is below the limit of detection.[1]	1. Optimize Extraction: Consider a liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) for cleaner samples.[2] Ensure the pH is acidic during LLE to protonate the carboxylic acid group of 10-HODE, improving its extraction into an organic solvent.[3] 2. Proper Sample Handling: Store plasma samples at -70°C or lower and avoid repeated freeze-thaw cycles.[2] Process samples under dim light and consider using an inert gas like nitrogen or argon to minimize oxidation.[2] 3. Tune Ion Source: Regularly tune and calibrate the mass spectrometer.[1] Optimize ionization parameters such as spray voltage and gas temperatures specifically for 10-HODE, typically in negative ion mode. 4. Increase Sensitivity: Employ derivatization to enhance ionization efficiency or use a more sensitive instrument. Consider pre-concentration of the sample by evaporating the solvent and reconstituting in a smaller volume.[4]
High Background Noise	1. Matrix Effects: Co-eluting compounds from the biological matrix are suppressing or enhancing the 10-HODE signal. 2. Contaminated Solvents/Reagents: Impurities in the mobile phase or extraction solvents are causing high background. 3. System Contamination: Carryover from previous injections or a contaminated LC system or ion source.[5]	1. Improve Sample Cleanup: Incorporate a solid-phase extraction (SPE) step after initial extraction to remove interfering substances.[2] 2. Use High-Purity Reagents: Utilize LC-MS grade solvents and freshly prepared mobile phases. 3. Clean the System: Implement a robust column washing protocol between samples. If contamination is severe, clean the ion source according to the manufacturer's instructions.[6]
Poor Chromatographic Peak Shape	1. Column Overload: Injecting too much sample onto the column. 2. Incompatible Injection Solvent: The solvent used to reconstitute the sample is too different from the initial mobile phase. 3. Column Degradation: The analytical column has lost its efficiency due to contamination or age.	1. Dilute the Sample: Reduce the concentration of the sample being injected. 2. Match Solvents: Reconstitute the final extract in a solvent that is as close in composition as possible to the starting mobile phase conditions.[7] 3. Replace Column: If peak shape does not improve with other troubleshooting, replace the analytical column.

Frequently Asked Questions (FAQs)

Q1: What are the most effective strategies to improve 10-HODE detection sensitivity in low-volume samples?

To enhance sensitivity, a multi-faceted approach is recommended:

• Optimized Sample Preparation: Efficient extraction and cleanup are critical. For low-volume samples, a combination of liquid-liquid extraction (LLE) and solid-phase extraction (SPE) can effectively remove interfering matrix components and concentrate the analyte.[2][4]

• Chemical Derivatization: Derivatizing the carboxylic acid group of 10-HODE can significantly improve its ionization efficiency in the mass spectrometer, leading to a much stronger signal.[8][9][10]

• Advanced LC-MS/MS Techniques: Utilizing smaller particle size columns (UPLC/UHPLC) can lead to sharper peaks and better resolution.[11] Nano-LC or micro-LC systems are particularly well-suited for very small sample volumes as they can dramatically increase sensitivity.[12][13]

• Instrument Optimization: Fine-tuning mass spectrometer parameters, such as using Multiple Reaction Monitoring (MRM) mode, is essential for achieving the lowest limits of detection.[7]

Q2: What is the recommended extraction method for 10-HODE from a small volume of plasma (e.g., < 100 µL)?

A robust method for small plasma volumes is a modified liquid-liquid extraction followed by sample concentration. A detailed protocol is provided in the "Experimental Protocols" section below. This approach effectively separates lipids, including 10-HODE, from the more complex plasma matrix.

Q3: How does derivatization improve the sensitivity of 10-HODE detection?

Derivatization improves sensitivity by attaching a chemical group to the 10-HODE molecule that is more easily ionized than the original carboxylic acid.[8][9] This leads to a greater number of ions reaching the detector, resulting in a significantly enhanced signal-to-noise ratio. While derivatization adds an extra step to the sample preparation, the potential for a dramatic increase in sensitivity often justifies the additional time.[10]

Q4: What are the typical LC-MS/MS parameters for 10-HODE analysis?

While optimal parameters are instrument-specific, the following table provides a general starting point for method development. 10-HODE is typically analyzed in negative ion mode.

Parameter	Typical Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	295.2 (for [M-H]⁻ of related HODEs)
Product Ion (m/z)	Specific fragment ions need to be determined by direct infusion of a 10-HODE standard. For the related 9-HODE, a characteristic product ion is m/z 171.[7]
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, < 2 µm particle size)
Mobile Phase A	0.1% Formic Acid or 0.2% Acetic Acid in Water[7][14]
Mobile Phase B	0.1% Formic Acid or 0.2% Acetic Acid in Acetonitrile/Methanol[7][14]
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL

Q5: What are the expected limits of detection (LOD) and quantification (LOQ) for 10-HODE?

The LOD and LOQ are highly dependent on the sample matrix, preparation method, and the sensitivity of the mass spectrometer. The following table summarizes reported values for similar hydroxy fatty acids, which can serve as a benchmark.

Analyte	Method	LOD	LOQ	Reference
HODEs (general)	LC-MS/MS	< 2.6 pg on column	< 0.09 ng/mL	[7][14]
HDoHEs	LC-MS/MS-SRM	0.5 - 8.5 pg on column	-	[15][16]
OXLAMs	Q-TOFMS	-	9.7 - 35.9 nmol/L	[17]
13-HODE	LC-MS/MS	0.12 µg/g	0.4 µg/g	[18]

Q6: What is the biological significance of 10-HODE?

10-hydroxy-2-decenoic acid (10-HDA) is a major active component of royal jelly and has been studied for its potential health benefits. Research suggests it may have anti-type 2 diabetes properties by influencing the PI3K/AKT signaling pathway, which is involved in glucose metabolism.[19] Additionally, related hydroxyoctadecadienoic acids (HODEs) are products of linoleic acid oxidation and are considered markers of oxidative stress.[20] They are involved in various physiological and pathological processes, including inflammation and atherosclerosis.[20][21]

Experimental Protocols

Protocol: Liquid-Liquid Extraction of 10-HODE from Low-Volume Plasma

This protocol is adapted from methods used for similar oxidized fatty acids.[2][14]

Materials:

• Plasma sample (25-100 µL)

• Internal Standard (e.g., 10-HODE-d4)

• 1.5 mL microcentrifuge tubes

• Hexane (LC-MS grade)

• Methanol (LC-MS grade)

• 2-Propanol (LC-MS grade)

• Acetic Acid (LC-MS grade)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing: Thaw the frozen plasma sample on ice.

• Aliquoting: In a glass tube, aliquot 50 µL of plasma.

• Internal Standard: Add an appropriate amount of deuterated internal standard (e.g., 10 µL of a 4 ng/µL 15(S)-HETE-d8 solution can be used for HODEs).[14]

• Extraction Solvent Addition: Add 1.0 mL of a pre-mixed solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).[14]

• Vortexing: Vortex the tube briefly to ensure thorough mixing.

• Second Solvent Addition: Add 2.0 mL of hexane to the tube.[14]

• Extraction: Cap the tube and vortex vigorously for 3 minutes to facilitate the transfer of lipids into the organic phase.

• Phase Separation: Centrifuge the sample at 2,000 x g for 5 minutes at room temperature to separate the aqueous and organic layers.[14]

• Collection: Carefully transfer the upper organic (hexane) layer to a clean tube using a glass Pasteur pipette.

• Evaporation: Evaporate the hexane extract to complete dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried residue in 50-100 µL of a solvent compatible with your LC-MS mobile phase (e.g., 85% methanol).[7]

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: A typical experimental workflow for the quantification of 10-HODE from biological samples.

Caption: The proposed PI3K/AKT signaling pathway influenced by 10-HDA.[19]

Caption: A decision tree to troubleshoot low or absent 10-HODE signal.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. organomation.com [organomation.com]
• 5. zefsci.com [zefsci.com]
• 6. cgspace.cgiar.org [cgspace.cgiar.org]
• 7. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Derivatization enhances analysis of estrogens and their bioactive metabolites in human plasma by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Derivatization of estrogens enhances specificity and sensitivity of analysis of human plasma and serum by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Versatile, sensitive liquid chromatography mass spectrometry – Implementation of 10 μm OT columns suitable for small molecules, peptides and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lipidmaps.org [lipidmaps.org]
• 15. The Development of a Specific and Sensitive LC-MS-Based Method for the Detection and Quantification of Hydroperoxy- and Hydroxydocosahexaenoic Acids as a Tool for Lipidomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Glucose metabolism enhancement by 10-hydroxy-2-decenoic acid via the PI3K/AKT signaling pathway in high-fat-diet/streptozotocin induced type 2 diabetic mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 20. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Strategies to minimize autooxidation of 10-HODE standards and samples

This guide provides researchers, scientists, and drug development professionals with strategies to minimize the autooxidation of 10-hydroxy-8(E),12(Z)-octadecadienoic acid (10-HODE) standards and samples.

Frequently Asked Questions (FAQs)

Q1: What is 10-HODE and why is it susceptible to autooxidation?

A1: 10-HODE is a hydroxy fatty acid and a metabolite of linoleic acid.[1][2] Its structure contains conjugated double bonds, which make it particularly prone to autooxidation, a process involving free radicals that can degrade the molecule and lead to inaccurate experimental results.[3][4] Factors like temperature, light, and the presence of oxygen can accelerate this process.[5]

Q2: What are the optimal storage conditions for 10-HODE standards?

A2: To ensure the stability of 10-HODE standards, proper storage is critical. Unopened standards should be stored at the temperature recommended by the manufacturer, typically in a freezer. Once opened, it is advisable to transfer the standard to an amber glass vial with a PTFE-lined cap to minimize exposure to light and air.[6] To reduce headspace, the container size should be appropriate for the volume of the standard. For long-term storage, keeping the standards under an inert gas atmosphere, such as nitrogen, is also recommended.[3]

Q3: How should I handle 10-HODE samples during preparation to prevent oxidation?

A3: All sample preparation steps should be conducted on ice to minimize autooxidation.[7] Use solvents that have been deoxygenated and consider adding antioxidants to your sample solutions.[3][7] It is also crucial to work quickly and minimize the sample's exposure to air and light.[3]

Q4: Which antioxidants are effective in preserving 10-HODE?

A4: Lipophilic antioxidants are often used to protect lipids from oxidation. Butylated hydroxytoluene (BHT) is a commonly used antioxidant in lipid analysis.[1][7] A mixture of antioxidants, such as BHT and diethylenetriaminepentaacetic acid (DTPA), can also be effective.[7] The choice and concentration of the antioxidant may depend on the specific experimental conditions and downstream analytical methods.

Q5: How can I detect autooxidation in my 10-HODE standards or samples?

A5: Autooxidation of 10-HODE can be detected by various analytical methods. The formation of conjugated dienes, which are primary oxidation products, can be monitored by UV-visible spectrophotometry at approximately 233 nm.[3] Chromatographic techniques like HPLC and GC-MS can also reveal the presence of degradation products, which may appear as additional peaks in the chromatogram.[3][8][9]

Troubleshooting Guide

Problem: My 10-HODE standard is showing multiple peaks on HPLC/LC-MS.

• Possible Cause: The standard may have undergone autooxidation, leading to the formation of various isomers and degradation products.

• Solution:

  • Verify the storage conditions and handling procedures for your standard. Ensure it has been stored at the correct temperature and protected from light and oxygen.[6]

  • Prepare a fresh dilution of the standard from a new, unopened vial if possible.

  • Incorporate an antioxidant, such as BHT, into the solvent system to prevent further oxidation during the analytical run.[7]

  • Use deoxygenated solvents for your mobile phase to reduce the risk of oxidation during chromatography.

Problem: The concentration of my 10-HODE standard appears to be decreasing over time.

• Possible Cause: This is a strong indication of degradation due to autooxidation. Evaporation of the solvent can also be a factor for volatile standards.

• Solution:

  • Review your storage protocol. Standards should be stored in tightly sealed vials with minimal headspace.

  • Aliquot the standard upon receipt into smaller, single-use vials to avoid repeated freeze-thaw cycles and exposure of the entire stock to air.

  • Always use an inert gas, like nitrogen or argon, to blanket the standard solution before sealing the vial for storage.[3]

Problem: My experimental results involving 10-HODE are not reproducible.

• Possible Cause: Inconsistent sample handling and preparation can lead to variable levels of autooxidation, causing poor reproducibility.

• Solution:

  • Standardize your entire experimental workflow, from sample collection to analysis.[10]

  • Ensure all samples are processed under the same conditions, including temperature, light exposure, and time.

  • Add a consistent concentration of an antioxidant cocktail to all samples and standards at the earliest possible stage.[7]

  • Perform a quality control check on your 10-HODE standard before each experiment to ensure its integrity.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Storage Temperature	-20°C to -80°C	Reduces the rate of chemical degradation.
Storage Container	Amber glass vials with PTFE-lined caps	Protects from light and provides a tight seal.[6]
Atmosphere	Inert gas (Nitrogen or Argon)	Minimizes exposure to oxygen.[3]
Antioxidants	BHT (Butylated hydroxytoluene)	Scavenges free radicals to inhibit the oxidation chain reaction.[1][7]
Sample Preparation	On ice, with minimal light exposure	Slows down the rate of autooxidation.[7]

Experimental Protocol: Sample Preparation for 10-HODE Analysis with Minimized Oxidation

This protocol outlines the steps for extracting 10-HODE from plasma samples while minimizing the risk of autooxidation.

• Reagent Preparation:

  • Prepare an antioxidant solution containing 50 mM BHT and 200 mM DTPA in a suitable solvent.[7]

  • Deoxygenate all solvents (e.g., methanol, hexane) by bubbling with nitrogen gas for at least 15 minutes before use.

• Sample Collection and Initial Treatment:

  • Place all glass tubes on ice.[7]

  • To a 50 µL plasma sample, add 10 µL of the antioxidant solution.[7]

  • Add an internal standard (e.g., 13-HODE-d4) for quantification.[7]

• Alkaline Hydrolysis (for esterified 10-HODE):

  • Add methanol and 0.2 M KOH (final concentration) to the sample.[7]

  • Vortex the mixture, purge the tube with nitrogen, and seal tightly.[7]

  • Incubate at 60°C for 30 minutes to hydrolyze esterified lipids.[7]

• Extraction:

  • Cool the sample on ice after hydrolysis.[7]

  • Acidify the reaction mixture to pH 3 with 0.5 N HCl.[7]

  • Add 3 mL of hexane, purge with nitrogen, cap, and vortex for 1 minute.[7]

  • Centrifuge at 3000 rpm for 10 minutes at 4°C.[7]

  • Transfer the upper organic phase to a new tube.[7]

  • Repeat the hexane extraction once more.[7]

• Final Steps:

  • Combine the organic layers and evaporate to dryness under a stream of nitrogen.[7]

  • Reconstitute the residue in the mobile phase for LC-MS analysis.[7]

Visualizations

References

• 1. resources.amsbio.com [resources.amsbio.com]
• 2. 10S-Hode | C18H32O3 | CID 56935845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ANALYSIS OF LIPIDS [people.umass.edu]
• 4. Analysis of the Efficiency of Antioxidants in Inhibiting Lipid Oxidation in Terms of Characteristic Kinetic Parameters | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. gsartor.org [gsartor.org]
• 10. organomation.com [organomation.com]

Resolving co-elution of 10-HODE with other oxidized linoleic acid metabolites

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with oxidized linoleic acid metabolites. The following information is designed to help resolve common issues, particularly the co-elution of 10-HODE with other isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common oxidized linoleic acid metabolites I should be aware of in my samples?

A1: The primary oxidation products of linoleic acid are hydroperoxides, which are then reduced to hydroxy fatty acids. The most commonly analyzed are 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE). Another important isomer is 10-hydroxyoctadecadienoic acid (10-HODE). These can be further metabolized to ketones, such as 9-oxo-ODE and 13-oxo-ODE.[1]

Q2: Why is the co-elution of HODE isomers a problem in chromatographic analysis?

A2: 9-HODE, 10-HODE, and 13-HODE are structural isomers with very similar physicochemical properties. This similarity makes their separation by standard reversed-phase liquid chromatography (LC) challenging, leading to overlapping or co-eluting peaks. Co-elution can result in inaccurate identification and quantification of individual isomers, which is critical as they can have different biological activities.

Q3: What are the general steps for preparing biological samples for oxylipin analysis?

A3: A typical workflow for oxylipin analysis from biological samples such as plasma or tissues involves:

• Sample Homogenization: Tissues are homogenized in a suitable solvent.

• Lipid Extraction: This is commonly done using liquid-liquid extraction (LLE) with organic solvents like a chloroform/methanol mixture, or solid-phase extraction (SPE) using cartridges like C18 or mixed-mode anion exchange.[2]

• Hydrolysis (Optional): If you need to measure total HODEs (both free and esterified), a base hydrolysis step is required to release HODEs from complex lipids.

• Solvent Evaporation and Reconstitution: The lipid extract is dried down under a stream of nitrogen and then reconstituted in a solvent compatible with the LC-MS system.

It is crucial to perform all steps at low temperatures and in the presence of antioxidants like butylated hydroxytoluene (BHT) to minimize auto-oxidation of the analytes.

Troubleshooting Guide: Resolving Co-elution of 10-HODE

Issue 1: Poor separation of HODE isomers on a C18 column.

Cause: The similar polarity and structure of 9-HODE, 10-HODE, and 13-HODE make their separation on a standard C18 column difficult.

Solution 1: Optimize the Reversed-Phase LC Method

• Gradient Elution: Employ a shallow and slow gradient of your mobile phase. A gradual increase in the organic solvent (e.g., acetonitrile or methanol) can improve the resolution between closely eluting peaks.

• Mobile Phase Additives: The addition of a small percentage of an acid, such as 0.1% formic acid or 0.2% acetic acid, to the mobile phase can improve peak shape and may slightly alter selectivity.[2][3]

• Column Temperature: Adjusting the column temperature can influence selectivity. Experiment with temperatures between 30°C and 50°C.

Solution 2: Utilize Mass Spectrometry for Differentiation

Even with co-elution, LC-MS/MS can differentiate between isomers by using Multiple Reaction Monitoring (MRM). Each isomer will have a unique fragmentation pattern, allowing for specific detection and quantification.

Table 1: Exemplary LC-MS/MS Parameters for HODE Isomers

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
9-HODE	295.2	171.1	15-20
10-HODE	295.2	183.1	15-20
13-HODE	295.2	195.1	15-20

Note: These values are illustrative and should be optimized for your specific instrument.

Issue 2: Inability to distinguish between R and S enantiomers of HODEs.

Cause: Enantiomers have identical physicochemical properties in an achiral environment and will co-elute on a standard C18 column.

Solution: Chiral Chromatography

To separate enantiomers, a chiral stationary phase (CSP) is required. Chiral HPLC columns can differentiate between the R and S forms of the HODE isomers.

• Column Selection: Polysaccharide-based chiral columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel OD-H), are commonly used for separating fatty acid enantiomers.

• Mobile Phase: Chiral separations are often performed in normal-phase mode with a mobile phase consisting of a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol. The ratio of these solvents is critical for achieving separation.

Experimental Protocols

Protocol 1: Reversed-Phase LC-MS/MS for HODE Isomer Profiling

This protocol provides a general method for the analysis of HODE isomers in a prepared lipid extract.

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-80% B (linear gradient)

  • 15-17 min: 80-95% B (linear gradient)

  • 17-19 min: Hold at 95% B

  • 19-20 min: Return to 30% B

  • 20-25 min: Re-equilibration at 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Detection Mode: Multiple Reaction Monitoring (MRM) using the transitions in Table 1.

Table 2: Expected Retention Times on a C18 Column

Analyte	Approximate Retention Time (min)
13-HODE	9.5 - 10.5
9-HODE	10.0 - 11.0
10-HODE	10.2 - 11.2

Note: Retention times are approximate and will vary depending on the specific LC system, column, and mobile phase conditions.

Protocol 2: Chiral HPLC for Separation of HODE Enantiomers

This protocol is for the separation of the R and S enantiomers of HODE isomers.

• LC System: HPLC system

• Column: Chiralcel OD-H (4.6 x 250 mm, 5 µm particle size) or similar polysaccharide-based chiral column

• Mobile Phase: n-Hexane:Isopropanol (e.g., 98:2 v/v) with 0.1% acetic acid

• Flow Rate: 1.0 mL/min

• Detection: UV at 235 nm (for conjugated dienes in 9- and 13-HODE) or connected to a mass spectrometer.

Table 3: Illustrative Elution Order on a Chiral Column

Analyte	Elution Order
13(S)-HODE	1
13(R)-HODE	2
9(S)-HODE	3
9(R)-HODE	4

Note: The exact retention times and elution order can vary depending on the specific chiral column and mobile phase composition. The elution order of 10-HODE enantiomers would need to be determined empirically.

Signaling Pathways

Understanding the biological context of these metabolites is crucial. Below are simplified diagrams of key signaling pathways involving HODEs.

Figure 1: Simplified GPR132 signaling pathway activated by 9-HODE.

Figure 2: Simplified PPARγ signaling pathway activated by 13-HODE.

Experimental Workflow Visualization

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in Derivatizing 10-HODE for GC Analysis

Welcome to the technical support center for the derivatization of 10-hydroxy-2-decenoic acid (10-HODE) for Gas Chromatography (GC) analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the derivatization of the hydroxyl group of 10-HODE.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 10-HODE necessary for GC analysis?

A1: Direct analysis of 10-HODE by GC is challenging due to its low volatility and the presence of a polar hydroxyl and a carboxylic acid group.[1][2] These functional groups can lead to strong intermolecular hydrogen bonding, resulting in poor peak shape, tailing, and low sensitivity.[2] Derivatization chemically modifies these functional groups, increasing the volatility and thermal stability of 10-HODE, making it amenable to GC analysis.[3][4]

Q2: What are the most common derivatization methods for the hydroxyl group of 10-HODE?

A2: The two primary methods for derivatizing 10-HODE for GC analysis are silylation and a two-step approach involving esterification followed by silylation.

• Silylation: This is a one-step method where a silylating reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is used to convert both the hydroxyl and carboxylic acid groups into their trimethylsilyl (TMS) ether and TMS ester, respectively.[1][4][5]

• Two-Step Derivatization (Esterification followed by Silylation): This method first converts the carboxylic acid group to a methyl ester (Fatty Acid Methyl Ester or FAME), typically using an acid catalyst like boron trifluoride in methanol (BF3-methanol).[2] The hydroxyl group is then subsequently derivatized to a TMS ether using a silylating agent.[6]

Q3: Which silylating reagent is better for 10-HODE, BSTFA or MSTFA?

A3: Both BSTFA and MSTFA are effective for silylating the hydroxyl and carboxylic acid groups of 10-HODE.[1][2] MSTFA is often considered more volatile, which can be advantageous in preventing interference from reagent byproducts in the chromatogram.[2] The choice may also depend on the specific analytical requirements and the presence of other compounds in the sample matrix. For moderately hindered secondary hydroxyl groups like the one in 10-HODE, a catalyst such as 1% Trimethylchlorosilane (TMCS) is often added to BSTFA or MSTFA to enhance reactivity.[2][3]

Q4: How can I prevent the degradation of my derivatized 10-HODE samples?

A4: TMS derivatives of 10-HODE are susceptible to hydrolysis and should be analyzed as soon as possible after preparation.[5] To minimize degradation, ensure all glassware and solvents are anhydrous, as moisture will react with the silylating reagent and can hydrolyze the TMS derivatives.[3][5] Store derivatized samples in tightly sealed vials at low temperatures (-20°C is recommended for storage up to 72 hours) to improve stability.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no peak for derivatized 10-HODE	1. Incomplete derivatization reaction. 2. Presence of moisture in the sample or reagents. 3. Degraded derivatization reagent. 4. Insufficient amount of derivatizing reagent.	1. Optimize reaction time and temperature (e.g., 60-75°C for 30-60 minutes for silylation).[3][5] 2. Ensure all glassware is oven-dried and use anhydrous solvents.[3] Consider using a fresh bottle of derivatizing reagent. 3. Store reagents properly and use them before their expiration date. 4. Use a molar excess of the derivatizing reagent to the active hydrogens in the sample.[3]
Peak tailing for derivatized 10-HODE	1. Incomplete derivatization. 2. Active sites in the GC inlet or column.	1. Re-optimize the derivatization procedure to ensure complete reaction. 2. Use a deactivated GC liner and perform regular column conditioning. Injecting a small amount of the silylating reagent can sometimes help to temporarily passivate the system.
Presence of extraneous peaks in the chromatogram	1. Byproducts from the derivatization reagent. 2. Side reactions with other components in the sample matrix. 3. Degradation of the TMS derivative.	1. Choose a more volatile reagent like MSTFA.[2] A post-derivatization cleanup step, such as a solvent extraction, may be necessary. 2. Perform a sample cleanup or extraction prior to derivatization to remove interfering substances. 3. Analyze samples promptly after derivatization and ensure proper storage conditions.
Poor reproducibility of results	1. Inconsistent derivatization conditions. 2. Instability of the derivatized analyte. 3. Variability in sample handling and injection.	1. Ensure consistent reaction times, temperatures, and reagent volumes for all samples.[3] The use of an autosampler for reagent addition can improve precision. 2. Analyze samples in a consistent timeframe after derivatization. Store all samples under the same conditions. 3. Use an internal standard to correct for variations in injection volume and sample workup.

Quantitative Data Summary

The following table summarizes a comparison of common derivatization methods for fatty acids, which can serve as a guide for 10-HODE analysis. The data is based on studies of general fatty acid derivatization.[6]

Derivatization Method	Derivatization Efficiency (%)	Reproducibility (RSD %)	Key Advantages	Key Disadvantages
Two-step (KOH/BSTFA)	92 ± 5	4.5	Good for a wide range of fatty acids.	More labor-intensive due to multiple steps.
Two-step (NaOEt/BSTFA)	89 ± 6	5.2	Similar to KOH/BSTFA method.	Requires careful handling of sodium ethoxide.
Acid-Catalyzed Methylation (ACM)	85 ± 7	6.8	Simple and widely used for FAMEs.	Only derivatizes the carboxylic acid group.
m-TMTFTH Methylation	95 ± 3	3.1	Least work-intensive and highly accurate.	Reagent may be less common and more expensive.

Data adapted from a comparative study on fatty acid derivatization.[6] Efficiency and reproducibility for 10-HODE may vary.

Experimental Protocols

Protocol 1: One-Step Silylation of 10-HODE using BSTFA + 1% TMCS

This protocol is suitable for the simultaneous derivatization of the hydroxyl and carboxylic acid groups of 10-HODE.

Materials:

• 10-HODE standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Heating block or oven

• GC vials with caps

Procedure:

• Sample Preparation: Place a known amount of the dried 10-HODE standard or sample extract into a GC vial.

• Solvent Addition: Add 100 µL of an anhydrous solvent to dissolve the sample.

• Reagent Addition: Add 50 µL of BSTFA with 1% TMCS and 10 µL of anhydrous pyridine to the vial.[5] Pyridine acts as a catalyst, especially for the sterically hindered secondary hydroxyl group.[5]

• Reaction: Tightly cap the vial and vortex for 10-15 seconds. Heat the vial at 60-75°C for 30-60 minutes in a heating block or oven.[3][5]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. It is recommended to analyze the sample within 24 hours for best results.

Protocol 2: Two-Step Derivatization of 10-HODE (Esterification then Silylation)

This protocol first converts the carboxylic acid to a methyl ester, followed by silylation of the hydroxyl group.

Step 1: Esterification

Materials:

• 10-HODE standard or sample extract

• 14% Boron trifluoride in methanol (BF3-methanol)

• Anhydrous hexane

• Saturated NaCl solution

• GC vials with caps

Procedure:

• Sample Preparation: Place the dried 10-HODE sample in a vial.

• Reagent Addition: Add 100 µL of a solvent (e.g., acetonitrile) and 50 µL of 14% BF3-methanol.[2]

• Reaction: Cap the vial, vortex, and heat at 60°C for 60 minutes.[2]

• Extraction: After cooling, add 0.5 mL of saturated NaCl solution and 0.6 mL of hexane. Vortex and allow the layers to separate.

• Sample Transfer: Carefully transfer the upper hexane layer containing the 10-HODE methyl ester to a new clean vial and evaporate to dryness under a gentle stream of nitrogen.

Step 2: Silylation

Materials:

• Dried 10-HODE methyl ester from Step 1

• BSTFA or MSTFA

• Anhydrous solvent (e.g., acetonitrile)

• Heating block or oven

• GC vials with caps

Procedure:

• Reconstitution: Reconstitute the dried 10-HODE methyl ester in 100 µL of an anhydrous solvent.

• Reagent Addition: Add 50 µL of BSTFA or MSTFA.

• Reaction: Cap the vial, vortex, and heat at 60°C for 30 minutes.

• Cooling and Analysis: Cool to room temperature and analyze by GC-MS.

Visualizations

Caption: Experimental workflows for one-step and two-step derivatization of 10-HODE.

Caption: Troubleshooting logic for poor GC analysis of derivatized 10-HODE.

References

• 1. marinelipids.ca [marinelipids.ca]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. web.gps.caltech.edu [web.gps.caltech.edu]
• 6. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of 10-HODE as a specific biomarker for singlet oxygen-mediated oxidative stress

A Comparative Guide for Researchers

In the intricate landscape of oxidative stress research, the precise identification of reactive oxygen species (ROS) and their specific molecular targets is paramount. Singlet oxygen (¹O₂), a highly reactive, non-radical ROS, plays a significant role in various physiological and pathological processes.[1][2][3][4] Accurately detecting its presence and quantifying its activity is crucial for understanding its contributions to disease and developing targeted therapeutic interventions. This guide provides a comprehensive comparison of 10-hydroxy-12-octadecadienoic acid (10-HODE) as a specific biomarker for singlet oxygen-mediated oxidative stress, contrasting it with other biomarkers and detailing the experimental methodologies for its validation.

The Specificity of 10-HODE for Singlet Oxygen

Singlet oxygen reacts with polyunsaturated fatty acids, such as linoleic acid, through a non-radical "ene" reaction, leading to the formation of specific hydroperoxide isomers.[5][6][7] Subsequent reduction of these hydroperoxides yields the corresponding hydroxy fatty acids. In the case of linoleic acid, singlet oxygen attack results in the formation of four primary hydroperoxy isomers: 9-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9-HPODE), 13-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13-HPODE), 10-hydroperoxy-8(E),12(Z)-octadecadienoic acid (10-HPODE), and 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12-HPODE).[5][6][7]

Crucially, while 9- and 13-HODE can be generated through both singlet oxygen and free radical-mediated pathways, 10-HODE and 12-HODE are specific products of singlet oxygen oxidation. [5][6][7][8] This specificity makes them invaluable biomarkers for distinguishing singlet oxygen-mediated damage from that caused by other ROS.

Comparative Analysis of Oxidative Stress Biomarkers

The selection of an appropriate biomarker depends on the specific research question and the type of oxidative stress being investigated. Here, we compare 10-HODE with other commonly used biomarkers.

Biomarker	Target Molecule	Primary Oxidant	Specificity	Detection Method	Advantages	Disadvantages
10-HODE / 12-HODE	Linoleic Acid	Singlet Oxygen	High	LC-MS/MS, GC-MS	Specific for singlet oxygen, stable and can be measured in various biological samples.[1][5][7]	Requires sophisticated equipment and expertise for analysis.
9-HODE / 13-HODE	Linoleic Acid	Free Radicals, Singlet Oxygen, Enzymes	Low	LC-MS/MS, GC-MS	Abundant and indicative of general lipid peroxidation.[9][10]	Not specific to a single type of ROS.[7][9]
F₂-Isoprostanes	Arachidonic Acid	Free Radicals	High	LC-MS/MS, GC-MS, Immunoassays	Gold standard for in vivo free radical-mediated lipid peroxidation.	Not indicative of singlet oxygen activity.
Malondialdehyde (MDA)	Polyunsaturated Fatty Acids	Free Radicals	Low	TBARS Assay, HPLC	Simple and widely used assay.	Lacks specificity and can be produced by other biological processes.
8-oxo-dG	Guanine (DNA)	Various ROS	Low	LC-MS/MS, Immunoassays	Indicates oxidative damage to DNA.	Not specific to singlet oxygen.
Protein Carbonyls	Proteins	Various ROS	Low	Spectrophotometry, Immunoassays	General marker of protein oxidation.	Lacks specificity for the type of ROS.
Singlet Oxygen Sensor Green (SOSG)	Direct Detection	Singlet Oxygen	High	Fluorescence Spectroscopy	High sensitivity and specificity for direct detection in cells.[11][12][13]	Can be prone to photo-bleaching and potential artifacts.[14]
Near-Infrared Phosphorescence	Direct Detection	Singlet Oxygen	High	Spectroscopy	Direct and unambiguous detection of singlet oxygen.[12][14]	Requires specialized and sensitive equipment due to low quantum yield.[12][14]

Experimental Validation of 10-HODE

Validating 10-HODE as a specific biomarker for singlet oxygen involves a series of controlled experiments to demonstrate its formation exclusively in the presence of singlet oxygen and its absence or minimal formation with other ROS generators.

Experimental Workflow

Caption: Experimental workflow for the validation of 10-HODE.

Key Experimental Protocols

1. Lipid Extraction (Modified Folch Method)

This protocol is designed for the extraction of total lipids from biological samples.[15]

• Materials:

  • Biological sample (cells or tissue)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Glass homogenizer

  • Centrifuge

  • Nitrogen gas evaporator

• Procedure:

  • Homogenize the sample in a 2:1 (v/v) mixture of chloroform:methanol on ice.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

2. Saponification and Reduction

This step releases the fatty acids from complex lipids and reduces the hydroperoxides to stable hydroxides.[5][8][16]

• Materials:

  • Dried lipid extract

  • Methanolic potassium hydroxide

  • Triphenylphosphine or sodium borohydride

  • Hexane

  • Formic acid

• Procedure:

  • Resuspend the lipid extract in methanolic potassium hydroxide and incubate to saponify the lipids.

  • Neutralize the reaction with formic acid.

  • Add a reducing agent (e.g., triphenylphosphine) to reduce the hydroperoxides.

  • Extract the fatty acids with hexane.

  • Evaporate the hexane under nitrogen.

3. LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry is the gold standard for the separation and quantification of HODE isomers.[5][17][18][19]

• Instrumentation:

  • HPLC or UHPLC system

  • Tandem mass spectrometer

• LC Parameters (Example):

  • Column: Reverse-phase C18 column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol with 0.1% formic acid.

  • Gradient: A linear gradient from low to high organic phase to elute the different HODE isomers.

• MS/MS Parameters (Example for HODEs):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Precursor Ion (m/z): 295.2.

  • Product Ions (m/z): Specific fragment ions for each HODE isomer are monitored (e.g., for 9-HODE and 13-HODE, common fragments are monitored, while 10-HODE and 12-HODE will have distinct fragmentation patterns that need to be established with standards).

  • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification.

Signaling Pathway and Formation of HODE Isomers

The formation of different HODE isomers is dependent on the initial oxidative insult. The following diagram illustrates the distinct pathways leading to the generation of these lipid mediators.

Caption: Formation pathways of HODE isomers.

Conclusion

The validation of 10-HODE as a specific biomarker for singlet oxygen-mediated oxidative stress provides a powerful tool for researchers. Its specificity allows for the clear differentiation of singlet oxygen-induced damage from that caused by other ROS. While the analytical methods require specialized instrumentation, the high specificity and stability of 10-HODE make it a superior choice for studies aiming to elucidate the precise role of singlet oxygen in health and disease. By employing the detailed experimental protocols and understanding the comparative advantages of 10-HODE, researchers, scientists, and drug development professionals can gain more accurate and actionable insights into the mechanisms of oxidative stress.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scientificarchives.com [scientificarchives.com]
• 5. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid peroxidation biomarkers for evaluating oxidative stress and assessing antioxidant capacity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Significance of Singlet Oxygen Molecule in Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes | PLOS One [journals.plos.org]
• 9. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Intracellular Detection of Singlet Oxygen Using Fluorescent Nanosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Singlet oxygen detection in biological systems: Uses and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Singlet Oxygen Signatures Are Detected Independent of Light or Chloroplasts in Response to Multiple Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scientificarchives.com [scientificarchives.com]
• 15. benchchem.com [benchchem.com]
• 16. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. lipidmaps.org [lipidmaps.org]
• 18. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]

Differential Effects of 10-HODE Enantiomers on PPARγ Activation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the differential effects of the 10-hydroxy-11(E),13(Z)-octadecadienoic acid (10-HODE) enantiomers, (R)-10-HODE and (S)-10-HODE, on the activation of Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). PPARγ is a crucial nuclear receptor and a significant therapeutic target for metabolic diseases such as type 2 diabetes. Understanding how its endogenous ligands, including the various stereoisomers of HODE, modulate its activity is of paramount importance for drug discovery and development.

Executive Summary

Recent research demonstrates that while various isomers of hydroxyoctadecadienoic acids (HODEs) exhibit differential abilities to activate PPARγ, the (R) and (S) enantiomers of 10-HODE show remarkably similar potency in activating this nuclear receptor. A comprehensive study by Watanabe et al. (2020) systematically evaluated the PPARγ agonist activities of a range of HODE isomers and found no significant difference between the 10-HODE enantiomers.[1] This suggests that the stereochemistry at the C-10 position of HODE may not be a critical determinant for PPARγ activation, in contrast to other HODE isomers where enantiomeric differences are more pronounced.

Data Presentation: PPARγ Activation by 10-HODE Enantiomers

The following table summarizes the quantitative data on the PPARγ agonist activity of 10(R)-(Z,E)-HODE and 10(S)-(Z,E)-HODE as determined by a dual-luciferase reporter assay in CV-1 cells. The data is presented as fold activation relative to a vehicle control (DMSO).

Compound	Concentration (µM)	Mean Fold Activation (vs. Control)	Standard Deviation (SD)
10(R)-(Z,E)-HODE	5	~2.5	+/- ~0.3
10	~3.8	+/- ~0.4
30	~6.2	+/- ~0.5
10(S)-(Z,E)-HODE	5	~2.6	+/- ~0.3
10	~3.9	+/- ~0.4
30	~6.5	+/- ~0.6

Data is estimated from graphical representations in Watanabe et al. (2020), Figure 5C.[1] As the data indicates, both enantiomers induce a concentration-dependent activation of PPARγ with nearly identical efficacy.

Experimental Protocols

The following is a detailed methodology for a dual-luciferase reporter assay, a common method to quantify PPARγ activation, based on the procedures described in relevant literature.[1][2]

Dual-Luciferase Reporter Assay for PPARγ Activation

1. Cell Culture and Transfection:

• Cell Line: Monkey kidney-derived CV-1 cells are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Transfection: Cells are seeded in 96-well plates. After 24 hours, cells are co-transfected with a PPARγ expression vector, a luciferase reporter plasmid containing a PPAR response element (PPRE), and a Renilla luciferase control vector for normalization. Transfection is typically performed using a liposomal-based transfection reagent according to the manufacturer's instructions.

2. Compound Treatment:

• Following a 24-hour post-transfection period, the medium is replaced with fresh medium containing the test compounds, 10(R)-(Z,E)-HODE or 10(S)-(Z,E)-HODE, at the desired concentrations (e.g., 5, 10, 30 µM).

• A vehicle control (e.g., 0.05% DMSO) and a positive control (e.g., a known PPARγ agonist like pioglitazone) are included in parallel.[1]

• Cells are incubated with the compounds for 24 hours.

3. Luciferase Activity Measurement:

• After the incubation period, cells are lysed, and the firefly and Renilla luciferase activities are measured sequentially using a dual-luciferase reporter assay system and a luminometer.

4. Data Analysis:

• The firefly luciferase activity is normalized to the Renilla luciferase activity for each well to control for variations in cell number and transfection efficiency.

• The fold activation is calculated by dividing the normalized luciferase activity of the compound-treated cells by that of the vehicle-treated cells.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the PPARγ signaling pathway and a typical experimental workflow for assessing PPARγ activation.

Caption: PPARγ Signaling Pathway Activation by 10-HODE.

Caption: Experimental Workflow for PPARγ Reporter Assay.

References

• 1. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of 10-HODE Measurements Between LC-MS/MS and GC-MS Platforms

For researchers, scientists, and drug development professionals, the accurate quantification of lipid mediators like 10-hydroxyoctadecadienoic acid (10-HODE) is crucial for understanding its role in various physiological and pathological processes. The two primary analytical platforms for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in selecting the most appropriate technique for 10-HODE analysis.

While LC-MS/MS is often favored for its high sensitivity and simpler sample preparation, GC-MS remains a robust and valuable tool, particularly for its high chromatographic resolution.[1] The choice between these methods depends on the specific requirements of the study, including the desired level of sensitivity, the complexity of the sample matrix, and throughput needs.[2]

Quantitative Performance Comparison

Parameter	LC-MS/MS	GC-MS	Key Considerations
Limit of Quantitation (LOQ)	9.7–35.9 nmol/L for HODEs[3]	Typically in the low ng/mL range (requires derivatization)	LC-MS/MS generally offers lower detection limits without derivatization.
**Linearity (R²) **	>0.99[3]	>0.99	Both techniques can achieve excellent linearity.
Precision (%RSD)	<15%	<15%	Both methods demonstrate good precision.
Accuracy (%Bias)	Within ±15%	Within ±15%	Both methods can provide high accuracy.
Sample Preparation	Simpler (Protein precipitation or liquid-liquid extraction)[4]	More complex (Requires derivatization to increase volatility)[5]	LC-MS/MS has a significant advantage in sample throughput due to simpler preparation.
Specificity	High (based on precursor/product ion transitions)[6]	High (based on mass-to-charge ratio of fragments)	Both are highly specific, but co-eluting isomers can be a challenge for both.
Throughput	Higher	Lower	The derivatization step in GC-MS protocols significantly reduces throughput.

Experimental Protocols

Detailed methodologies for both LC-MS/MS and GC-MS are crucial for reproducible results. The following are representative protocols for the analysis of HODEs.

LC-MS/MS Method for 10-HODE Analysis

This protocol is adapted from established methods for HODE analysis in biological matrices.[6][7]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma, add an internal standard (e.g., 13-HODE-d4).[3]

• Add 300 µL of methanol to precipitate proteins.

• Vortex and then centrifuge to pellet the precipitated protein.

• Transfer the supernatant to a new tube.

• Acidify the sample to pH 3 with 0.5 N HCl.

• Extract the lipids by adding 1 mL of hexane, vortexing, and centrifuging.

• Collect the upper organic layer and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in 50 µL of the initial mobile phase for injection.[3]

2. LC-MS/MS Conditions

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 30% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole.

• Ionization Mode: Negative electrospray ionization (ESI-).

• MRM Transitions: Specific precursor and product ions for 10-HODE and the internal standard would be monitored. For example, for 9-HODE, the transition m/z 295.2 -> 171.1 is often used.[6]

GC-MS Method for 10-HODE Analysis

This protocol is based on general methods for fatty acid analysis by GC-MS, which requires a derivatization step.[5]

1. Sample Preparation (Extraction and Derivatization)

• Perform lipid extraction from the sample matrix as described in the LC-MS/MS protocol.

• Derivatization: To the dried lipid extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Heat the mixture at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers.[8]

• Evaporate the derivatization reagents under nitrogen and reconstitute the sample in 50 µL of hexane for injection.

2. GC-MS Conditions

• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Start at 150°C, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injection Mode: Splitless.

• Mass Spectrometer: Single quadrupole or triple quadrupole.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Putative signaling pathway of 10-HODE.

Caption: Workflow for cross-validation of LC-MS/MS and GC-MS methods.

Caption: Experimental workflow for LC-MS/MS analysis of 10-HODE.

Caption: Experimental workflow for GC-MS analysis of 10-HODE.

Conclusion

Both LC-MS/MS and GC-MS are powerful techniques for the quantification of 10-HODE. LC-MS/MS offers the advantages of simpler sample preparation and higher throughput, making it well-suited for large-scale clinical or discovery studies.[1] GC-MS, while requiring a more involved sample preparation process including derivatization, provides excellent chromatographic resolution and is a reliable and robust alternative.[9]

The choice between the two platforms should be guided by the specific needs of the research. For studies requiring high throughput and sensitivity without the need for extensive sample cleanup, LC-MS/MS is generally the preferred method. For analyses where high chromatographic separation is paramount and throughput is less of a concern, GC-MS remains a valuable option. A thorough cross-validation is recommended when transitioning between these platforms to ensure data consistency and reliability.

References

• 1. emerypharma.com [emerypharma.com]
• 2. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. lipidmaps.org [lipidmaps.org]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. benchchem.com [benchchem.com]
• 9. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]

Head-to-head comparison of different extraction methods for 10-HODE recovery

For researchers, scientists, and drug development professionals, the efficient and reliable extraction of bioactive lipids is a critical first step in analysis. This guide provides a head-to-head comparison of three common extraction methods for 10-hydroxy-2-decenoic acid (10-HODE), a significant oxylipin involved in various physiological and pathological processes. We will delve into Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Supercritical Fluid Extraction (SFE), presenting supporting experimental data and detailed protocols to inform your methodological choices.

Introduction to 10-HODE and Extraction Challenges

10-HODE is an oxidized linoleic acid metabolite that plays a role in inflammation, immune response, and cellular signaling. Accurate quantification of 10-HODE in biological matrices such as plasma, serum, and tissues is crucial for understanding its biological function and its potential as a biomarker. However, the extraction of 10-HODE presents challenges due to its relatively low concentrations and the complexity of biological samples. The choice of extraction method can significantly impact the recovery rate, purity of the extract, and ultimately, the accuracy of downstream analysis.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction technique depends on factors such as the sample matrix, the required purity of the extract, sample throughput, and available instrumentation. Below is a summary of the performance of LLE, SPE, and SFE for 10-HODE and related oxylipin recovery.

Analyte	Matrix	Extraction Method	Reported Recovery (%)	Reference
10-hydroxy-2-decenoic acid (10-HDA)	Royal Jelly	Liquid Extraction (Ethanol)	97.4 - 100.4	[1]
Various Oxylipins	Plasma	Solid-Phase Extraction (C18)	Generally superior to LLE	[2]
Various Oxylipins	Plasma	Liquid-Liquid Extraction (Ethyl Acetate)	Lower recovery and less matrix removal than SPE	[2]
Urinary Organic Acids	Urine	Solid-Phase Extraction	84.1	[3]
Urinary Organic Acids	Urine	Liquid-Liquid Extraction	77.4	[3]
Secondary Metabolites	Plant Material	Supercritical Fluid Extraction (with ethanol modifier)	25.5 - 84.9	[4]
Fatty Acid Methyl Esters	Bilberry	Supercritical Fluid Extraction (neat CO2)	Comparable to Bligh & Dyer	[1]

Experimental Protocols

Detailed methodologies are essential for reproducing and adapting extraction protocols. The following sections provide representative protocols for each of the discussed extraction methods for 10-HODE from a biological fluid like plasma or serum.

Liquid-Liquid Extraction (LLE)

LLE is a conventional method based on the differential solubility of the analyte between two immiscible liquid phases.

Protocol:

• Sample Preparation: To 1 mL of plasma/serum, add an internal standard (e.g., deuterated 10-HODE).

• Protein Precipitation & Saponification: Add 2 mL of cold methanol containing an antioxidant like butylated hydroxytoluene (BHT) to precipitate proteins. For total 10-HODE (free and esterified), a saponification step with NaOH in methanol can be included before acidification.

• Acidification: Acidify the sample to a pH of 3-4 with a dilute acid (e.g., 1M HCl) to protonate the carboxylic acid group of 10-HODE, making it less water-soluble.

• Extraction: Add 5 mL of an organic solvent (e.g., ethyl acetate or hexane). Vortex vigorously for 2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge at 2000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection: Carefully collect the upper organic layer containing the 10-HODE.

• Re-extraction (Optional): For improved recovery, the aqueous layer can be re-extracted with another 5 mL of the organic solvent.

• Drying and Reconstitution: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase for LC-MS analysis.

Solid-Phase Extraction (SPE)

SPE utilizes a solid sorbent to selectively adsorb the analyte from the liquid sample, allowing for efficient separation from interfering matrix components.

Protocol:

• Sorbent Selection: A C18 reversed-phase SPE cartridge is commonly used for oxylipin extraction.

• Cartridge Conditioning: Condition the SPE cartridge by sequentially passing 3 mL of methanol followed by 3 mL of water through the sorbent bed.

• Sample Loading: Acidify the plasma/serum sample (as in LLE) and load it onto the conditioned cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate.

• Washing: Wash the cartridge with 3 mL of a weak solvent mixture (e.g., 15% methanol in water) to remove polar interferences.

• Elution: Elute the 10-HODE from the sorbent with 2 mL of a stronger organic solvent, such as methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for analysis.

Supercritical Fluid Extraction (SFE)

SFE employs a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent. By manipulating temperature and pressure, the solvating power of the fluid can be tuned for selective extraction.

Representative Protocol:

• Sample Preparation: Lyophilize (freeze-dry) the plasma/serum sample to remove water, which can interfere with the extraction efficiency of non-polar supercritical CO2. Mix the dried sample with a dispersing agent like diatomaceous earth.

• SFE System Parameters:

  • Pressure: 200-400 bar

  • Temperature: 40-60 °C

  • CO2 Flow Rate: 1-2 mL/min

  • Modifier: 5-10% ethanol or methanol can be added to the supercritical CO2 to increase the polarity of the fluid and enhance the extraction of moderately polar compounds like 10-HODE.

• Extraction: Place the prepared sample in the SFE extraction vessel. Pressurize and heat the system to the desired setpoints and begin the flow of supercritical fluid through the sample.

• Collection: The extracted 10-HODE is depressurized and collected in a vial containing a small amount of organic solvent to trap the analyte.

• Reconstitution: The collected extract can be directly analyzed or may require a simple solvent evaporation and reconstitution step.

Signaling Pathway and Workflow Diagrams

To provide a broader context, the following diagrams illustrate the general signaling pathway involving 10-HODE and a typical experimental workflow for its extraction and analysis.

Figure 1. Simplified signaling pathway involving 10-HODE.

Figure 2. General experimental workflow for 10-HODE analysis.

Conclusion

The choice of extraction method for 10-HODE is a critical determinant of analytical success.

• Liquid-Liquid Extraction (LLE) is a fundamental technique that can provide high recoveries, especially for cleaner matrices like royal jelly. However, it can be labor-intensive and may suffer from lower recovery and less efficient matrix removal in complex samples like plasma.[2][3]

• Solid-Phase Extraction (SPE) , particularly with C18 sorbents, generally offers superior performance for oxylipins from complex biological fluids, providing higher recovery and better removal of interfering substances compared to LLE.[2][3]

• Supercritical Fluid Extraction (SFE) presents a "green" alternative with the potential for high selectivity and good recovery, especially when using a co-solvent.[4] However, the initial instrumentation cost is higher, and method development can be more complex.

For routine analysis of 10-HODE in biological fluids, SPE is often the method of choice due to its balance of recovery, purity, and amenability to automation. LLE remains a viable and cost-effective option, particularly when high throughput is not a primary concern. SFE is a powerful technique for specialized applications where solvent reduction and high selectivity are paramount. The optimal choice will ultimately depend on the specific requirements of the research study and the resources available.

References

• 1. Supercritical Fluid Extraction and Chromatography of Lipids in Bilberry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A comparative study of conventional and supercritical fluid extraction methods for the recovery of secondary metabolites from Syzygium campanulatum Korth - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of 10-HODE's Role in a Type 2 Diabetes Mellitus Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo validation of 10-hydroxy-2-decenoic acid (10-HDA), a molecule structurally similar to 10-hydroxyoctadecadienoic acid (10-HODE), in a preclinical model of Type 2 Diabetes Mellitus (T2DM). While direct in vivo therapeutic validation of 10-HODE through exogenous administration remains to be extensively documented, the available data on 10-HDA offers valuable insights into the potential of this class of fatty acids. This document summarizes key findings, presents comparative data with the established PPARγ agonist Rosiglitazone, details experimental protocols, and visualizes relevant biological pathways and workflows.

Comparative Efficacy of 10-HDA and Rosiglitazone in a T2DM Mouse Model

The following tables summarize the in vivo effects of 10-HDA and Rosiglitazone on key metabolic parameters in mouse models of T2DM. It is important to note that the data for 10-HDA and Rosiglitazone are derived from separate studies and do not represent a head-to-head comparison.

Table 1: In Vivo Effects of 10-HDA on Metabolic Parameters in a High-Fat Diet/Streptozotocin-Induced T2DM Mouse Model

Parameter	Control (T2DM)	10-HDA Treated (100 mg/kg)	Percentage Change
Fasting Blood Glucose	High	Reduced (P < 0.05)	↓
Insulin Levels	Low	Increased (P < 0.05)	↑
Pancreatic Islet Area	Reduced	Increased (P < 0.05)	↑
Hepatic Vacuolar Degeneration	Present	Alleviated	↓
Superoxide Dismutase (Liver)	Low	Increased (P < 0.05)	↑
Catalase (Liver)	Low	Increased (P < 0.05)	↑
Glutathione Peroxidase (Liver)	Low	Increased (P < 0.05)	↑
IL-6 (Liver)	High	Decreased (P < 0.05)	↓
TNF-α (Liver)	High	Decreased (P < 0.05)	↓

Data synthesized from a study on high-fat diet/streptozotocin-induced diabetic mice.[1][2]

Table 2: In Vivo Effects of 10-HDA on Metabolic Parameters in KK-Ay Obese/Diabetic Mice

Parameter	Control (KK-Ay)	10-HDA Treated (3 mg/kg)	Percentage Change
Blood Glucose (0 min, OGTT)	High	Significantly Decreased (P=0.0045)	↓
Blood Glucose (90 min, OGTT)	High	Significantly Decreased (P=0.0066)	↓
Blood Glucose (120 min, OGTT)	High	Significantly Decreased (P=0.0036)	↓
Glucose Area Under the Curve (AUC)	58,090 ± 1,802 mg/dl	47,193 ± 2,587 mg/dl (P=0.011)	↓
pAMPK (Skeletal Muscle)	Low	Significantly Higher (P=0.021)	↑
Pgc-1α mRNA (Skeletal Muscle)	Low	Significantly Increased (P=0.0024)	↑

Data from a study on obese/diabetic KK-Ay mice.[3][4][5]

Table 3: In Vivo Effects of Rosiglitazone on Metabolic Parameters in a Streptozotocin-Induced Diabetic Rat Model

Parameter	Control (Diabetic)	Rosiglitazone Treated (4 mg/kg/day)	Percentage Change
Endothelium-Dependent Relaxation (Aorta)	Attenuated	Restored	↑
Endothelium-Dependent Relaxation (Corpus Cavernosum)	Attenuated	Restored	↑
Malondialdehyde Levels	Increased	Prevented	↓
TNF-α Levels	Increased	Prevented	↓
Glutathione Levels	Decreased	Prevented	↑

Data from a study on streptozotocin-induced diabetic rats.[6]

Experimental Protocols

10-HDA Administration in High-Fat-Diet/Streptozotocin-Induced T2DM Mouse Model

• Animal Model: Male C57BL/6J mice.

• Induction of T2DM: Mice are fed a high-fat diet (HFD) for a specified period, followed by an intraperitoneal injection of streptozotocin (STZ) to induce hyperglycemia.[1][2]

• Treatment Groups:

  • Control Group: Healthy mice receiving a normal diet.

  • T2DM Model Group: HFD/STZ-induced diabetic mice receiving vehicle.

  • 10-HDA Treatment Group: HFD/STZ-induced diabetic mice receiving 10-HDA (100 mg/kg body weight) via oral gavage daily for 4 weeks.[1][2]

• Outcome Measures:

  • Fasting blood glucose and insulin levels are measured periodically.

  • At the end of the treatment period, tissues (liver, pancreas) are collected for histological analysis (e.g., H&E staining for vacuolar degeneration, islet area measurement).

  • Biochemical assays are performed on liver homogenates to measure levels of oxidative stress markers (SOD, catalase, glutathione peroxidase) and inflammatory cytokines (IL-6, TNF-α).[1][2]

  • Western blot analysis is used to determine the protein levels of key signaling molecules in the PI3K/AKT pathway.[1][2]

10-HDA Administration in KK-Ay Obese/Diabetic Mouse Model

• Animal Model: Female KK-Ay mice, a genetically obese and diabetic model.

• Treatment Groups:

  • Vehicle-Treated Group: KK-Ay mice receiving the vehicle via oral gavage.

  • 10-HDA-Treated Group: KK-Ay mice receiving 10-HDA (3 mg/kg body weight) via oral gavage daily for 4 weeks.[3][4][5]

• Outcome Measures:

  • Body weight is monitored throughout the study.

  • An oral glucose tolerance test (OGTT) is performed at the end of the treatment period to assess glucose homeostasis.

  • Plasma insulin levels are measured.

  • Skeletal muscle and liver tissues are collected for molecular analysis.

  • Quantitative real-time PCR (qRT-PCR) is used to measure the mRNA expression of Pgc-1α.[3][4][5]

  • Western blot analysis is performed to determine the protein levels of phosphorylated AMPK (pAMPK) and GLUT4 in skeletal muscle.[3][4][5]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of 10-HDA in improving glucose metabolism and a typical experimental workflow for in vivo validation.

Proposed signaling pathway of 10-HDA in T2DM.

Workflow for in vivo validation of 10-HDA.

Discussion and Future Directions

The presented in vivo data for 10-HDA in mouse models of T2DM are promising, suggesting that this fatty acid can improve hyperglycemia and insulin resistance. The mechanisms of action appear to involve the activation of the PI3K/AKT pathway in the liver and the AMPK/Pgc-1α axis in skeletal muscle.[1][2][3][4][5]

Compared to the established PPARγ agonist Rosiglitazone, which primarily acts as an insulin sensitizer, 10-HDA appears to have a multi-pronged effect, also influencing oxidative stress and inflammation. However, it is crucial to reiterate that the presented data is not from a direct comparative study. Future research should focus on a head-to-head in vivo comparison of 10-HDA and Rosiglitazone to delineate their respective potencies and therapeutic advantages.

Furthermore, the direct in vivo validation of 10-HODE in a T2DM model is a critical next step to confirm if the beneficial effects observed with 10-HDA translate to this closely related molecule. Investigating the role of GPR55 as a potential receptor for 10-HODE in the context of metabolic diseases would also be a valuable avenue for future research, as GPR55 knockout mice have shown impaired glucose tolerance.[7]

References

• 1. Glucose metabolism enhancement by 10-hydroxy-2-decenoic acid via the PI3K/AKT signaling pathway in high-fat-diet/streptozotocin induced type 2 diabetic mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 10-Hydroxy-2-decenoic acid, a natural product, improves hyperglycemia and insulin resistance in obese/diabetic KK-Ay mice, but does not prevent obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 10-Hydroxy-2-decenoic acid, a natural product, improves hyperglycemia and insulin resistance in obese/diabetic KK-Ay mice, but does not prevent obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 10-Hydroxy-2-decenoic acid, a natural product, improves hyperglycemia and insulin resistance in obese/diabetic KK-Ay mice, but does not prevent obesity [jstage.jst.go.jp]
• 6. A study comparing the effects of rosiglitazone and/or insulin treatments on streptozotocin induced diabetic (type I diabetes) rat aorta and cavernous tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High fat-fed GPR55 null mice display impaired glucose tolerance without concomitant changes in energy balance or insulin sensitivity but are less responsive to the effects of the cannabinoids rimonabant or Δ(9)-tetrahydrocannabivarin on weight gain - PMC [pmc.ncbi.nlm.nih.gov]

Comparative metabolomics of HODE isomers in response to cellular stress

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key linoleic acid metabolites, 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE), in the context of cellular stress. Under conditions of oxidative stress, the production of these isomers is significantly increased, and they play distinct, often opposing, roles in signaling pathways that govern inflammation, apoptosis, and ferroptosis. Understanding these differences is crucial for developing targeted therapeutic strategies for a variety of diseases associated with oxidative stress.

Quantitative Comparison of HODE Isomers

The cellular response to stress often involves a shift in the production and relative abundance of 9-HODE and 13-HODE. While enzymatic pathways can produce specific isomers, non-enzymatic oxidation during oxidative stress typically results in a mixture of both.

Parameter	9-HODE	13-HODE	Stress Condition	Cell Type	Source
Relative Abundance	Increases significantly	Increases, often in near equal measure to 9-HODE during non-enzymatic oxidation	Oxidative Stress	Macrophages
Receptor Affinity (EC50)	~7.5 µM (for GPR132)	Weaker agonist for GPR132 (approx. 6-fold higher concentration needed for similar activation)	In vitro receptor activation assays	HEK-293 cells, COS-1 cells
PPARγ Activation	Agonist	Potent Agonist	In vitro reporter assays	Various
Apoptosis Induction	Pro-apoptotic	Can be protective or pro-apoptotic depending on context	In vitro cell viability assays	THP-1 macrophages
Ferroptosis Induction	Implicated in lipid peroxidation	Can modulate ferroptosis	In vitro cell death assays	Cancer cell lines

Signaling Pathways and Cellular Responses

9-HODE and 13-HODE exert their effects through distinct signaling pathways, leading to different cellular outcomes.

9-HODE: A Pro-inflammatory Mediator via GPR132

9-HODE is a potent agonist of the G protein-coupled receptor 132 (GPR132), also known as G2A. Activation of this receptor is often associated with pro-inflammatory responses.

9-HODE signaling through the GPR132 receptor.

13-HODE: A Modulator of Gene Expression via PPARγ

In contrast, 13-HODE is a well-established ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression related to lipid metabolism and inflammation. Activation of PPARγ by 13-HODE often leads to anti-inflammatory and protective effects, particularly in the context of early atherosclerosis.

13-HODE signaling through the PPARγ nuclear receptor.

Experimental Protocols

Induction of Cellular Stress for Metabolomic Analysis

This protocol describes a general method for inducing oxidative stress in a macrophage cell line (e.g., RAW 264.7) for subsequent analysis of HODE isomers.

Materials:

• RAW 264.7 macrophage cells

• Complete DMEM medium

• Phosphate-buffered saline (PBS)

• Hydrogen peroxide (H₂O₂)

• Methanol (LC-MS grade)

• Internal standards (e.g., d4-9-HODE, d4-13-HODE)

Procedure:

• Cell Culture: Culture RAW 264.7 cells to ~80% confluency in complete DMEM.

• Stress Induction: Replace the culture medium with fresh serum-free DMEM containing a final concentration of 200-800 µM H₂O₂. The optimal concentration and incubation time (e.g., 1-4 hours) should be determined empirically for the specific experimental goals.

• Cell Harvesting and Lysis:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol containing internal standards to each well.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Extraction:

  • Vortex the lysate vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for LC-MS/MS analysis.

Quantification of 9-HODE and 13-HODE by LC-MS/MS

Instrumentation:

• HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 30% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

MS/MS Parameters (Negative Ion Mode):

• Precursor Ion (m/z): 295.2 for both 9-HODE and 13-HODE.

• Product Ions (m/z):

  • 9-HODE: 171.1

  • 13-HODE: 195.1

• Use multiple reaction monitoring (MRM) for quantification.

Functional Assays

GPR132 Activation Assay (Calcium Flux):

• Cell Line: Use a cell line overexpressing GPR132 (e.g., HEK293-GPR132).

• Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Stimulation: Add varying concentrations of 9-HODE or 13-HODE.

• Detection: Measure the change in intracellular calcium concentration using a fluorescence plate reader.

• Analysis: Determine the EC50 value from the dose-response curve.

PPARγ Reporter Assay:

• Cell Line: Use a cell line co-transfected with a PPARγ expression vector and a reporter vector containing a PPAR response element (PPRE) upstream of a luciferase gene.

• Treatment: Treat cells with varying concentrations of 9-HODE, 13-HODE, or a known PPARγ agonist (e.g., rosiglitazone).

• Detection: Measure luciferase activity using a luminometer.

• Analysis: Quantify the fold-change in luciferase activity relative to a vehicle control.

Apoptosis Assay (Annexin V/PI Staining):

• Cell Treatment: Treat cells (e.g., THP-1 macrophages) with 9-HODE or 13-HODE for 24-48 hours.

• Staining: Stain cells with Annexin V-FITC and propidium iodide (PI).

• Detection: Analyze the stained cells by flow cytometry.

• Analysis: Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Ferroptosis Assay (Lipid Peroxidation):

• Cell Treatment: Treat cells with HODE isomers, potentially in combination with a ferroptosis inducer like erastin or RSL3.

• Staining: Stain cells with a lipid peroxidation sensor dye such as C11-BODIPY(581/591).

• Detection: Analyze the shift in fluorescence from red to green using flow cytometry or fluorescence microscopy.

• Analysis: Quantify the increase in green fluorescence as an indicator of lipid peroxidation.

Experimental Workflow Visualization

Workflow for comparative analysis of HODE isomers.

Unveiling the Receptor Affinities of 10-HODE: A Comparative Analysis with Other Fatty Acid Metabolites

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between fatty acid metabolites and their cellular receptors is paramount. This guide provides a comprehensive comparison of the receptor binding affinity of 10-hydroxy-12(Z)-octadecenoic acid (10-HODE) with other key fatty acid metabolites, supported by experimental data and detailed methodologies.

This report delves into the binding characteristics of 10-HODE and its isomers, 9-HODE and 13-HODE, primarily focusing on their interactions with the G-protein coupled receptor 132 (GPR132) and the nuclear receptor peroxisome proliferator-activated receptor-gamma (PPARγ). While data on 10-HODE is less abundant than for its more-studied isomers, emerging research indicates its significant biological activity.

Quantitative Comparison of Receptor Activation

The following table summarizes the available quantitative and semi-quantitative data on the activation of GPR132 and PPARγ by 10-HODE and other relevant fatty acid metabolites.

Metabolite	Receptor	Assay Type	Parameter	Value
10-HODE	PPARγ	Dual-Luciferase Reporter Assay	Fold Activation (at 30 µM)	~2.5[1]
9-HODE	GPR132	Inositol Monophosphate (IP-1) Accumulation	EC50	7.5 µM[2]
9-HODE	PPARγ	Dual-Luciferase Reporter Assay	Fold Activation (at 30 µM)	~1.5[1]
13-HODE	GPR132	Calcium Flux Assay	Activity	Weak agonist[3][4]
13-HODE	PPARγ	Dual-Luciferase Reporter Assay	Fold Activation (at 30 µM)	~3.0[1]
13-oxo-ODE	PPARγ	Ligand Binding Assay	Activity	Potent ligand[3][5]
Linoleic Acid	GPR132	Calcium Flux Assay	Activity	Inactive[4]
N-Palmitoylglycine	GPR132	-	Potency vs. 9-HODE	More potent[6][7]
N-Linoleoylglycine	GPR132	-	Potency vs. 9-HODE	Approximately equal[6][7]

Note: The PPARγ activation data is presented as fold change relative to a negative control. Direct binding affinities (Kd, Ki) for HODEs are not consistently available in the literature.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are outlined below to ensure reproducibility and critical evaluation of the findings.

PPARγ Dual-Luciferase Reporter Assay

This assay is employed to measure the ability of a compound to activate the transcription of genes regulated by PPARγ.

• Cell Culture and Transfection: HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum. Cells are seeded in 96-well plates and co-transfected with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) linked to a luciferase gene. A control plasmid expressing Renilla luciferase is also co-transfected for normalization.

• Compound Treatment: After 24 hours of transfection, the medium is replaced with a serum-free medium containing the test compounds (e.g., 10-HODE, 9-HODE, 13-HODE) at various concentrations. A known PPARγ agonist (e.g., rosiglitazone) is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.

• Luciferase Activity Measurement: Following a 24-hour incubation period with the compounds, the cells are lysed, and the luciferase activity is measured using a dual-luciferase reporter assay system. The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Data Analysis: The fold activation is calculated as the ratio of the normalized luciferase activity in the presence of the test compound to that of the vehicle control.

GPR132 Calcium Mobilization Assay

This assay assesses the activation of GPR132 by measuring the increase in intracellular calcium concentration upon ligand binding, a common downstream event for Gq-coupled GPCRs.

• Cell Line Generation: A stable cell line expressing human GPR132 is generated, typically using Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells.

• Cell Loading with Calcium Indicator: The GPR132-expressing cells are seeded in a black, clear-bottom 96-well plate. Before the assay, the cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer solution for a specified time at 37°C.

• Compound Addition and Signal Detection: The plate is placed in a fluorescence plate reader. The baseline fluorescence is recorded before the addition of the test compounds (e.g., 9-HODE). Upon addition of an agonist, the change in fluorescence intensity, corresponding to the increase in intracellular calcium, is monitored over time.

• Data Analysis: The response is typically quantified as the peak fluorescence intensity or the area under the curve. Dose-response curves are generated to determine the EC50 value of the agonist.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and a typical experimental workflow for assessing receptor binding.

References

• 1. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Potent and Selective G2A (GPR132) Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Palmitoylglycine and other N-acylamides activate the lipid receptor G2A/GPR132 - PubMed [pubmed.ncbi.nlm.nih.gov]

Functional Validation of 10-HODE's Signaling Pathway: A Comparative Guide Using CRISPR-Cas9 Knockout Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the functional validation of the signaling pathway of 10-hydroxy-2-decenoic acid (10-HODE), a bioactive lipid molecule. The primary focus is on the use of CRISPR-Cas9 mediated gene knockout, with a comparative analysis of alternative techniques. Experimental data and detailed protocols are provided to support the objective evaluation of these methods.

The Proposed Signaling Pathway of 10-HODE

10-HODE is an oxidized derivative of linoleic acid. While its signaling pathway is still under active investigation, evidence suggests it may act through a G-protein coupled receptor (GPCR). A strong candidate for this receptor is GPR132, also known as G2A. This hypothesis is based on the activity of the structurally similar molecule, 9-hydroxyoctadecadienoic acid (9-HODE), which has been identified as a ligand for GPR132.[1][2][3] Activation of GPR132 by 9-HODE has been shown to induce downstream signaling cascades, including intracellular calcium mobilization.[3][4] Therefore, a plausible signaling pathway for 10-HODE involves its binding to GPR132, leading to the activation of heterotrimeric G-proteins and subsequent downstream effector pathways.

Figure 1: Proposed 10-HODE signaling pathway via GPR132.

Functional Validation Using CRISPR-Cas9 Knockout Cells

CRISPR-Cas9 technology offers a precise and permanent method to validate the components of a signaling pathway by knocking out specific genes. To validate the role of GPR132 in 10-HODE signaling, a GPR132 knockout cell line can be generated.

Experimental Workflow

The general workflow involves designing guide RNAs (gRNAs) targeting the GPR132 gene, delivering the Cas9 nuclease and gRNAs into the host cells, selecting and validating the knockout clones, and then performing functional assays.

Figure 2: Experimental workflow for GPR132 knockout and functional validation.

Comparison of Validation Methods

CRISPR-Cas9 knockout provides a robust method for functional validation. However, other techniques such as RNA interference (RNAi) and chemical inhibitors are also available. The following table compares these methods.

Feature	CRISPR-Cas9 Knockout	RNAi (siRNA/shRNA)	Chemical Inhibitors
Mechanism	Permanent gene disruption at the DNA level.	Post-transcriptional gene silencing by mRNA degradation.[5][6][7]	Direct inhibition of protein function.
Specificity	High, but off-target effects are possible.	Can have significant off-target effects.	Specificity can vary greatly; may inhibit multiple targets.
Efficiency	Can achieve complete loss of function.	Often results in incomplete knockdown.[6]	Efficiency depends on inhibitor concentration and potency.
Duration of Effect	Permanent and heritable.	Transient (siRNA) or stable but variable (shRNA).	Reversible upon removal of the inhibitor.
Validation	Requires genomic sequencing and protein expression analysis.[8]	Requires mRNA and protein expression analysis.	Requires validation of target engagement and specificity.
Use Case	Definitive validation of gene function.	Rapid screening and transient gene silencing.	Probing acute effects of protein inhibition.

Experimental Data

Calcium Mobilization Assay

Activation of Gq-coupled GPCRs like GPR132 leads to an increase in intracellular calcium. This can be measured using calcium-sensitive fluorescent dyes.

Cell Line	Treatment	Change in Intracellular [Ca²⁺] (vs. control)	Reference
HEK293 cells overexpressing GPR132	1 µM 9-HODE	~3-fold increase	[3]
RBL cells overexpressing hGPR132a	10 µM 9-HODE	Significant increase (0.122 ± 0.016 ratio units)	[4]
Parental RBL cells (no GPR132)	10 µM 9-HODE	No significant response (0.023 ± 0.003 ratio units)	[4]
Predicted: GPR132 KO cells	10-HODE	No significant response

Gene Expression Analysis

Downstream gene expression changes can also be used to validate the signaling pathway. For instance, HODEs have been shown to regulate the expression of Fatty Acid Binding Protein 4 (FABP4).

Cell Line	Treatment	Change in FABP4 mRNA Expression (vs. control)	Reference
THP-1 monocytes	9-HODE	Increased	[1][9][10]
THP-1 monocytes with GPR132 siRNA	9-HODE	No significant change in FABP4 induction	[1][9][10]
Predicted: GPR132 KO cells	10-HODE	No significant change in FABP4 induction (if mediated by GPR132)

Note: The study by Harwood et al. (2018) suggests that HODE-induced FABP4 expression is mediated by PPAR-γ and is independent of GPR132.[1][9][10] This highlights the importance of using knockout models to dissect complex signaling networks.

Detailed Experimental Protocols

CRISPR-Cas9 Mediated Knockout of GPR132

This protocol outlines the generation of a GPR132 knockout cell line using CRISPR-Cas9.

1. gRNA Design and Cloning:

• Design two to three gRNAs targeting the first exon of the GPR132 gene using a publicly available tool (e.g., CHOPCHOP, Synthego Design Tool).

• Synthesize and clone the gRNAs into a suitable Cas9 expression vector (e.g., pSpCas9(BB)-2A-Puro (PX459)).

2. Transfection:

• Culture a suitable host cell line (e.g., HEK293T, THP-1) to 70-80% confluency.

• Transfect the cells with the Cas9-gRNA plasmid using a lipid-based transfection reagent or electroporation.

3. Selection and Single-Cell Cloning:

• 24-48 hours post-transfection, select for transfected cells using an appropriate antibiotic (e.g., puromycin).

• After selection, perform limiting dilution to isolate single cells in a 96-well plate.

• Expand the single-cell clones.

4. Validation of Knockout:

• Genomic DNA Sequencing: Extract genomic DNA from the expanded clones. PCR amplify the targeted region of the GPR132 gene and perform Sanger sequencing to identify insertions or deletions (indels) that result in a frameshift mutation.

• Western Blot: Lyse the cells and perform a western blot using an antibody specific for GPR132 to confirm the absence of the protein.

Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium changes upon ligand stimulation.

1. Cell Preparation:

• Seed wild-type and GPR132 knockout cells in a black, clear-bottom 96-well plate.

• Allow cells to adhere and grow overnight.

2. Dye Loading:

• Wash the cells with a suitable buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 30-60 minutes at 37°C.

• Wash the cells to remove excess dye.

3. Ligand Stimulation and Measurement:

• Prepare a solution of 10-HODE at the desired concentration.

• Use a fluorescence plate reader equipped with an injector to add the 10-HODE solution to the wells.

• Immediately begin recording the fluorescence intensity over time to measure the change in intracellular calcium concentration.

Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol details the measurement of changes in target gene expression.

1. Cell Treatment and RNA Extraction:

• Seed wild-type and GPR132 knockout cells in a 6-well plate.

• Treat the cells with 10-HODE or a vehicle control for a specified time (e.g., 6, 12, or 24 hours).

• Lyse the cells and extract total RNA using a commercial kit.

2. cDNA Synthesis:

• Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase kit.

3. qPCR:

• Prepare a qPCR reaction mix containing cDNA, forward and reverse primers for the target gene (e.g., FABP4) and a housekeeping gene (e.g., GAPDH), and a fluorescent DNA-binding dye (e.g., SYBR Green).

• Perform the qPCR reaction using a real-time PCR system.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Conclusion

The functional validation of the 10-HODE signaling pathway is crucial for understanding its physiological roles and for potential drug development. CRISPR-Cas9 mediated knockout of the candidate receptor, GPR132, offers a definitive and highly specific method for this validation. By comparing the cellular responses to 10-HODE in wild-type versus GPR132 knockout cells, researchers can unequivocally establish the role of this receptor in the signaling cascade. While alternative methods like RNAi and chemical inhibitors can provide valuable insights, the precision and permanence of CRISPR-Cas9 make it the gold standard for target validation in the modern research landscape. The provided protocols and comparative data serve as a guide for designing and executing robust experiments to elucidate the signaling mechanisms of 10-HODE and other bioactive lipids.

References

• 1. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Lipid Receptor G2A (GPR132) Mediates Macrophage Migration in Nerve Injury-Induced Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. RNAi-mediated knockdown of gut receptor-like genes prohibitin and α-amylase altered the susceptibility of Galleria mellonella to Cry1AcF toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of an RNA interference (RNAi) gene knockdown protocol in the anaerobic gut fungus Pecoramyces ruminantium strain C1A - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RNAi-mediated knockdown of Notch-1 leads to cell growth inhibition and enhanced chemosensitivity in human breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 10-Hydroxy-11(E)-octadecenoic Acid in a Laboratory Setting

Essential Guidance for Researchers and Scientists on the Safe Disposal of 10-Hydroxy-11(E)-octadecenoic Acid

The proper disposal of laboratory chemicals is paramount to ensuring personnel safety and environmental protection. This document provides a detailed, step-by-step guide for the disposal of 10-Hydroxy-11(E)-octadecenoic acid, tailored for researchers, scientists, and drug development professionals. The following procedures are based on general laboratory safety protocols and information from Safety Data Sheets (SDS) for structurally similar compounds.

Hazard Assessment

Despite this, it is crucial to always consult the substance-specific SDS provided by your chemical supplier before handling and disposal. In the absence of a definitive SDS, or if there is any doubt, the precautionary principle should be applied, and the substance should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE)

Regardless of the hazard classification, appropriate PPE should be worn when handling 10-Hydroxy-11(E)-octadecenoic acid to minimize exposure.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are generally suitable.
Eye Protection	Safety glasses or goggles	Should provide adequate protection against splashes.
Body Protection	Laboratory coat	To protect skin and clothing from contamination.

Disposal Procedures

The appropriate disposal route depends on the hazard classification of the chemical and local institutional and environmental regulations.

Scenario 1: Confirmed Non-Hazardous Waste

If the SDS for your specific batch of 10-Hydroxy-11(E)-octadecenoic acid confirms it is non-hazardous, and your institution's policies permit, the following disposal methods may be used:

Form	Disposal Method	Instructions
Solid	Regular Trash	- Ensure the chemical is in a sealed, clearly labeled container. - Do not dispose of in a way that could lead to dust generation.
Liquid (Solution)	Drain Disposal	- Confirm that your local wastewater treatment facility and institutional guidelines permit the drain disposal of this chemical. - Flush with copious amounts of water (at least 20 parts water to 1 part chemical solution).[2]

Scenario 2: Unknown or Potentially Hazardous Waste

In the absence of a definitive SDS or if the substance is classified as hazardous, it must be disposed of as chemical waste through your institution's Environmental Health and Safety (EHS) office.

Step	Procedure	Key Considerations
1. Containment	Place the waste in a chemically compatible, leak-proof container with a secure lid.	- Do not use food containers.[2] - Ensure the container is in good condition.
2. Labeling	Affix a hazardous waste label to the container.	- Clearly write the full chemical name: "10-Hydroxy-11(E)-octadecenoic acid". - Indicate the quantity and date.
3. Storage	Store the waste container in a designated Satellite Accumulation Area (SAA).	- The SAA must be at or near the point of generation.[2][3] - Ensure segregation from incompatible materials (e.g., strong oxidizing agents).[2]
4. Collection	Arrange for waste pickup with your institution's EHS department.	- Follow your institution's specific procedures for requesting a waste collection.

Spill & Emergency Procedures

In the event of a spill, the following steps should be taken:

• Evacuate and Alert : If the spill is large or in a poorly ventilated area, evacuate the immediate area and alert your supervisor and the institutional safety office.

• Control the Spill : For small spills, use an absorbent material like sand, diatomite, or universal binders to contain the substance.[1]

• Clean-up : Carefully sweep or scoop up the absorbed material and place it in a sealed container for disposal as chemical waste.

• Decontaminate : Clean the spill area with soap and water.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 10-Hydroxy-11(E)-octadecenoic acid.

References

• 1. chemos.de [chemos.de]
• 2. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 3. sfasu.edu [sfasu.edu]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for 10-Hydroxy-11(E)-octadecenoic acid

This guide provides a comprehensive overview of the necessary personal protective equipment (PPE), handling procedures, and disposal plans to minimize risk and ensure a safe laboratory environment for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential chemical exposure. For handling 10-Hydroxy-11(E)-octadecenoic acid, the following PPE is recommended. Consistent with general laboratory safety guidelines for handling fatty acids, researchers should always wear gloves, safety goggles, and protective clothing to prevent skin and eye contact.[3]

PPE Category	Recommended Equipment	Specifications and Use Cases
Eye and Face Protection	Safety glasses with side shields or goggles	Essential to protect against potential splashes or aerosols. A face shield may be necessary when handling larger quantities or if there is a significant splash risk.[4][5][6]
Hand Protection	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended for handling fatty acids and similar organic compounds.[4][6][7] Ensure gloves are inspected for integrity before use and replaced immediately if contaminated or damaged.
Body Protection	Laboratory coat or chemical-resistant apron	A standard lab coat is typically sufficient for handling small quantities. For larger amounts or tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.
Respiratory Protection	Not generally required under normal use	Work should be conducted in a well-ventilated area. If the material is heated or aerosolized, a respirator may be necessary. Consult your institution's environmental health and safety office for specific guidance.[1]

Operational Plan: Step-by-Step Handling Procedures

A structured approach to handling 10-Hydroxy-11(E)-octadecenoic acid will minimize the risk of exposure and contamination.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated workspace. A chemical fume hood is recommended, especially if heating the substance or creating aerosols.[1]

• Clear the workspace of any unnecessary items to prevent contamination.

• Have all necessary equipment, including an appropriate absorbent material for spills, readily available.

2. Handling the Compound:

• Wear the appropriate PPE as outlined in the table above.

• Avoid direct contact with the skin, eyes, and clothing.

• When weighing or transferring the solid material, take care to avoid creating dust. While the delivered form may not be prone to dust explosion, the accumulation of fine dust can increase this risk.[1]

• If working with a solution, avoid splashing.

3. In Case of Accidental Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] Seek medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Disposal Plan

Proper disposal of 10-Hydroxy-11(E)-octadecenoic acid and any contaminated materials is crucial to prevent environmental contamination.

• Waste Collection: Collect all waste material, including unused compound and any contaminated consumables (e.g., gloves, absorbent pads), in a clearly labeled, sealed container.

• Waste Disposal: Dispose of the chemical waste in accordance with all local, state, and federal regulations. Do not dispose of it down the drain or in the general trash. Contact your institution's environmental health and safety department for specific disposal procedures.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow for safely handling 10-Hydroxy-11(E)-octadecenoic acid in a laboratory setting.

Caption: Workflow for safe handling of 10-Hydroxy-11(E)-octadecenoic acid.

References

• 1. chemos.de [chemos.de]
• 2. cpachem.com [cpachem.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. fatfinger.io [fatfinger.io]
• 5. epa.gov [epa.gov]
• 6. hsi.com [hsi.com]
• 7. leelinework.com [leelinework.com]